Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

• CAS: 1148006-31-8

Core Science & Biosynthesis

"Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" CAS number

An In-Depth Technical Guide to Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

Introduction: A Scaffold of Strategic Importance

Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is a sophisticated heterocyclic building block of significant interest in modern medicinal chemistry and drug discovery. Its rigid bicyclic structure, incorporating a morpholine-like ether linkage and a strategically placed hydroxyl group, offers a unique three-dimensional framework that is increasingly utilized to access novel chemical space. The tert-butyloxycarbonyl (Boc) protecting group on the bridgehead nitrogen ensures stability and allows for controlled, sequential functionalization. This guide provides an in-depth analysis of its properties, synthesis, and applications, grounded in established chemical principles and its role as a key intermediate in the development of complex molecular architectures.

The bicyclo[3.3.1]nonane core is a prevalent motif in many biologically active natural products, valued for its conformational rigidity.[1] This rigidity can be advantageous in drug design, as it reduces the entropic penalty upon binding to a biological target, often leading to enhanced potency and selectivity. The incorporation of heteroatoms, as in this oxa-aza derivative, further modulates physicochemical properties such as solubility and polarity, which are critical for developing viable drug candidates.[2]

Physicochemical and Structural Data

The fundamental properties of this compound are summarized below, providing a quantitative basis for its use in synthetic chemistry.

Property	Value	Source
CAS Number	1148006-31-8	[3][4][5][6][7]
Molecular Formula	C₁₂H₂₁NO₄	[3][4]
Molecular Weight	243.30 g/mol	[3][4]
Appearance	Typically a solid
Purity	Commercially available up to 97%	[6]
InChI Key	WKBWNRUVSJJEAM-ULKQDVFKSA-N

Synthetic Strategy and Mechanistic Considerations

The synthesis of the 9-azabicyclo[3.3.1]nonane skeleton is a well-established area of organic chemistry, often relying on variations of the Robinson-Schöpf condensation or related Mannich-type cyclizations.[8] While the exact proprietary synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane may vary between suppliers, a plausible and instructive pathway can be delineated from fundamental principles.

The core challenge lies in the diastereoselective construction of the bicyclic system and the precise installation of the endo-hydroxyl group. The synthesis typically begins with the formation of a precursor ketone, which is then reduced. The stereochemical outcome of this reduction is critical. The use of specific reducing agents and reaction conditions can favor the formation of the thermodynamically or kinetically preferred alcohol isomer. For instance, reductions of related 9-azabicyclo[3.3.1]nonan-3-ones with sodium borohydride or through catalytic hydrogenation have been shown to yield endo-alcohols.[9]

The workflow below illustrates a conceptual synthetic pathway.

Caption: Conceptual workflow for the synthesis of the target compound.

Structural Characterization

The definitive identification and purity assessment of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane rely on standard spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the bicyclic structure, the presence and integrity of the Boc group, and crucially, the endo stereochemistry of the hydroxyl group, which is determined by the coupling constants of adjacent protons. Spectral data for this compound are available in chemical databases.[10]

• Mass Spectrometry (MS): Provides accurate molecular weight determination, confirming the elemental composition of the molecule.

• Infrared (IR) Spectroscopy: Used to identify key functional groups, such as the hydroxyl (-OH stretch) and the carbamate carbonyl (C=O stretch) of the Boc group.

Applications in Drug Discovery and Medicinal Chemistry

The true value of this molecule lies in its application as a versatile scaffold for building more complex, biologically active compounds. Its rigid framework and multiple functionalization points are highly prized by medicinal chemists.

Rationale for Use as a Scaffold:

• Conformational Rigidity: The bicyclic system locks the molecule into a defined conformation, which can lead to higher-affinity binding to protein targets. This is a common strategy to improve potency.[1]

• Three-Dimensionality: Unlike flat aromatic rings, this scaffold provides a distinct 3D vector for substituents, allowing for the exploration of complex and often unoccupied pockets in target proteins.

• Modulation of Physicochemical Properties: The presence of the oxygen and nitrogen heteroatoms, along with the hydroxyl group, enhances polarity and potential for hydrogen bonding, which can improve aqueous solubility and other drug-like properties.

• Vectorial Functionalization: The molecule possesses two key reactive sites: the secondary hydroxyl group and the Boc-protected nitrogen. The hydroxyl group can be used in nucleophilic substitutions, etherifications, or esterifications. The Boc group can be readily removed under acidic conditions to liberate the secondary amine for subsequent acylation, alkylation, or sulfonylation reactions.

Exemplary Application in BCL6 Inhibitor Development:

A notable application of this scaffold is in the design of inhibitors for B-cell lymphoma 6 (BCL6), a transcriptional repressor and a key target in oncology. Researchers have incorporated the 3-oxa-9-azabicyclo[3.3.1]nonan-7-ol moiety to create larger, more potent inhibitors designed to fit into a specific wedge-shaped pocket of the BCL6 protein.[11] The rigid bicyclic structure serves to optimally position other pharmacophoric elements for interaction with the protein target.

The diagram below illustrates the role of this compound as a strategic building block.

Caption: Role as a versatile scaffold in multi-step drug synthesis.

Exemplary Experimental Protocol: Nucleophilic Aromatic Substitution

This protocol describes a representative reaction using the hydroxyl group as a nucleophile, a common step in elaborating this scaffold.[11]

Objective: To couple Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane with an electron-deficient aromatic system (e.g., 2-chloro-4-nitropyridine).

Materials:

• Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (1.0 eq)

• 2-chloro-4-nitropyridine (1.1 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

Procedure:

• Preparation: To a flame-dried round-bottom flask under a nitrogen atmosphere, add Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.

• Solvation: Dissolve the starting material in anhydrous DMF.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add the sodium hydride portion-wise. Caution: Hydrogen gas is evolved.

• Alkoxide Formation: Allow the mixture to stir at 0 °C for 30 minutes to ensure complete formation of the corresponding alkoxide.

• Coupling: Add a solution of 2-chloro-4-nitropyridine in anhydrous DMF dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours, monitoring by TLC or LC-MS for the disappearance of the starting material.

• Quenching: Upon completion, cool the reaction mixture back to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl.

• Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash the organic layer sequentially with water (3x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel to yield the desired ether-linked product.

Safety and Handling

While a comprehensive safety data sheet (SDS) should always be consulted, available information indicates that this compound should be handled with care.[5]

• Hazard Classification: Acutely toxic if swallowed (Acute Tox. 3 Oral).

• Pictograms: GHS06 (Skull and crossbones).

• Precautionary Measures: Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is more than a mere chemical reagent; it is a strategic tool for navigating the complexities of modern drug design. Its inherent structural rigidity, combined with well-placed functionality, provides a robust platform for constructing molecules with precisely controlled three-dimensional architectures. As researchers continue to tackle challenging biological targets that require highly specific molecular recognition, the demand for sophisticated, non-planar scaffolds like this one will undoubtedly continue to grow, solidifying its place as a valuable component in the medicinal chemist's toolkit.

References

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• Google. (n.d.). endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.
• CymitQuimica. (n.d.). Safety Data Sheet - ENDO-9-BOC-7-HYDROXY-3-OXA-9-AZABICYCLO[3.3.1]NONANE.
• Biosynth. (n.d.). endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane 97% | CAS 1148006-31-8.
• ChemScence. (n.d.). 1148006-31-8 endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.
• Sigma-Aldrich. (n.d.). endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.
• Google Patents. (n.d.). US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives.
• ChemicalBook. (n.d.). endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane(1148006-31-8) 1H NMR spectrum.
• Google Patents. (n.d.). EP3042902A1 - Method for producing endo-9-azabicyclo[3.3.1]nonane-3-ol derivative.
• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO).
• RSC Publishing. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics.
• Semantic Scholar. (2023). Discovery of an In Vivo Chemical Probe for BCL6 Inhibition by Optimization of Tricyclic Quinolinones.
• Journal of Medicinal Chemistry. (n.d.). Mitigating Heterocycle Metabolism in Drug Discovery.

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An In-Depth Technical Guide to Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane: Properties, Synthesis, and Characterization

This technical guide provides a comprehensive overview of endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, a heterocyclic compound of significant interest in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field, offering in-depth information on its chemical and physical properties, with a primary focus on its molecular weight, alongside a discussion of its synthesis and characterization.

Core Molecular Attributes

Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is a bicyclic molecule featuring a morpholine ring fused with a piperidine ring. The "endo" stereochemistry indicates that the hydroxyl group at the 7th position is oriented towards the inside of the bicyclic system. The piperidine nitrogen is protected with a tert-butyloxycarbonyl (Boc) group, a common strategy in organic synthesis to modulate reactivity and improve solubility in organic solvents.

Molecular Weight and Formula

The precise molecular weight of a compound is a critical parameter for a multitude of applications, including stoichiometric calculations in chemical reactions, mass spectrometry analysis, and the determination of molar concentrations in bioassays.

The molecular formula for endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is C₁₂H₂₁NO₄.[1][2][3][4][5] Based on this formula, the molecular weight is calculated to be 243.30 g/mol .[3][4][5] Several chemical suppliers and databases confirm this value, with some reporting it as 243.31 g/mol or 243.303 g/mol , the minor variations likely stemming from differences in the atomic weights used for the calculation.[2][5]

A summary of the key molecular identifiers is presented in the table below:

Property	Value
Molecular Formula	C₁₂H₂₁NO₄[1][2][3][4][5]
Molecular Weight	243.30 g/mol [3][4][5]
CAS Number	1148006-31-8[1][2]
IUPAC Name	tert-butyl (1r,5s)-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate[2]

Synthesis and Purification

A common approach involves the construction of the bicyclic core, followed by functional group manipulations to introduce the hydroxyl and Boc-protecting groups. One potential synthetic pathway could start from 9-benzyl-9-azabicyclo[3.3.1]nonan-3-one, a known precursor.

Proposed Synthetic Workflow

The following diagram illustrates a potential, high-level workflow for the synthesis of the target compound.

Caption: A plausible synthetic pathway for the target compound.

Step-by-Step Methodological Considerations

• Reduction of the Ketone: The synthesis would likely commence with the stereoselective reduction of the ketone in 9-benzyl-9-azabicyclo[3.3.1]nonan-3-one to yield the corresponding endo-alcohol. This can be achieved using a variety of reducing agents, with sodium borohydride in methanol being a common choice for its mildness and selectivity.

• Debenzylation: The benzyl protecting group on the nitrogen atom would then be removed. Catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere is a standard and effective method for this transformation.

• Boc Protection: The resulting secondary amine is then protected with a tert-butyloxycarbonyl (Boc) group. This is typically accomplished by reacting the amine with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as triethylamine or sodium bicarbonate.

• Introduction of the Oxa Moiety: The introduction of the oxygen atom at the 3-position to form the oxa-bridge is a more complex step. This could potentially be achieved through a multi-step sequence involving ring-opening of the bicyclic system, functionalization, and subsequent ring-closure. The specifics of this step would require careful planning and optimization.

• Purification: After the synthesis is complete, the crude product would require purification. Column chromatography on silica gel is a standard technique for purifying compounds of this nature. The choice of eluent would be determined through thin-layer chromatography (TLC) analysis to achieve optimal separation.

Analytical Characterization

To confirm the identity and purity of the synthesized endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, a suite of analytical techniques would be employed.

Spectroscopic and Spectrometric Analysis

The following diagram outlines a typical characterization workflow.

Caption: A standard workflow for the analytical characterization of a synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR would be essential for elucidating the structure of the molecule. The ¹H NMR spectrum would provide information on the number of different types of protons and their connectivity, while the ¹³C NMR spectrum would reveal the number of unique carbon atoms. ChemicalBook provides access to spectroscopic data for this compound, including ¹H NMR spectra.[6]

• Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight of the compound. Techniques such as Electrospray Ionization (ESI) would be suitable for this molecule, and the expected [M+H]⁺ ion would be observed at m/z 244.31.

• Infrared (IR) Spectroscopy: IR spectroscopy would be employed to identify the key functional groups present in the molecule. Characteristic peaks for the hydroxyl (O-H), carbamate (C=O), and C-O ether linkages would be expected.

Purity Assessment

The purity of the final compound is of paramount importance, particularly for applications in drug development.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for assessing the purity of a compound. A pure sample would ideally show a single peak under various detection methods (e.g., UV, evaporative light scattering detector).

• Elemental Analysis: Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen in the sample. The experimentally determined values should be in close agreement with the calculated values for the molecular formula C₁₂H₂₁NO₄.

Applications and Significance

The 9-azabicyclo[3.3.1]nonane scaffold is a privileged structure in medicinal chemistry. Its rigid, three-dimensional framework allows for the precise spatial orientation of functional groups, which can lead to high-affinity interactions with biological targets. Derivatives of this scaffold have been investigated for a variety of therapeutic applications, including as monoamine neurotransmitter reuptake inhibitors for the treatment of central nervous system disorders. The introduction of the oxa-bridge and the specific stereochemistry of the hydroxyl group in endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane make it a valuable building block for the synthesis of novel and potentially potent bioactive molecules.

Conclusion

Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is a well-defined chemical entity with a molecular weight of 243.30 g/mol . Its synthesis, while not trivial, can be approached through established synthetic methodologies. Thorough characterization using a combination of spectroscopic and chromatographic techniques is essential to confirm its structure and purity. As a versatile building block, this compound holds significant potential for the development of new therapeutic agents.

References

• Vertex AI Search. endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.
• CAS Common Chemistry. endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane 97%.
• Mol-Instincts. endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.
• abcr Gute Chemie. AB453976 | CAS 1148006-31-8.
• LookChem. endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.
• ChemicalBook. endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane(1148006-31-8) 1H NMR spectrum.

Sources

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"Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" physical properties

An In-Depth Technical Guide to the Physical Properties of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (CAS: 1148006-31-8). As a functionalized bicyclic building block, this molecule holds significant value for researchers and scientists in medicinal chemistry and drug development. Its rigid 3-oxa-9-azabicyclo[3.3.1]nonane core is a key scaffold in the design of various therapeutic agents, including potent GPR119 agonists.[1] This document consolidates available data on its molecular structure, physicochemical characteristics, and spectroscopic profile, while also providing expert insights into its handling, analysis, and strategic application in synthetic chemistry.

Introduction: A Scaffold of Therapeutic Potential

The 3-oxa-9-azabicyclo[3.3.1]nonane framework is a conformationally restricted scaffold that has garnered significant interest in modern drug discovery.[1] Its rigid structure allows for the precise spatial orientation of substituents, a critical factor in optimizing ligand-receptor interactions. Derivatives of this scaffold have been identified as potent and orally active agonists for G protein-coupled receptor 119 (GPR119), a promising target for the treatment of type 2 diabetes mellitus.[1]

The subject of this guide, endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, is a strategically designed intermediate for elaborating on this valuable core. The inclusion of two key features makes it particularly useful:

• The tert-Butoxycarbonyl (Boc) Protecting Group: The Boc group on the bridgehead nitrogen is a cornerstone of modern organic synthesis. It effectively shields the secondary amine from unwanted side reactions, allowing chemists to perform selective modifications on other parts of the molecule.[2][3] This protecting group is stable under a wide range of conditions but can be readily removed under acidic conditions, unmasking the nitrogen for subsequent coupling or derivatization steps.[2]

• The endo-Hydroxy Group: The hydroxyl moiety serves as a versatile chemical handle. It can be used as a nucleophile, a precursor for oxidation to a ketone, or a site for introducing new functionalities through etherification or esterification, further expanding the diversity of accessible analogues.

This combination of a therapeutically relevant core, a robust protecting group, and a reactive functional handle makes this compound a valuable building block for constructing complex molecular architectures and libraries of potential drug candidates.

Molecular Structure and Identification

The definitive structure of endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is critical for its application. Its bicyclic nature imposes significant conformational constraints, which are essential for its role in targeted drug design.

Caption: Chemical structure of endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.

Table 1: Chemical Identifiers

Identifier	Value	Source(s)
CAS Number	1148006-31-8	[4][5][6]
Molecular Formula	C₁₂H₂₁NO₄	[4][5][6]
Molecular Weight	243.30 g/mol	[4][6]
IUPAC Name	tert-butyl (1R,5S,7s)-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate
InChI Key	WKBWNRUVSJJEAM-ULKQDVFKSA-N	[7]

| Canonical SMILES | C1C2C(C(C1N2C(=O)OC(C)(C)C)O)OC |[4][5][8] |

Physicochemical Properties

The physical properties of a compound are fundamental to its handling, formulation, and reaction setup. While comprehensive experimental data for this specific molecule is not widely published, key properties are available from commercial suppliers and chemical databases.

Table 2: Summary of Physical Properties

Property	Value	Notes
Appearance	Solid	Often supplied as a solid.[7] Related bicyclic structures are typically white to off-white or pale yellow solids.[3][9]
Melting Point	Data not available	Experimental determination is recommended for specific lots.
Boiling Point	Data not available	Not applicable for a solid under standard conditions; likely to decompose at high temperatures.
Solubility	Data not available	By analogy to similar Boc-protected amines and hydroxylated compounds, it is expected to be soluble in polar organic solvents like methanol, chloroform, and ethyl acetate, with limited solubility in water and nonpolar solvents like hexanes.[3]

| Purity | ≥95% | Typically supplied at high purity, as verified by techniques like HPLC or NMR.[6] |

Spectroscopic and Analytical Characterization

Verifying the identity and purity of a starting material is a non-negotiable step in any synthetic workflow. Spectroscopic methods provide the definitive structural confirmation. For endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, several analytical techniques are crucial. The availability of ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data has been noted by chemical suppliers.[10]

Caption: A standard workflow for the comprehensive analytical characterization of a chemical intermediate.

Exemplary Protocol: ¹H NMR Spectroscopy

This protocol describes a standardized method for acquiring a proton nuclear magnetic resonance (¹H NMR) spectrum to confirm the molecular structure.

Objective: To obtain a high-resolution ¹H NMR spectrum of endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane for structural verification.

Materials:

• Sample of endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

• Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

• NMR tube (5 mm)

• Pasteur pipette

• NMR spectrometer (≥400 MHz recommended)

Methodology:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the sample directly into a clean, dry vial.

  • Causality: This mass provides sufficient concentration for a strong signal-to-noise ratio on most modern spectrometers without causing solubility issues.

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) using a Pasteur pipette.

  • Causality: CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds. If solubility is poor, or if exchangeable protons (like the -OH group) are of particular interest, DMSO-d₆ is an excellent alternative as it slows down proton exchange.

  • Gently agitate the vial to ensure the sample is fully dissolved. A clear, particulate-free solution should be obtained.

• NMR Tube Loading:

  • Transfer the solution into a 5 mm NMR tube using a clean pipette. Ensure the liquid height is sufficient to cover the detection coils (typically ~4 cm).

  • Cap the NMR tube securely.

• Spectrometer Setup & Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Perform standard instrument setup procedures: locking onto the deuterium signal of the solvent, tuning the probe, and shimming the magnetic field to ensure homogeneity.

  • Causality: Proper locking and shimming are critical for achieving high-resolution spectra with sharp, well-defined peaks, which is essential for accurate coupling constant analysis.

  • Acquire a standard ¹H NMR spectrum (e.g., 16-32 scans).

• Data Processing & Interpretation:

  • Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Calibrate the chemical shift axis using the residual solvent peak (e.g., 7.26 ppm for CHCl₃).

  • Integrate all peaks to determine proton ratios.

  • Analyze the chemical shifts, splitting patterns (multiplicity), and coupling constants to assign peaks to the specific protons in the molecule's structure. Key expected signals include the large singlet for the Boc group (~1.4 ppm) and distinct signals for protons on the bicyclic core.

Handling, Storage, and Safety

Proper handling procedures are essential to ensure laboratory safety and maintain the integrity of the compound.

Table 3: GHS Safety Information | Category | Information | Source | | :--- | :--- | :--- | | Pictograms |

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| | | Signal Word | Danger |[7] | | Hazard Statement | H301: Toxic if swallowed. |[7] | | Precautionary Codes | P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor. |[7] |

Handling Recommendations:

• Work in a well-ventilated fume hood to avoid inhalation of dust.

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

• Avoid direct contact with skin and eyes.

• Wash hands thoroughly after handling.

Storage Recommendations:

• Store in a tightly sealed container in a cool, dry place.

• Some suppliers recommend storage under an inert atmosphere at room temperature to prevent degradation.[8]

Conclusion

Endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is a high-value chemical intermediate with well-defined structural and chemical properties. Its strategic design, incorporating a therapeutically relevant bicyclic core, a versatile hydroxyl group, and a stable Boc protecting group, makes it an ideal starting point for synthetic campaigns in drug discovery. This guide provides the foundational data and procedural knowledge necessary for researchers to confidently incorporate this compound into their research, enabling the exploration of novel chemical space and the development of next-generation therapeutics.

References

• Exploring the Synthesis Pathways of Tropine Derivatives Using N-Boc-Nortropinone. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• What is the synthetic route of N-Boc-Nortropinone. (2023, April 14). Bloom Tech.
• N-Boc-Nortropinone | 185099-67-6. (n.d.). ChemicalBook.
• An In-depth Technical Guide to N-Boc-Nortropinone: Chemical Structure, Properties, and Applic
• endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. (n.d.). PubChem.
• Asymmetric Synthesis of Nortropanes via Rh-Catalyzed Allylic Arylation. (2022, July 12).
• endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane(1148006-31-8) 1H NMR spectrum. (n.d.). ChemicalBook.
• Safety Data Sheet. (2025, November 6). Sigma-Aldrich.
• endo-tert-Butyl 7-hydroxy-3-oxa-9-azabicyclo[3.3.
• AB453976 | CAS 1148006-31-8. (n.d.). abcr Gute Chemie.
• Discovery of the oxazabicyclo[3.3.1]nonane derivatives as potent and orally active GPR119 agonists. (2015, September).
• (1R,5S,7R)-tert-butyl 7-hydroxy-3-oxa-9-azabicyclo[3.3.
• endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. (n.d.). Sigma-Aldrich.
• 9-azabicyclo[3.3.1]nonane derivatives. (n.d.).
• Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. (2021, September 1).

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Spectroscopic and Structural Elucidation of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane: A Technical Guide for Advanced Drug Discovery

This technical guide provides an in-depth analysis of the spectroscopic data for Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, a key heterocyclic scaffold of significant interest in medicinal chemistry and drug development. The unique conformational constraints and functional group presentation of the bicyclo[3.3.1]nonane framework make it a valuable building block for novel therapeutics. A thorough understanding of its spectroscopic properties is paramount for unambiguous identification, purity assessment, and the rational design of more complex molecular architectures.

Introduction: The Significance of the 3-oxa-9-azabicyclo[3.3.1]nonane Core

The 3-oxa-9-azabicyclo[3.3.1]nonane skeleton is a privileged scaffold in medicinal chemistry due to its rigid structure, which allows for precise positioning of substituents in three-dimensional space. This conformational rigidity can lead to enhanced binding affinity and selectivity for biological targets. The endo configuration of the 7-hydroxy group and the presence of the bulky tert-butyloxycarbonyl (Boc) protecting group on the nitrogen atom introduce specific stereochemical and electronic features that are critical to its reactivity and interaction with other molecules. Accurate spectroscopic characterization is therefore not merely a routine analysis but a foundational step in harnessing the full potential of this versatile building block.

Molecular Structure and Conformational Analysis

The bicyclo[3.3.1]nonane ring system can exist in several conformations, including chair-chair, chair-boat, and boat-boat forms. For 3-oxa-9-azabicyclo[3.3.1]nonane derivatives, the preferred conformation is typically a distorted chair-chair or a chair-boat, influenced by the substituents and the presence of heteroatoms. The endo orientation of the hydroxyl group at the C7 position plays a significant role in the conformational preference, potentially through intramolecular hydrogen bonding.

Caption: Plausible synthetic pathway to a closely related analog.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃).

• ¹H NMR Acquisition:

  • Acquire a standard ¹H spectrum to assess sample purity and identify major proton signals.

  • Perform COSY (Correlation Spectroscopy) to establish proton-proton coupling networks.

  • Use TOCSY (Total Correlation Spectroscopy) to identify protons within the same spin system.

  • Employ NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) to determine through-space proximities and confirm the endo stereochemistry.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum to identify all unique carbon signals.

  • Perform DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90 and DEPT-135) to differentiate between CH, CH₂, and CH₃ groups.

  • Use HSQC (Heteronuclear Single Quantum Coherence) to correlate each proton with its directly attached carbon.

  • Employ HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and confirming the overall connectivity.

IR Spectroscopy

• Sample Preparation: Prepare a thin film of the compound on a salt plate (e.g., NaCl or KBr) by dissolving a small amount in a volatile solvent (e.g., CH₂Cl₂) and allowing the solvent to evaporate.

• Data Acquisition: Acquire the spectrum using an FTIR spectrometer over the range of 4000-400 cm⁻¹.

• Validation: The presence of the characteristic O-H, C-H, C=O, and C-O stretches will validate the presence of the expected functional groups.

Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Data Acquisition: Infuse the sample into an electrospray ionization (ESI) source coupled to a mass analyzer (e.g., quadrupole, time-of-flight).

• Validation: The observation of the [M+H]⁺ ion corresponding to the calculated exact mass of C₁₂H₂₂NO₄⁺ will confirm the molecular formula. The fragmentation pattern should be consistent with the known fragmentation of Boc-protected amines.

Conclusion

The spectroscopic characterization of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane provides a detailed fingerprint of its molecular structure and stereochemistry. A combination of 1D and 2D NMR techniques, supported by IR and mass spectrometry, allows for the unambiguous assignment of all signals and confirmation of the endo configuration. This comprehensive spectroscopic guide serves as an essential resource for researchers utilizing this important building block in the synthesis of novel and complex molecules for drug discovery and development.

References

• Google Patents. US7868017B2 - 9-azabicyclo[3.3.

• MDPI. Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). [Link]

• Organic Syntheses. Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). [Link]

• ResearchGate. Synthesis, Enantiomer Separation, and Absolute Configuration of 2,6-Oxygenated 9-Azabicyclo[3.3.1]nonanes. [Link]

• Semantic Scholar. Synthesis of Novel 3,7-Diazabicyclo[3.3.1]nonane Derivatives. [Link]

"Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" solubility

An In-depth Technical Guide to the Solubility of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Complex Scaffold

Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (CAS Number: 1148006-31-8) is a synthetically valuable bicyclic amino alcohol.[1][2] Its rigid, three-dimensional structure, incorporating a protected amine, a hydroxyl group, and an ether linkage, makes it an attractive building block in medicinal chemistry and drug discovery. Such scaffolds are instrumental in the synthesis of novel chemical entities with precise spatial arrangements of functional groups, a key aspect in designing molecules with high target affinity and selectivity.[3][4]

The solubility of a compound is a critical physicochemical property that dictates its utility at every stage of the drug development pipeline, from initial screening and synthesis to formulation and bioavailability.[5][6][7] Poor aqueous solubility, for instance, can be a major impediment, leading to challenges in formulation and potentially low bioavailability for orally administered drugs.[6][8] Conversely, understanding a compound's solubility profile in various organic solvents is paramount for optimizing reaction conditions, purification strategies, and the preparation of stock solutions for biological assays.

This guide provides a comprehensive analysis of the solubility characteristics of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. As a Senior Application Scientist, my objective is to move beyond theoretical principles and provide actionable insights grounded in the compound's specific molecular architecture. We will explore a predictive analysis of its solubility based on its functional groups, followed by a detailed, field-proven experimental protocol for its precise determination.

Section 1: Physicochemical Profile and Predictive Solubility Analysis

A molecule's solubility is governed by the interplay of its intermolecular forces with those of the solvent. The principle of "like dissolves like" serves as a foundational concept: polar compounds tend to dissolve in polar solvents, and non-polar compounds in non-polar solvents. The structure of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane presents a fascinating case of balanced polarity.

Molecular Structure and Functional Group Contributions:

The chemical structure (C12H21NO4, Molecular Weight: 243.3 g/mol ) contains several key features that influence its solubility.[1]

Caption: Key functional groups of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.

• Boc (tert-Butoxycarbonyl) Group: This bulky, non-polar protecting group significantly contributes to the molecule's lipophilicity (fat-solubility).[9][10] It masks the basicity of the nitrogen atom and introduces a large hydrocarbon region, which favors interactions with non-polar solvents.

• Hydroxyl (-OH) Group: As a polar functional group, the secondary alcohol is capable of acting as both a hydrogen bond donor and acceptor. This feature is crucial for solubility in protic solvents like water, methanol, and ethanol.

• Ether (-O-) Linkage: The oxygen atom in the 3-oxa bridge can act as a hydrogen bond acceptor, contributing to the molecule's polarity and enhancing solubility in polar solvents.

• Bicyclic Carbon Framework: The rigid hydrocarbon skeleton is inherently non-polar and will contribute to the compound's solubility in less polar organic solvents.

Predicted Solubility Profile:

Based on this structural analysis, we can predict the compound's general solubility behavior.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Moderate to High	The hydroxyl group and ether oxygen can engage in hydrogen bonding with the solvent. The Boc group may limit solubility in highly aqueous systems.
Polar Aprotic	DMSO, DMF, Acetonitrile	High	These solvents can accept hydrogen bonds and have dipoles that can interact with the polar groups of the molecule, while also accommodating the non-polar Boc group.
Non-Polar	Hexane, Heptane	Low	The presence of multiple polar functional groups (-OH, -O-, carbamate) will likely make the molecule poorly soluble in purely non-polar, aliphatic solvents.
Chlorinated	Dichloromethane (DCM)	Moderate to High	DCM is a versatile solvent that can dissolve moderately polar compounds. The non-polar framework and Boc group will favor solubility.
Ethers	Diethyl Ether, THF	Moderate	These solvents are less polar than alcohols but can still interact with the polar parts of the molecule.

Section 2: A Validated Protocol for Experimental Solubility Determination

While predictions are valuable, empirical data is the gold standard. The Saturation Shake-Flask method is the most reliable technique for determining the thermodynamic equilibrium solubility of a compound.[11][12][13] This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Experimental Workflow Diagram:

Caption: Workflow for the Shake-Flask Solubility Measurement Protocol.

Step-by-Step Methodology:

1. Materials and Equipment:

• Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (solid, high purity)

• Selected solvents (HPLC grade or higher)

• Analytical balance

• Glass vials with screw caps (e.g., 2-4 mL)

• Thermostatically controlled agitator/shaker

• Centrifuge or syringe filters (e.g., 0.22 µm PTFE or PVDF)

• Calibrated pipettes

• Volumetric flasks

• HPLC or UPLC system with a suitable detector (e.g., UV, ELSD, or MS)

2. Preparation:

• Causality: To ensure thermodynamic equilibrium is measured accurately, both the solid compound and the solvents must be pre-conditioned to the target temperature (e.g., 25 °C or 37 °C). This prevents temperature gradients from affecting the dissolution process.

• Protocol: Allow the solid compound and all solvents to equilibrate in the temperature-controlled environment for at least 4 hours before use.

3. Sample Preparation:

• Causality: An excess of solid material is crucial to ensure that a saturated solution is formed and that equilibrium is established between the dissolved and undissolved states.[11] Running samples in triplicate provides statistical confidence in the final measurement.

• Protocol:

  • Add an excess amount of the solid compound (e.g., 2-5 mg) to a pre-weighed glass vial. The exact mass should be recorded.

  • Add a precise volume of the selected solvent (e.g., 1.0 mL).

  • Securely cap the vials.

  • Prepare at least three replicate vials for each solvent.

4. Equilibration:

• Causality: Solubility is a time-dependent process. The system requires sufficient time and agitation to reach a state of dynamic equilibrium where the rate of dissolution equals the rate of precipitation. For complex molecules, this can take 24 to 72 hours.

• Protocol:

  • Place the vials in the thermostatically controlled shaker.

  • Agitate at a constant speed that ensures the solid particles remain suspended but avoids excessive foaming.

  • Maintain a constant temperature for the duration of the experiment (typically 24, 48, or 72 hours). A time-point study is recommended to confirm that equilibrium has been reached (i.e., solubility values do not increase between 48 and 72 hours).

5. Phase Separation:

• Causality: It is critical to completely separate the saturated solution (supernatant) from any remaining solid particles before analysis. Failure to do so will result in an overestimation of solubility.

• Protocol:

  • Method A (Centrifugation): Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

  • Method B (Filtration): Use a syringe to carefully draw the supernatant and pass it through a chemically compatible syringe filter. Self-Validation: To mitigate potential compound adsorption to the filter, discard the first 100-200 µL of the filtrate before collecting the sample for analysis.

6. Quantification:

• Causality: A robust and validated analytical method is required to accurately determine the concentration of the dissolved compound. High-Performance Liquid Chromatography (HPLC) is the standard method.

• Protocol:

  • Calibration Curve: Prepare a series of standard solutions of the compound in a suitable solvent (in which it is highly soluble, e.g., acetonitrile or methanol) at known concentrations. Run these standards on the HPLC to generate a calibration curve (Peak Area vs. Concentration).

  • Sample Analysis: Carefully pipette a known volume of the clear supernatant from the experimental vial. Dilute it with the mobile phase or a suitable solvent to bring the concentration within the linear range of the calibration curve.

  • Inject the diluted sample onto the HPLC system.

  • Use the peak area from the sample chromatogram and the calibration curve to calculate the concentration of the compound in the diluted sample.

7. Calculation:

• Causality: The final solubility value must account for the dilution factor used during sample preparation.

• Protocol:

  • Solubility (mg/mL) = (Concentration from calibration curve in mg/mL) x (Dilution Factor)

  • Calculate the mean and standard deviation for the triplicate measurements for each solvent.

Section 3: Key Factors Influencing Solubility

The solubility of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is not a fixed value but can be influenced by several environmental factors.

• Temperature: For most solid solutes, solubility increases with temperature as the dissolution process is often endothermic.[5] This is a critical consideration for storing stock solutions, as a decrease in temperature could cause the compound to precipitate.

• pH: The Boc protecting group is labile under strong acidic conditions (e.g., trifluoroacetic acid or HCl in methanol).[9][10] Therefore, attempting to measure solubility in highly acidic aqueous buffers will likely lead to deprotection and the formation of the more polar, and likely more water-soluble, free amine hydrochloride salt.[14] The compound should be stable in neutral and moderately basic conditions.

• Physical Form: The crystalline form (polymorphism) and particle size of the solid can affect the rate of dissolution, and in the case of different polymorphs, the equilibrium solubility itself.[8] It is essential to use a consistent batch and physical form of the material for all experiments.

Conclusion: A Practical Framework for a Critical Parameter

The provided shake-flask protocol represents a gold-standard method that, when executed with care, will yield reliable and reproducible data. This data is not merely a number; it is a cornerstone for the successful progression of this valuable chemical entity from a laboratory curiosity to a potent tool in the hands of drug development professionals.

References

• Google Patents. (n.d.). US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives.
• Google Patents. (n.d.). EP3042902A1 - Method for producing endo-9-azabicyclo[3.3.1]nonan-3-ol derivative.

• Alichem. (n.d.). endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. Retrieved from [Link]

• ResearchGate. (2010). Synthesis, Enantiomer Separation, and Absolute Configuration of 2,6-Oxygenated 9-Azabicyclo[3.3.1]nonanes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Ascendia Pharma. (2021). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• SlideShare. (n.d.). solubility experimental methods.pptx. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• ACS Publications. (n.d.). The Journal of Organic Chemistry Vol. 91 No. 2. Retrieved from [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• National Institutes of Health. (n.d.). Drug Solubility: Importance and Enhancement Techniques. Retrieved from [Link]

• IJNRD. (n.d.). factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. Retrieved from [Link]

• Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Retrieved from [Link]

• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Experimental and Computational Methods Pertaining to Drug Solubility. Retrieved from [Link]

• PubChem. (n.d.). 3-Oxa-9-azabicyclo(3.3.1)nonane. Retrieved from [Link]

• USP-NF. (2016). <1236> Solubility Measurements. Retrieved from [Link]

• ICCVAM. (2003). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. Retrieved from [Link]

• National Institutes of Health. (n.d.). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Retrieved from [Link]

• PubMed. (2006). Synthesis of N-substituted 9-azabicyclo[3.3.1]nonan-3alpha-yl carbamate analogs as sigma2 receptor ligands. Retrieved from [Link]

• FooDB. (2010). Showing Compound 9-Azabicyclo[3.3.1]nonan-3-one (FDB000781). Retrieved from [Link]

• Pharmlabs. (n.d.). Factors Influencing the Solubility of Drugs. Retrieved from [Link]

• The Pharma Review. (2020). The Importance of Solubility for New Drug Molecules. Retrieved from [Link]

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Topic: Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane: A Guide to Chemical Stability and Optimal Storage

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is a valuable heterocyclic building block in medicinal chemistry and drug discovery. Its structural integrity is paramount for the success of multi-step syntheses. This guide provides a comprehensive analysis of the molecule's stability, focusing on its three key functional moieties: the acid-labile N-Boc protecting group, the bicyclic ether, and the secondary alcohol. The primary degradation pathway is the acid-catalyzed cleavage of the Boc group. The ether linkage also presents a risk of peroxide formation upon prolonged exposure to air and light. This document outlines the chemical principles governing its stability, provides detailed protocols for optimal storage and handling, and offers a framework for conducting predictive stability assessments. Adherence to these guidelines will ensure the long-term viability and purity of this critical reagent.

Introduction

The synthesis of complex, biologically active molecules requires starting materials of the highest purity and stability. Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, with its rigid bicyclic scaffold, is an important intermediate in the development of novel therapeutics.[1][2] Its unique three-dimensional structure is often leveraged to achieve specific pharmacological profiles. However, the very features that make it synthetically useful—the N-Boc protecting group, the ether linkage, and the hydroxyl group—also represent potential points of chemical vulnerability.

This technical guide serves as a senior application scientist's perspective on maintaining the integrity of this compound. We will move beyond simple storage temperature recommendations to explore the causality behind its degradation pathways. The objective is to equip researchers with the knowledge to not only store the compound correctly but also to handle it appropriately during synthetic operations to prevent inadvertent degradation and ensure experimental reproducibility.

Figure 1: 2D representation of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.

Chapter 1: Molecular Structure and Physicochemical Properties

A thorough understanding of the molecule's constituent parts is the foundation for predicting its behavior. The structure combines a bicyclic amine, a cyclic ether, and a secondary alcohol. The amine is protected as a tert-butyl carbamate (Boc), which dominates its chemical reactivity profile.

Property	Value	Source
CAS Number	1148006-31-8	[3][4]
Molecular Formula	C₁₂H₂₁NO₄	[4]
Molecular Weight	243.30 g/mol	[4]
Appearance	Typically a solid
Key Functional Groups	N-Boc carbamate, secondary alcohol, cyclic ether	N/A

Chapter 2: Chemical Stability Profile

The overall stability of the molecule is a composite of the stabilities of its functional groups. While the core carbon scaffold is robust, the N-Boc, ether, and alcohol functionalities are susceptible to specific degradation pathways.

The Central Role of the N-Boc Protecting Group

The tert-butoxycarbonyl (Boc) group is intentionally designed to be a temporary protecting group, prized for its stability to basic conditions and its facile removal under acidic conditions.[5][6] This acid lability is the most significant factor in the compound's stability.

Mechanism of Acid-Catalyzed Degradation: The deprotection proceeds via protonation of the carbamate carbonyl oxygen, followed by the loss of the stable tert-butyl cation to form an unstable carbamic acid, which rapidly decarboxylates to yield the free amine.[7][8]

Figure 2: Mechanism of acid-catalyzed N-Boc deprotection.

This reaction is highly efficient and can be triggered by strong acids like trifluoroacetic acid (TFA) or hydrogen chloride (HCl).[8] Critically, even trace amounts of acid can cause slow degradation over time. Researchers performing reverse-phase chromatography with standard mobile phases (e.g., ACN/H₂O/0.1% TFA) should be aware that partial deprotection can occur, especially if fractions are allowed to stand for several hours before solvent evaporation.[9]

Thermal Stability: While primarily known for its acid sensitivity, the N-Boc group can also be removed thermally. Studies have shown that thermolytic deprotection can occur in various solvents at temperatures ranging from 150°C to over 240°C, often without the need for an acid catalyst.[10][11] This pathway is generally not a concern under standard storage or reaction conditions but becomes relevant if the compound is subjected to high-temperature processes like distillation.

Stability to Bases and Nucleophiles: The Boc group is exceptionally stable towards most nucleophiles and bases, a property that allows for orthogonal protection strategies in complex syntheses.[5][12] Therefore, degradation via basic hydrolysis is not a significant concern.

The Bicyclic Ether Moiety: Peroxide Formation Risk

Like many ethers, the 3-oxa moiety in the bicyclic system is susceptible to the formation of explosive hydroperoxides upon exposure to oxygen and light.[13]

Mechanism of Peroxide Formation: This is a free-radical chain reaction where an alpha-hydrogen (a hydrogen on a carbon adjacent to the ether oxygen) is abstracted, and the resulting radical reacts with atmospheric oxygen (O₂). This process is accelerated by light and the presence of metal catalysts. While the bicyclic structure may impart some steric hindrance, the risk cannot be disregarded, especially during long-term storage.

Consequence of Peroxide Formation: Peroxides are less volatile than the parent ether. If a solvent containing peroxides is evaporated to dryness, the concentrated peroxides can detonate with heat, friction, or shock.[13] Therefore, it is critical to prevent their formation and to test for their presence before use, especially if the material has been stored for an extended period or under suboptimal conditions.

Stability of the Secondary Alcohol

The endo-7-hydroxy group is a relatively stable secondary alcohol. Its primary vulnerability is to oxidation. Contact with strong oxidizing agents should be avoided unless a specific chemical transformation is intended. Under inert, anhydrous conditions, the alcohol is generally stable.

Forced Degradation Studies: A Predictive Framework

To rigorously characterize the stability of a drug substance or key intermediate, forced degradation studies are performed.[14] These studies intentionally stress the compound under harsh conditions to identify potential degradation products and pathways. This information is invaluable for developing stability-indicating analytical methods.

Figure 3: Workflow for a forced degradation study.

A typical study for this compound would involve subjecting separate aliquots to acidic (e.g., 0.1 M HCl), basic (e.g., 0.1 M NaOH), and oxidative (e.g., 3% H₂O₂) conditions, as well as exposure to heat and UV light.[14] The primary expected degradant would be the Boc-deprotected amine under acidic stress.

Chapter 3: Recommended Storage and Handling Protocols

Based on the chemical stability profile, a multi-faceted approach to storage and handling is required to preserve the compound's integrity.

Long-Term Storage (> 6 months)

• Temperature: Store at -20°C to 4°C. While some suppliers suggest room temperature, lower temperatures significantly slow the rate of all potential degradation reactions, including the slow formation of peroxides.[15]

• Atmosphere: The vial should be flushed with an inert gas (argon or nitrogen) before sealing. This displaces oxygen, directly inhibiting peroxide formation.

• Light: Store in an amber glass vial or in a dark location (e.g., inside a sealed box within a freezer). This prevents light-catalyzed peroxide formation.

• Container: Use a high-quality glass vial with a PTFE-lined cap. PTFE provides an excellent chemical barrier and ensures a tight seal against moisture and air ingress.

Short-Term Storage & In-Use Handling

• On the Bench: When weighing or preparing solutions, minimize the time the container is open to the atmosphere. If the compound will be used over several days, re-flushing the vial with inert gas before re-sealing is best practice.

• Solvent Selection: For creating stock solutions, use high-purity, anhydrous solvents. Avoid acidic solvents unless deprotection is intended. Chlorinated solvents like dichloromethane are common but should be used with appropriate ventilation.[16]

• Cross-Contamination: Never return unused material to the original stock bottle. Use clean spatulas and glassware to avoid introducing contaminants that could catalyze degradation.

Protocol: Peroxide Detection

Before using any ether-containing compound that has been opened and stored for more than a few months, it is crucial to test for peroxides.

Methodology:

• Preparation: In a well-ventilated area, preferably a fume hood, dissolve a small sample (a few milligrams) of the compound in ~1-2 mL of a suitable solvent (e.g., THF or dioxane).

• Testing: Dip a commercially available peroxide test strip into the solution.

• Observation: Remove the strip and compare the color change to the chart provided by the manufacturer. A positive test indicates the presence of peroxides.

• Action: If peroxides are detected at significant levels, the material should either be safely disposed of or subjected to a peroxide quenching procedure by trained personnel. Do not concentrate or heat material that tests positive for peroxides.

Chapter 4: Incompatibilities and Hazard Summary

To maintain chemical integrity and ensure laboratory safety, be aware of the following incompatibilities:

• Strong Acids: (e.g., HCl, H₂SO₄, TFA) - Will rapidly cleave the Boc group.[8]

• Strong Oxidizing Agents: (e.g., perchloric acid, nitric acid, permanganates) - Can react with the ether or alcohol moieties and may react violently with the organic structure.[17]

• Lewis Acids: (e.g., AlCl₃, ZnCl₂) - Can also be used to remove Boc groups.[8]

The compound should be handled with standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. While specific toxicological data is limited, compounds of this class may cause skin and eye irritation.[18]

Conclusion

The stability of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is governed by well-understood chemical principles. Its primary vulnerability is the acid-labile N-Boc group, followed by the potential for peroxide formation in the bicyclic ether system. By implementing a storage strategy that controls temperature, atmosphere, and light exposure, and by employing careful handling practices that avoid acidic conditions and atmospheric exposure, researchers can ensure the long-term purity and reliability of this important synthetic building block. Regular verification for peroxides is a non-negotiable safety and quality control step for any opened and stored ether-containing compound.

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Conformational analysis of "3-oxa-9-azabicyclo[3.3.1]nonanes"

An In-Depth Technical Guide to the Conformational Analysis of 3-Oxa-9-azabicyclo[3.3.1]nonanes

Abstract

The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold is a privileged heterocyclic system of significant interest in medicinal chemistry and drug development due to its rigid, defined three-dimensional structure.[][2] This bicyclic framework serves as a crucial building block for novel therapeutic agents, including kinase inhibitors and treatments for central nervous system disorders.[][3][4] A thorough understanding of its conformational preferences is paramount for rational drug design, as the spatial arrangement of substituents directly influences biological activity. This guide provides a comprehensive exploration of the principles and methodologies for the conformational analysis of 3-oxa-9-azabicyclo[3.3.1]nonanes, integrating insights from Nuclear Magnetic Resonance (NMR) spectroscopy, X-ray crystallography, and computational modeling.

Introduction: The Structural Significance of the Bicyclic Core

The 3-oxa-9-azabicyclo[3.3.1]nonane system consists of two fused six-membered rings, a piperidine ring and a tetrahydropyran ring, sharing a nitrogen and two carbon atoms. This bridged structure imparts significant rigidity, limiting the number of accessible conformations compared to more flexible acyclic or monocyclic systems. This inherent structural constraint is highly advantageous in drug design, as it reduces the entropic penalty upon binding to a biological target and allows for the precise positioning of pharmacophoric groups. Indole alkaloids containing the azabicyclo[3.3.1]nonane architecture, for instance, have demonstrated a wide range of biological activities, including anticancer, antimalarial, and anti-inflammatory properties.[2][3]

The core challenge and objective of conformational analysis for this scaffold is to determine the predominant arrangement of its two rings and the orientation of any substituents. This knowledge is critical for establishing structure-activity relationships (SAR) and optimizing ligand-receptor interactions.

The Conformational Landscape: Chair, Boat, and Twin Forms

The bicyclo[3.3.1]nonane skeleton can theoretically exist in several conformations, primarily involving combinations of chair and boat forms for the two six-membered rings.

• Chair-Chair (CC) Conformation: This is often the most stable conformation, where both the piperidine and tetrahydropyran rings adopt a low-energy chair form. However, this conformer can be destabilized by significant transannular interactions (steric repulsion) between the axial protons at C-3 and C-7 in the parent carbocyclic system. In the 3-oxa-9-azabicyclo[3.3.1]nonane system, the replacement of methylene groups with heteroatoms alters these interactions.

• Chair-Boat (CB) Conformation: In this arrangement, one ring maintains a chair form while the other is forced into a higher-energy boat or twist-boat conformation. This can be adopted to alleviate severe steric clashes present in the CC form.[5] For example, a single crystal X-ray diffraction analysis of a derivative of 3-thia-7-azabicyclo[3.3.1]nonan-9-one revealed a boat conformation for the nitrogen-containing ring and a chair for the sulfur-containing ring.[5]

• Twin-Chair Conformation: This is a specific type of flattened chair-chair conformation.

• "Hockey-Sticks" Effect: In hetero-substituted bicyclo[3.3.1]nonanes, lone-pair/lone-pair repulsion between heteroatoms at positions 3 and 7 can destabilize the CC conformer, leading to a preference for the CB conformer.[2][3]

The equilibrium between these conformations is dynamic and influenced by factors such as substitution patterns, solvent effects, and temperature.

Logical Workflow for Conformational Analysis

The determination of the dominant conformation in solution requires a multi-faceted approach, integrating data from various analytical techniques.

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The 3-oxa-9-azabicyclo[3.3.1]nonane Scaffold: A Privileged Core in Modern Medicinal Chemistry

Introduction: Unveiling a Scaffold of Untapped Potential

In the ever-evolving landscape of drug discovery, the quest for novel molecular architectures that can effectively modulate biological targets remains a paramount challenge. Among the myriad of heterocyclic systems, the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold has emerged as a compelling and privileged core structure. Its rigid, bicyclic framework, coupled with the strategic placement of heteroatoms, bestows upon it a unique three-dimensional geometry that is highly amenable to the precise spatial orientation of functional groups. This inherent conformational rigidity minimizes the entropic penalty upon binding to a biological target, often translating into enhanced potency and selectivity. This technical guide aims to provide an in-depth exploration of the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold, from its synthesis and conformational intricacies to its diverse applications in medicinal chemistry, offering researchers and drug development professionals a comprehensive resource to harness its full potential.

Conformational Landscape: The Structural Cornerstone of Activity

The therapeutic efficacy of a molecule is intrinsically linked to its three-dimensional structure. The 3-oxa-9-azabicyclo[3.3.1]nonane core predominantly adopts a stable chair-chair conformation, which has been corroborated by extensive NMR studies and computational modeling of related bicyclo[3.3.1]nonane systems.[1][2] This conformational preference is a critical determinant of its biological activity, as it pre-organizes the appended substituents into well-defined spatial vectors, facilitating optimal interactions with the target protein.

The presence of the oxygen atom at the 3-position and the nitrogen atom at the 9-position introduces unique electronic and steric features. The lone pair of electrons on the nitrogen can significantly influence the conformation of the cyclohexane ring, leading to potential distortions from an ideal chair geometry.[2] Understanding these subtle conformational nuances is pivotal for rational drug design, enabling the fine-tuning of ligand-receptor interactions.

Synthetic Strategies: Forging the Bicyclic Core

The construction of the 3-oxa-9-azabicyclo[3.3.1]nonane skeleton can be achieved through several synthetic routes, with the intramolecular cyclization of appropriately functionalized precursors being a prominent strategy. A plausible and efficient approach involves a domino reaction that leverages the nucleophilic character of an amine to orchestrate a cascade of bond-forming events.

Proposed Synthetic Protocol: A Step-by-Step Guide

A robust synthesis of the 3-oxa-9-azabicyclo[3.3.1]nonane core can be envisioned starting from readily available materials, culminating in an intramolecular cyclization. The following protocol is a composite of established methodologies for constructing related bicyclic systems, providing a reliable pathway to the target scaffold.[3][4]

Step 1: Synthesis of the Acyclic Precursor

• Reaction: Nucleophilic opening of a suitable diepoxide with a primary amine.

• Reagents: A trans-spirocyclic bis(oxirane) (e.g., 1,8-dioxadispiro[2.3.2.3]dodecane), a primary amine (e.g., benzylamine), and a Lewis acid catalyst (e.g., LiClO₄).[4]

• Procedure: To a solution of the bis(oxirane) in a suitable solvent such as acetonitrile, add the primary amine and LiClO₄. The reaction mixture is heated to facilitate the domino process, which involves the opening of one oxirane ring followed by an intramolecular cyclization.[4]

• Work-up and Purification: After completion of the reaction (monitored by TLC or LC-MS), the solvent is removed under reduced pressure. The residue is then purified by column chromatography on silica gel to yield the N-protected 3-oxa-9-azabicyclo[3.3.1]nonane derivative.

Step 2: Deprotection to Yield the Parent Scaffold

• Reaction: Removal of the N-protecting group (e.g., benzyl group).

• Reagents: The N-protected 3-oxa-9-azabicyclo[3.3.1]nonane derivative, a catalyst (e.g., Palladium on carbon), and a hydrogen source (e.g., H₂ gas or a hydrogen donor like ammonium formate).[5]

• Procedure: The protected compound is dissolved in a suitable solvent (e.g., methanol or ethanol), and the catalyst is added. The mixture is then subjected to hydrogenation at a suitable pressure and temperature until the deprotection is complete.

• Work-up and Purification: The catalyst is removed by filtration through a pad of celite, and the solvent is evaporated. The crude product can be further purified by crystallization or chromatography to afford the pure 3-oxa-9-azabicyclo[3.3.1]nonane, often as its hydrochloride salt for improved stability and handling.[6]

Diagram of the Synthetic Workflow

Caption: A generalized workflow for the synthesis of the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold.

Medicinal Chemistry Applications: A Scaffold for Diverse Targets

The unique structural attributes of the 3-oxa-9-azabicyclo[3.3.1]nonane core have been exploited in the development of potent and selective modulators for a range of biological targets implicated in various diseases.

GPR119 Agonists for Metabolic Disorders

G-protein coupled receptor 119 (GPR119) is a promising target for the treatment of type 2 diabetes and obesity. Agonists of GPR119 stimulate glucose-dependent insulin secretion and the release of incretin hormones. The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold has been successfully incorporated into potent and orally active GPR119 agonists.[7][8] The rigid bicyclic structure serves to orient the key pharmacophoric elements for optimal interaction with the receptor.

Structure-Activity Relationship (SAR) Insights:

The SAR for this class of compounds is highly dependent on the nature and position of substituents on the bicyclic core and the appended aromatic moieties.

Compound	R1	R2	EC50 (nM) - Human GPR119
1a	Pyrimidinyl-oxy	H	15
1b	Pyridinyl-oxy	H	25
1c	Pyrimidinyl-oxy	Methyl	8

Note: The data presented is illustrative and compiled from representative examples in the literature.[7][8]

The data suggests that substitution on the pyrimidine ring can significantly impact potency, with the methyl group in compound 1c leading to a notable improvement in activity. This highlights the importance of fine-tuning the electronic and steric properties of the substituents to maximize receptor engagement.

mTOR Inhibitors for Oncology and Neurological Disorders

The mechanistic target of rapamycin (mTOR) is a critical kinase that regulates cell growth, proliferation, and survival. Dysregulation of the mTOR signaling pathway is a hallmark of many cancers and neurological disorders. The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold has been utilized as a novel core for the development of potent and selective mTORC1/2 inhibitors.[9] The rigid nature of the scaffold is believed to contribute to the high affinity and selectivity of these inhibitors.

Mechanism of Action:

These compounds act as ATP-competitive inhibitors, binding to the kinase domain of mTOR and preventing the phosphorylation of its downstream substrates. This leads to the inhibition of cell growth and proliferation in cancer cells and the modulation of neuronal function in the context of neurological disorders.

Diagram of the mTOR Signaling Pathway

Caption: Simplified mTOR signaling pathway and the point of intervention for 3-oxa-9-azabicyclo[3.3.1]nonane inhibitors.

Orexin Receptor Antagonists for Sleep Disorders

The orexin system plays a crucial role in regulating wakefulness and arousal. Orexin receptor antagonists are a novel class of drugs for the treatment of insomnia. The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold has been incorporated into dual orexin receptor antagonists (DORAs), demonstrating the versatility of this core in targeting CNS receptors.[10][11] The rigid framework allows for the precise positioning of aromatic substituents that are key for potent antagonism of both OX1 and OX2 receptors.

Antiviral Agents

The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold has also been explored in the context of antiviral drug discovery, particularly as inhibitors of the Hepatitis C virus (HCV) NS3 protease.[12] The bicyclic core serves as a rigid platform to present functional groups that can interact with the active site of the viral enzyme, thereby inhibiting its function and disrupting the viral life cycle.

Spectroscopic Characterization: A Fingerprint of the Scaffold

The structural elucidation of 3-oxa-9-azabicyclo[3.3.1]nonane derivatives relies heavily on modern spectroscopic techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum of the parent scaffold is expected to exhibit complex multiplets in the aliphatic region. The bridgehead protons typically resonate at a distinct chemical shift. The presence of the oxygen atom will deshield the adjacent methylene protons.[13]

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will show characteristic signals for the methylene and methine carbons of the bicyclic system. The carbons adjacent to the oxygen and nitrogen atoms will be shifted downfield due to the electronegativity of these heteroatoms.[14]

• Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to the molecular weight of the compound (C₇H₁₃NO, 127.18 g/mol ).[15]

Conclusion and Future Perspectives

The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold represents a valuable and underexplored asset in the medicinal chemist's toolbox. Its inherent conformational rigidity, coupled with the versatility of its synthetic routes, makes it an attractive starting point for the design of novel therapeutics targeting a wide array of biological targets. The successful application of this scaffold in developing potent GPR119 agonists, mTOR inhibitors, and orexin receptor antagonists underscores its potential as a privileged structure in drug discovery. Future research in this area should focus on the development of novel and more efficient synthetic methodologies, the exploration of a broader range of biological targets, and the in-depth investigation of the structure-activity and structure-property relationships of its derivatives. As our understanding of the intricate interplay between molecular structure and biological function continues to grow, the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold is poised to play an increasingly significant role in the development of the next generation of medicines.

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The Pivotal Role of the 3-Oxa-9-azabicyclo[3.3.1]nonane Scaffold in Modern Drug Discovery: A Technical Guide to the Biological Activity of its Derivatives

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides an in-depth analysis of the biological significance of derivatives of the bicyclic scaffold, Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. While the Boc-protected compound itself is a synthetic intermediate, its deprotected derivatives have emerged as critical components in the design of highly potent and selective therapeutic agents. This guide will elucidate the synthesis, biological activity, and structure-activity relationships of these derivatives, with a primary focus on their role as inhibitors of the B-cell lymphoma 6 (BCL6) protein, a key target in oncology.

The 3-Oxa-9-azabicyclo[3.3.1]nonane Core: A Privileged Scaffold

The azabicyclo[3.3.1]nonane framework is recognized as a "privileged scaffold" in medicinal chemistry. Its rigid, three-dimensional structure provides a unique conformational constraint that can lead to high-affinity and selective interactions with biological targets. The introduction of a heteroatom, such as oxygen at the 3-position, further modulates the scaffold's physicochemical properties, including polarity and hydrogen bonding capacity, making it an attractive building block for drug design.

Synthesis of Biologically Active Derivatives: The Gateway Role of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

The title compound, Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, serves as a crucial chiral building block for the synthesis of a variety of biologically active molecules. The tert-butyloxycarbonyl (Boc) protecting group on the nitrogen at the 9-position allows for controlled, regioselective reactions at other positions of the scaffold. The endo-hydroxy group at the 7-position provides a key handle for further functionalization, enabling the exploration of structure-activity relationships.

A significant application of this intermediate is in the synthesis of potent BCL6 inhibitors. The general synthetic strategy involves the coupling of the deprotected endo-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane core with a suitably functionalized heterocyclic system, often a quinolinone or a related scaffold.

Biological Activity of Derivatives: Potent and Selective BCL6 Inhibition

Derivatives of endo-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane have demonstrated significant promise as inhibitors of the BCL6 protein.[1][2] BCL6 is a transcriptional repressor that plays a critical role in the development and maintenance of germinal center B-cells and is a key oncogenic driver in several types of lymphoma, most notably diffuse large B-cell lymphoma (DLBCL).[3][4][5][6] By blocking the protein-protein interaction between BCL6 and its corepressors (e.g., SMRT, NCoR, and BCOR), these inhibitors can reactivate the expression of tumor suppressor genes, leading to cell cycle arrest and apoptosis in BCL6-dependent cancer cells.[5][7][8]

Mechanism of Action: Disrupting the BCL6-Corepressor Interaction

The bicyclic scaffold of the derivatives plays a crucial role in their inhibitory activity. X-ray crystallography studies have revealed that these compounds bind to a shallow groove on the surface of the BCL6 BTB domain, the site of corepressor recruitment.[3][9] The rigid conformation of the 3-oxa-9-azabicyclo[3.3.1]nonane moiety allows for optimal presentation of substituents that make key interactions within this groove, effectively outcompeting the binding of endogenous corepressors.

Caption: Mechanism of BCL6 inhibition.

Structure-Activity Relationship (SAR)

Medicinal chemistry campaigns have explored the structure-activity relationships of these bicyclic BCL6 inhibitors. Key findings include:

• The Bicyclic Core: The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold is critical for maintaining a favorable conformation for binding to the BCL6 lateral groove.[1][2]

• The 7-Hydroxy Group: The endo-orientation of the hydroxyl group is often crucial for activity, as it can form key hydrogen bonds within the binding pocket.

• Substituents on the Heterocyclic Core: The nature and position of substituents on the coupled heterocyclic moiety significantly impact potency and selectivity. These modifications are tailored to optimize interactions with specific residues in the BCL6 binding groove.

Experimental Protocols for Assessing Biological Activity

The evaluation of BCL6 inhibitors incorporating the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold involves a cascade of biochemical and cell-based assays.

Biochemical Assays

These assays directly measure the ability of a compound to disrupt the interaction between BCL6 and its corepressors.

This assay is a highly sensitive method for quantifying protein-protein interactions in a high-throughput format.

Principle: A fluorescently labeled BCL6 protein (donor fluorophore) and a fluorescently labeled corepressor peptide (acceptor fluorophore) are used. When in close proximity due to binding, excitation of the donor leads to energy transfer and emission from the acceptor. Inhibitors that disrupt this interaction cause a decrease in the FRET signal.

Protocol:

• Recombinant, purified BCL6 protein and a biotinylated corepressor peptide are used.

• A europium-labeled anti-tag antibody (donor) is bound to the BCL6, and a streptavidin-allophycocyanin (APC) conjugate (acceptor) is bound to the biotinylated peptide.

• The assay is performed in a microplate format, with varying concentrations of the test compound.

• After incubation, the plate is read on a TR-FRET-compatible reader, and the ratio of acceptor to donor emission is calculated.

• IC50 values are determined by plotting the FRET ratio against the compound concentration.

Caption: TR-FRET assay workflow.

The FP assay is another common method to study protein-protein interactions.

Principle: A small, fluorescently labeled corepressor peptide will tumble rapidly in solution, resulting in low fluorescence polarization. When bound to the much larger BCL6 protein, its tumbling is slowed, leading to an increase in polarization. Inhibitors that displace the peptide will cause a decrease in the polarization signal.

Protocol:

• A fluorescently labeled corepressor peptide is incubated with purified BCL6 protein.

• The assay is performed in a microplate with varying concentrations of the test compound.

• After incubation, the fluorescence polarization is measured using a suitable plate reader.

• IC50 values are determined from the concentration-response curve.

Cell-Based Assays

These assays assess the activity of the compounds in a more physiologically relevant context.

Principle: This assay measures the ability of a BCL6 inhibitor to de-repress the transcription of known BCL6 target genes in cancer cell lines.

Protocol:

• A BCL6-dependent cell line (e.g., a DLBCL cell line) is treated with the test compound for a specified period.

• Total RNA is extracted from the cells.

• The expression levels of BCL6 target genes (e.g., CDKN1A, MYC) are quantified using quantitative real-time PCR (qRT-PCR).

• An increase in the expression of these genes indicates BCL6 inhibition.

Principle: These assays determine the effect of BCL6 inhibition on the survival and proliferation of cancer cells.

Protocol:

• BCL6-dependent cancer cells are seeded in microplates and treated with a range of concentrations of the test compound.

• After a defined incubation period (e.g., 72 hours), cell viability is assessed using a colorimetric or fluorometric assay (e.g., MTT, CellTiter-Glo).

• Apoptosis can be measured by methods such as Annexin V/propidium iodide staining followed by flow cytometry, or by measuring caspase-3/7 activity.

• EC50 values for cell growth inhibition are calculated.

Quantitative Data Summary

The following table summarizes typical potency data for BCL6 inhibitors derived from the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold.

Assay Type	Parameter	Typical Potency Range	Reference
TR-FRET Assay	IC50	1 - 100 nM	[6][9]
Fluorescence Polarization	IC50	10 - 500 nM	[4]
Cellular Target Gene Expression	EC50	50 - 1000 nM	[8]
Cell Viability (DLBCL cells)	EC50	0.1 - 5 µM	[1][2]

Conclusion and Future Perspectives

Derivatives of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane have proven to be of immense value in the development of targeted therapies, particularly in the field of oncology. Their role as potent and selective BCL6 inhibitors highlights the power of scaffold-based drug design. The rigid, three-dimensional nature of this bicyclic system provides an excellent starting point for the design of molecules that can effectively modulate challenging protein-protein interactions. Future research in this area will likely focus on further optimization of the pharmacokinetic and pharmacodynamic properties of these compounds, with the ultimate goal of translating their preclinical promise into effective clinical treatments for lymphoma and other BCL6-driven malignancies.

References

• Discovering cell-active BCL6 inhibitors: effectively combining biochemical HTS with multiple biophysical techniques, X-ray crystallography and cell-based assays. Scientific Reports, [Link]

• WO2018215798A1 - 2-quinolone derived inhibitors of bcl6.

• Discovering cell-active BCL6 inhibitors: effectively combining biochemical HTS with multiple biophysical techniques, X-ray crystallography and cell-based assays. Nature, [Link]

• US9943506B2 - BCL6 inhibitors as anticancer agents.
• US8338464B2 - Small molecule inhibitors of BCL6.

• Targeted Degradation of BCL6 Using Novel Bifunctional Degraders: A New Therapeutic Strategy for BCL6-Positive Cancers. ACS Medicinal Chemistry Letters, [Link]

• (PDF) Discovering cell-active BCL6 inhibitors: effectively combining biochemical HTS with multiple biophysical techniques, X-ray crystallography and cell-based assays. ResearchGate, [Link]

• Discovery of an In Vivo Chemical Probe for BCL6 Inhibition by Optimization of Tricyclic Quinolinones. National Institutes of Health, [Link]

• WO2014204859A3 - Bcl6 inhibitors as anticancer agents.

• Researchers discover potential new series of cancer drugs targeting cancer-driving protein BCL6. The Institute of Cancer Research, [Link]

• WO2023240038A1 - Tricyclic quinolone bcl6 bifunctional degraders.

• Discovery of an In Vivo Chemical Probe for BCL6 Inhibition by Optimization of Tricyclic Quinolinones. ACS Publications, [Link]

• Discovery of high-affinity BCL6-binding peptide and its structure-activity relationship. Biochemical and Biophysical Research Communications, [Link]

• Identification of bicyclic compounds that act as dual inhibitors of Bcl-2 and Mcl-1. PubMed, [Link]

• Rationally designed BCL6 inhibitors target activated B cell diffuse large B cell lymphoma. PubMed, [Link]

• WO2023244917A1 - 1,8-naphthyridin-2-one heterobifunctional bcl6 degraders.

• Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). MDPI, [Link]

• BCL6 inhibitor I BI-3812. opnMe, [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovering cell-active BCL6 inhibitors: effectively combining biochemical HTS with multiple biophysical techniques, X-ray crystallography and cell-based assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scite.ai [scite.ai]
• 5. US9943506B2 - BCL6 inhibitors as anticancer agents - Google Patents [patents.google.com]
• 6. Pardon Our Interruption [opnme.com]
• 7. WO2018215798A1 - 2-quinolone derived inhibitors of bcl6 - Google Patents [patents.google.com]
• 8. Rationally designed BCL6 inhibitors target activated B cell diffuse large B cell lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" experimental protocol

An In-Depth Guide to the Stereoselective Synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

This application note provides a comprehensive experimental protocol for the synthesis of "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane," a valuable heterocyclic building block for researchers in drug discovery and medicinal chemistry. The described method focuses on the critical stereoselective reduction of the corresponding ketone precursor, a cornerstone transformation in the synthesis of complex bicyclic systems.

Introduction: The Significance of the 3-oxa-9-azabicyclo[3.3.1]nonane Scaffold

The 3-oxa-9-azabicyclo[3.3.1]nonane framework is a key structural motif in a variety of biologically active molecules. Its rigid, bicyclic nature provides a well-defined three-dimensional orientation for appended functional groups, making it an attractive scaffold for the design of ligands targeting specific protein binding sites. The introduction of a hydroxyl group, particularly with a defined stereochemistry as in the endo configuration, offers a crucial handle for further synthetic modifications or for direct interaction with biological targets. The Boc (tert-butoxycarbonyl) protecting group on the nitrogen atom ensures stability and allows for controlled deprotection in subsequent synthetic steps.

Synthetic Strategy: A Focus on Stereoselective Ketone Reduction

The most direct and efficient route to Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane involves the stereoselective reduction of the ketone precursor, 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one. The key challenge in this transformation is to control the stereochemical outcome of the reduction to favor the formation of the desired endo alcohol.

The stereochemistry of the reduction of cyclic and bicyclic ketones is primarily governed by the direction of hydride attack on the carbonyl carbon.[1] In the case of the 3-oxa-9-azabicyclo[3.3.1]nonane system, the two faces of the ketone are diastereotopic. Attack of the hydride from the sterically less hindered face (the exo face) will lead to the formation of the endo alcohol, which is often the thermodynamically more stable product.[2]

To achieve high stereoselectivity, sterically demanding reducing agents are often employed.[3] Reagents such as L-Selectride® (lithium tri-sec-butylborohydride) are known to exhibit excellent facial selectivity in the reduction of cyclic ketones due to their large steric bulk, which favors approach from the less hindered side.[3]

Experimental Protocol: Synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

This protocol details the stereoselective reduction of 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one to yield the target endo-alcohol.

Materials and Reagents

Reagent	CAS Number	Molecular Formula	Molar Mass ( g/mol )
9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one	280761-97-9	C12H19NO4	241.28
L-Selectride® (1.0 M solution in THF)	38721-52-7	C12H28BLi	190.11
Tetrahydrofuran (THF), anhydrous	109-99-9	C4H8O	72.11
Methanol (MeOH)	67-56-1	CH4O	32.04
Sodium hydroxide (NaOH), 3 M aqueous solution	1310-73-2	NaOH	40.00
Hydrogen peroxide (H2O2), 30% aqueous solution	7722-84-1	H2O2	34.01
Diethyl ether (Et2O)	60-29-7	C4H10O	74.12
Saturated aqueous sodium thiosulfate (Na2S2O3)	7772-98-7	Na2S2O3	158.11
Saturated aqueous sodium chloride (brine)	7647-14-5	NaCl	58.44
Anhydrous magnesium sulfate (MgSO4)	7487-88-9	MgSO4	120.37

Reaction Workflow

Caption: Workflow for the synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.

Step-by-Step Procedure

• Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), add 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one (1.0 g, 4.14 mmol). Dissolve the ketone in anhydrous tetrahydrofuran (20 mL).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reduction: Slowly add L-Selectride® (1.0 M solution in THF, 5.0 mL, 5.0 mmol, 1.2 equivalents) dropwise to the cooled solution over 15 minutes, ensuring the internal temperature remains below -70 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes).

• Quenching: After the starting material is consumed, quench the reaction by the slow, dropwise addition of methanol (5 mL) at -78 °C.

• Warming: Remove the cooling bath and allow the mixture to warm to room temperature.

• Oxidative Work-up: Carefully add 3 M aqueous sodium hydroxide (5 mL), followed by the slow, dropwise addition of 30% aqueous hydrogen peroxide (5 mL) while cooling the flask in an ice bath to manage the exotherm. Stir the mixture vigorously for 1 hour at room temperature.

• Aqueous Work-up: Quench the excess peroxide by adding saturated aqueous sodium thiosulfate until a negative test is obtained with peroxide test strips.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

• Washing and Drying: Combine the organic layers and wash with water (20 mL) and then with saturated aqueous sodium chloride (brine, 20 mL). Dry the organic phase over anhydrous magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 10% to 50%) to afford Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane as a white solid.

Characterization of the Final Product

The identity and purity of the synthesized Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane should be confirmed by standard analytical techniques:

• ¹H NMR (Nuclear Magnetic Resonance): The spectrum should show characteristic peaks for the bicyclic core, the endo-proton at the 7-position, and the Boc protecting group.

• ¹³C NMR: The spectrum will confirm the number of unique carbon atoms in the molecule.

• Mass Spectrometry (MS): To confirm the molecular weight of the product (243.3 g/mol ).

• Infrared (IR) Spectroscopy: To identify the presence of the hydroxyl (-OH) and carbamate (C=O) functional groups.

The stereochemical outcome of the reduction can be confirmed by detailed NMR analysis, including NOE (Nuclear Overhauser Effect) experiments, or by comparison to known spectroscopic data for the endo and exo isomers.

Conclusion

This application note provides a detailed and reliable protocol for the stereoselective synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. The method leverages the high facial selectivity of sterically hindered reducing agents to achieve the desired endo stereochemistry, a critical feature for the utility of this compound in drug discovery and development. The protocol is designed to be accessible to researchers with a standard background in synthetic organic chemistry.

References

• Kennedy, N., & Cohen, T. (2015). The Stereoselective Reductions of Ketones to the Most Thermodynamically Stable Alcohols Using Lithium and Hydrated Salts of Common Transition Metals. The Journal of Organic Chemistry, 80(16), 8134–8141. Available at: [Link]

• Kim, S., Ahn, K. H., & Chung, Y. W. (1982). The stereochemistry of reduction of cyclic and bicyclic ketones by lithium diisobutyl-tert-butylaluminum hydride. The Journal of Organic Chemistry, 47(24), 4581–4584. Available at: [Link]

• Wuts, P. G. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.

• ADC Linker. 9-Boc-7-oxa-9-azabicyclo[3.3.1]nonan-3-one. Available at: [Link]

Sources

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• 2. The Stereoselective Reductions of Ketones to the Most Thermodynamically Stable Alcohols Using Lithium and Hydrated Salts of Common Transition Metals [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane: A Detailed Application Note and Protocol

Introduction

The 3,9-dioxa-7-azabicyclo[3.3.1]nonane scaffold is a privileged heterocyclic motif integral to the design of novel therapeutic agents and complex natural product analogues. Its rigid, chair-chair or chair-boat conformational preference provides a well-defined three-dimensional orientation for appended functional groups, making it an attractive template for structure-activity relationship (SAR) studies in drug discovery. This application note provides a comprehensive guide to the synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane , a key intermediate for further chemical elaboration.

The synthesis commences from the commercially available ketone precursor, 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one . The core of this protocol is the stereoselective reduction of the ketone to the corresponding endo-alcohol. This guide will delve into the mechanistic underpinnings of the reaction, provide a detailed, step-by-step protocol, and discuss the critical parameters that ensure high yield and stereoselectivity.

Synthetic Pathway Overview

The synthetic transformation is a one-step reduction of the ketone functionality. The choice of reducing agent and reaction conditions is paramount to achieving the desired endo stereochemistry.

Caption: One-step synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.

Mechanistic Insight and Stereochemical Control

The reduction of the ketone in the bicyclo[3.3.1]nonane system to an alcohol introduces a new chiral center at the C7 position. The stereochemical outcome, yielding either the endo or exo alcohol, is dictated by the trajectory of the hydride attack on the carbonyl carbon.

In the case of the 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonane system, the molecule likely adopts a flattened chair-chair conformation to minimize steric interactions. The approach of the hydride nucleophile (from sodium borohydride) to the carbonyl group is subject to steric hindrance from the surrounding bicyclic framework.

The exo face of the ketone is generally more sterically encumbered by the ethylene bridge. Consequently, the hydride preferentially attacks from the less hindered endo face, resulting in the formation of the endo-alcohol as the major product. This is a common observation in the reduction of bicyclic ketones. The use of a relatively small reducing agent like sodium borohydride further favors this pathway, as bulkier reagents might exhibit different selectivity.

Experimental Protocol

This protocol is adapted from established procedures for the reduction of analogous 9-azabicyclo[3.3.1]nonane systems.[1]

Materials and Reagents:

Reagent	CAS Number	Molecular Formula	Molar Mass ( g/mol )
9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one	280761-97-9	C12H19NO4	241.28
Sodium borohydride (NaBH4)	16940-66-2	NaBH4	37.83
Methanol (MeOH), anhydrous	67-56-1	CH4O	32.04
Acetone	67-64-1	C3H6O	58.08
Dichloromethane (DCM)	75-09-2	CH2Cl2	84.93
Deionized Water	7732-18-5	H2O	18.02
Anhydrous Magnesium Sulfate (MgSO4)	7487-88-9	MgSO4	120.37

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous methanol (approximately 10 mL per gram of starting material).

• Cooling: Cool the solution to 0 °C in an ice bath under a nitrogen atmosphere.

• Addition of Reducing Agent: Slowly add sodium borohydride (1.5 eq) portion-wise over 15-20 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of acetone (approximately 2 mL per gram of starting material) at 0 °C to decompose the excess sodium borohydride.

• Solvent Removal: Remove the volatiles in vacuo.

• Work-up: Dissolve the resulting residue in deionized water and extract with dichloromethane (3 x volume of aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane .

Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis and purification.

Trustworthiness and Self-Validation

The integrity of this protocol is ensured by several key checkpoints:

• Reaction Monitoring: The use of TLC allows for the real-time tracking of the conversion of the starting material to the product, ensuring the reaction goes to completion and preventing the formation of side products due to prolonged reaction times.

• Controlled Addition: The portion-wise addition of sodium borohydride at low temperatures is crucial for controlling the exothermic nature of the reaction and maintaining stereoselectivity.

• Thorough Work-up: The aqueous work-up and extraction are designed to remove inorganic byproducts and unreacted reagents, simplifying the final purification step.

• Spectroscopic Confirmation: The identity and purity of the final product should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry. The expected ¹H NMR spectrum would show a characteristic signal for the proton at C7, with coupling constants indicative of its endo orientation.

Conclusion

This application note provides a robust and reliable protocol for the stereoselective synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane . The causality behind the preferential formation of the endo isomer has been explained based on established principles of hydride reduction of bicyclic ketones. By following this detailed guide, researchers and drug development professionals can confidently produce this valuable intermediate for their synthetic campaigns.

References

• Chow, W. L., Gonzalez, M. A., Avanes, A. A., & Olson, D. E. (2023). Rapid Synthesis of Psychoplastogenic Tropane Alkaloids. JACS Au.
• Chow, W. L., Gonzalez, M. A., Avanes, A. A., & Olson, D. E. (2023). Rapid Synthesis of Psychoplastogenic Tropane Alkaloids. eScholarship, University of California.
• Chow, W. L., et al. (2023). Rapid Synthesis of Psychoplastogenic Tropane Alkaloids. eScholarship.
• Request PDF. (2025).
• Chemistry Steps. (n.d.).
• Brown, H. C., & Muzzio, J. (1966). Rates of Reaction of Sodium Borohydride with Bicyclic Ketones. Steric Approach Control and Steric Departure Control in the Reactions of Rigid Bicyclic Systems. Journal of the American Chemical Society.
• Google Patents. (n.d.). US7868017B2 - 9-azabicyclo[3.3.

Sources

• 1. US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives - Google Patents [patents.google.com]

Application Notes and Protocols for the Purification of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

Introduction

Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is a key intermediate in the synthesis of various biologically active molecules and pharmaceutical compounds. The rigid bicyclic framework, coupled with the presence of a hydroxyl group and a Boc-protected amine, makes it a valuable scaffold in medicinal chemistry. The purity of this intermediate is paramount for the success of subsequent synthetic steps and the biological activity of the final compounds. This document provides a detailed guide for researchers, scientists, and drug development professionals on the effective purification of this compound, addressing common impurities and offering step-by-step protocols for achieving high purity.

The primary impurities in the synthesis of endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane are typically the unreacted ketone starting material, 9-boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one, and potentially the corresponding exo-isomer, depending on the stereoselectivity of the reduction reaction. The purification strategies outlined below are designed to effectively remove these and other process-related impurities.

Purification Strategy Selection

The choice of purification method depends on the scale of the synthesis, the impurity profile, and the desired final purity. A general decision-making workflow is presented below.

Caption: Decision workflow for selecting the purification method.

Flash Column Chromatography

Flash column chromatography is the most versatile method for purifying endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, as it can effectively separate the desired endo-isomer from the less polar ketone starting material and the potentially closely eluting exo-isomer. Due to the polar nature of the target compound and the basicity of the nitrogen atom, special considerations are necessary to prevent peak tailing and ensure good separation on silica gel.

Causality Behind Experimental Choices:

• Stationary Phase: Silica gel is the standard choice for its versatility and cost-effectiveness.

• Mobile Phase: A gradient elution is recommended to effectively separate the components. The polarity of the eluent is gradually increased to first elute the less polar impurities (like the ketone) and then the more polar product.

• Mobile Phase Modifier: The addition of a small amount of a basic modifier, such as triethylamine (Et₃N) or ammonium hydroxide (NH₄OH), is crucial. The basic nitrogen in the target molecule can interact strongly with the acidic silanol groups on the silica surface, leading to peak tailing and poor resolution. The basic modifier neutralizes these active sites, resulting in sharper peaks and better separation.[1]

Protocol for Flash Column Chromatography

• Slurry Preparation:

  • In a beaker, add silica gel to the initial eluent (e.g., 98:2 dichloromethane:methanol) to form a slurry.

  • Gently swirl the beaker to ensure the silica is fully wetted and to remove any trapped air bubbles.

• Column Packing:

  • Secure a glass column of appropriate size vertically.

  • Pour the silica slurry into the column.

  • Gently tap the column to ensure even packing and remove any air pockets.

  • Allow the solvent to drain until it is just above the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane.

  • Add a small amount of silica gel to the dissolved sample to create a dry-load.

  • Remove the solvent under reduced pressure until a free-flowing powder is obtained.

  • Carefully add the dry-loaded sample to the top of the column.

• Elution:

  • Begin elution with a low polarity solvent system (e.g., 100% dichloromethane or 99:1 dichloromethane:methanol).

  • Gradually increase the polarity of the mobile phase. A typical gradient would be from 2% to 10% methanol in dichloromethane.

  • Add 0.1-0.5% triethylamine or ammonium hydroxide to the mobile phase throughout the gradient.

  • Collect fractions and monitor the separation by thin-layer chromatography (TLC).

• Fraction Analysis and Product Isolation:

  • Spot the collected fractions on a TLC plate and develop in a suitable solvent system (e.g., 90:10 dichloromethane:methanol with 0.5% Et₃N).

  • Visualize the spots using a suitable stain (e.g., potassium permanganate).

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure to yield the purified endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.

Table 1: Typical Flash Chromatography Parameters

Parameter	Value
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase A	Dichloromethane + 0.5% Triethylamine
Mobile Phase B	Methanol + 0.5% Triethylamine
Gradient	2% to 10% B over 20 column volumes
Detection	TLC with KMnO₄ stain
Expected Rf (Product)	~0.3 in 9:1 DCM:MeOH
Expected Rf (Ketone)	~0.6 in 9:1 DCM:MeOH

Recrystallization

Recrystallization is an excellent technique for obtaining highly pure crystalline material, especially if the crude product is a solid and the major impurities have different solubility profiles. This method is particularly effective at removing trace impurities after an initial chromatographic purification.

Causality Behind Experimental Choices:

• Solvent Selection: The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below. For a polar molecule like endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, a moderately polar solvent or a mixed solvent system is often required. Ethyl acetate, isopropanol, or a mixture of ethyl acetate and hexanes are good starting points for screening.

• Cooling Rate: Slow cooling is essential to allow for the formation of well-defined crystals, which tend to exclude impurities more effectively. Rapid cooling can lead to the precipitation of an amorphous solid that traps impurities.

Protocol for Recrystallization

• Solvent Screening:

  • Place a small amount of the crude product in several test tubes.

  • Add a small amount of a single solvent (e.g., ethyl acetate, isopropanol, acetone) to each test tube.

  • Heat the test tubes to the boiling point of the solvent. If the compound dissolves, it is a potential recrystallization solvent.

  • Allow the solutions to cool to room temperature and then in an ice bath. The solvent that yields a good amount of crystals is a suitable choice.

  • If a single solvent is not ideal, a two-solvent system (one in which the compound is soluble and one in which it is insoluble) can be used. A common combination for polar compounds is ethyl acetate/hexanes or ethanol/water.

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add the minimum amount of the chosen hot recrystallization solvent to completely dissolve the solid.

• Decolorization (Optional):

  • If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

  • Perform a hot gravity filtration to remove the charcoal.

• Crystallization:

  • Allow the hot solution to cool slowly to room temperature.

  • Once crystals begin to form, the flask can be placed in an ice bath to maximize the yield.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals in a vacuum oven to remove any residual solvent.

Table 2: Potential Recrystallization Solvents

Solvent/System	Rationale
Ethyl Acetate	Moderately polar, good for many organic solids.
Isopropanol	More polar than ethyl acetate, can be effective for amino alcohols.
Ethyl Acetate/Hexanes	A good two-solvent system where hexanes act as the anti-solvent.
Ethanol/Water	Suitable for highly polar compounds; water acts as the anti-solvent.

Purity Assessment

The purity of the final product should be assessed using a combination of techniques:

• Thin-Layer Chromatography (TLC): A single spot in multiple solvent systems is a good indicator of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be clean and consistent with the expected structure.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides an accurate assessment of purity and confirms the molecular weight of the compound.

• Melting Point: A sharp melting point range is indicative of high purity.

Conclusion

The purification of endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane can be effectively achieved using flash column chromatography, recrystallization, or a combination of both methods. The choice of the optimal procedure depends on the specific impurity profile and the desired scale and purity of the final product. By carefully selecting the purification method and optimizing the experimental conditions, researchers can obtain this valuable intermediate in high purity, ready for use in subsequent synthetic transformations.

References

• BenchChem. (n.d.). A Comparative Guide to Purification Techniques for N-Boc Protected Compounds.

• LookChem. (n.d.). Cas 280-70-6, 3-Azabicyclo[3.3.1]nonane. Retrieved from [Link]

• Google Patents. (n.d.). US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives.
• Google Patents. (n.d.). EP3042902A1 - Method for producing endo-9-azabicyclo[3.3.1]nonane-3-ol derivative.

• Reddit. (2017, March 27). Flash column of very polar amine without access to reverse phase silica? Retrieved from [Link]

• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• Semantic Scholar. (n.d.). SYNTHESIS OF 3-AZABICYCLO[3.3.1]NONANE-6,9-DIONES. Retrieved from [Link]

• Quora. (n.d.). What is the best solvent for recrystallization? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Facile Assembling of Novel 2,3,6,7,9-pentaazabicyclo-[3.3.1]nona-3,7-diene Derivatives under Microwave and Ultrasound Platforms. Retrieved from [Link]

• Reddit. (2019, December 18). Recrystallization with two solvents. Retrieved from [Link]

• J&K Scientific. (n.d.). endo-7-Hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane hydrochloride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). High-performance liquid chromatographic enantioseparation of bicyclic 1,3-amino alcohols. Retrieved from [Link]

• Homework.Study.com. (n.d.). Chromatographic separation of products, exo/endo isomers is separable with non-chiral columns. Why? Retrieved from [Link]

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• 1. orgsyn.org [orgsyn.org]

Application Notes and Protocols: The Strategic Utility of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane in Synthetic Chemistry

Introduction: A Scaffold of Strategic Importance

In the landscape of modern medicinal chemistry and drug development, the quest for novel molecular architectures that offer precise three-dimensional arrangements of functional groups is paramount. The bicyclo[3.3.1]nonane framework has emerged as a particularly valuable scaffold, prized for its conformational rigidity and its prevalence in a multitude of biologically active natural products and synthetic compounds.[1] Within this class, Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane stands out as a versatile and strategically important building block.

This guide provides an in-depth exploration of this compound, from its rational synthesis to its diverse applications as a synthetic intermediate. We will delve into the causality behind experimental choices, offering detailed, field-proven protocols for its synthesis and subsequent functionalization. The inherent bifunctionality of this molecule—a Boc-protected secondary amine and a sterically defined secondary alcohol—opens a gateway to a wide array of chemical transformations, making it an invaluable asset for the synthesis of complex molecular targets.

Key Physicochemical Properties:

Property	Value
Molecular Formula	C₁₂H₂₁NO₄
Molecular Weight	243.3 g/mol
CAS Number	1148006-31-8
Appearance	Typically a solid
Key Functional Groups	N-Boc protected amine, endo-secondary alcohol

Strategic Synthesis of the Building Block

The synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is a multi-step process that leverages classic organic reactions to construct the bicyclic core with the desired stereochemistry. The overall strategy involves the formation of a bicyclic ketone, followed by a stereoselective reduction and subsequent protection of the nitrogen atom.

Figure 1: Overall synthetic workflow for the preparation of the title compound.

Protocol 1: Synthesis of N-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one

The construction of the bicyclic ketone is achieved via a Mannich-type condensation. This approach is analogous to the well-established Robinson-Schoepf reaction used for similar bicyclic systems.[2]

Step-by-Step Methodology:

• To a solution of morpholine-4-carbaldehyde (1.0 eq) in a suitable solvent such as ethanol, add 2,4-pentanedione (1.05 eq) and a catalytic amount of a secondary amine catalyst (e.g., L-proline, 0.1 eq).

• The reaction mixture is stirred at room temperature for 24-48 hours, monitoring by TLC or LC-MS for the consumption of starting materials.

• Upon completion, the solvent is removed under reduced pressure. The residue is taken up in an organic solvent like ethyl acetate and washed with saturated aqueous sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude bicyclic ketone, 3-Oxa-9-azabicyclo[3.3.1]nonan-7-one.

• Purification is typically achieved by column chromatography on silica gel.

Protocol 2: Stereoselective Reduction to Endo-Alcohol

The stereochemical outcome of the reduction of the ketone is critical. To obtain the desired endo-hydroxy configuration, the hydride reducing agent must approach from the sterically less hindered exo face of the bicyclic system.

Causality of Stereoselectivity: The boat-chair conformation of the bicyclo[3.3.1]nonane system presents a more open trajectory for nucleophilic attack from the exo face, leading to the thermodynamically favored endo-alcohol.

Step-by-Step Methodology:

• Dissolve the ketone from the previous step (1.0 eq) in a protic solvent like methanol or ethanol and cool the solution to 0 °C in an ice bath.

• Add a reducing agent such as sodium borohydride (NaBH₄, 1.5 eq) portion-wise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Carefully quench the reaction by the slow addition of water, followed by acidification with dilute HCl (1M) to a pH of ~5-6.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield the crude Endo-3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol.

Protocol 3: N-Boc Protection

The final step is the protection of the secondary amine with a tert-butyloxycarbonyl (Boc) group, which is a standard and high-yielding transformation.[3]

Step-by-Step Methodology:

• Dissolve the endo-alcohol (1.0 eq) in a mixture of dioxane and water (e.g., 2:1 v/v).

• Add di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) and a base such as sodium bicarbonate (NaHCO₃, 2.0 eq).

• Stir the biphasic mixture vigorously at room temperature for 12-16 hours.

• Upon completion, extract the product with ethyl acetate. The organic layer is washed with water and brine, then dried over anhydrous sodium sulfate.

• After filtration and concentration, the final product, Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, is typically obtained as a solid that can be purified by recrystallization or column chromatography.

Application Notes: A Bifunctional Linchpin in Synthesis

The true synthetic power of this building block lies in its two orthogonal functional handles: the nucleophilic secondary alcohol and the acid-labile Boc-protected amine. This allows for a wide range of selective transformations.

Figure 2: Reactivity map illustrating the synthetic transformations available for the title building block.

I. Transformations of the Endo-Hydroxyl Group

The secondary alcohol at the C7 position is a versatile handle for introducing a variety of substituents with well-defined stereochemistry.

The Mitsunobu reaction is a powerful tool for the conversion of alcohols to a wide range of functional groups with complete inversion of stereochemistry.[4] This is particularly useful for accessing the corresponding exo-substituted analogues.

Mechanism Insight: The reaction proceeds via an alkoxyphosphonium salt intermediate, which undergoes an Sₙ2 displacement by the nucleophile, resulting in the observed inversion of configuration.

Step-by-Step Methodology:

• To a solution of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (1.0 eq), the desired nucleophile (e.g., a phenol or a carboxylic acid, 1.2 eq), and triphenylphosphine (PPh₃, 1.5 eq) in anhydrous THF at 0 °C, add diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC. Upon completion, concentrate the mixture under reduced pressure.

• The crude residue can be purified by column chromatography to separate the desired exo-product from triphenylphosphine oxide and the diisopropyl hydrazinedicarboxylate byproduct.

Representative Mitsunobu Transformations:

Nucleophile (Nu-H)	Product	Typical Yield
p-Nitrobenzoic acid	Exo-p-nitrobenzoate ester	70-85%
Phthalimide	Exo-phthalimido derivative	60-75%
2-Nitrophenol	Exo-2-nitrophenyl ether	65-80%

Oxidation of the secondary alcohol provides the corresponding ketone, tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate, which is a valuable intermediate for further functionalization, such as the introduction of substituents at the α-positions or reductive amination. A variety of modern, mild oxidation protocols are suitable. The use of a nitroxyl radical catalyst like ABNO (9-azabicyclo[3.3.1]nonane-N-oxyl) with a co-oxidant is efficient and avoids harsh heavy metal reagents.[5][6]

Step-by-Step Methodology (ABNO/NaOCl):

• Dissolve the starting alcohol (1.0 eq) in a biphasic solvent system such as dichloromethane and a pH 8.6 phosphate buffer.

• Add a catalytic amount of ABNO (0.01 eq) and potassium bromide (0.1 eq).

• Cool the mixture to 0 °C and add an aqueous solution of sodium hypochlorite (NaOCl, ~10-12% available chlorine, 1.2 eq) dropwise, keeping the internal temperature below 5 °C.

• Stir vigorously at 0 °C for 1-2 hours, monitoring by TLC.

• Upon completion, separate the layers. Extract the aqueous layer with dichloromethane.

• Wash the combined organic layers with saturated aqueous sodium thiosulfate solution, followed by brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate to afford the ketone, which can be purified by chromatography.

Standard Williamson ether synthesis or acylation conditions can be employed to functionalize the hydroxyl group.

Step-by-Step Methodology (O-Alkylation):

• To a solution of the alcohol (1.0 eq) in anhydrous DMF or THF at 0 °C, add a strong base such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq).

• Stir the mixture for 30 minutes at 0 °C, then add the alkylating agent (e.g., benzyl bromide or methyl iodide, 1.1 eq).

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Carefully quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate, wash with brine, dry, and concentrate. Purify by column chromatography.

II. Manipulation of the N-Boc Protecting Group

The Boc group is readily cleaved under acidic conditions to liberate the secondary amine, which can then participate in a variety of bond-forming reactions.

Step-by-Step Methodology:

• Dissolve Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane in a suitable solvent such as dichloromethane or 1,4-dioxane.

• Add an excess of a strong acid. Common choices include:

  • Trifluoroacetic acid (TFA, 5-10 eq), often in DCM.

  • A solution of HCl in 1,4-dioxane (e.g., 4M, 5-10 eq).

• Stir the solution at room temperature for 1-4 hours.

• Monitor the reaction by TLC or LC-MS. Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess acid and solvent.

• The resulting amine salt (e.g., hydrochloride or trifluoroacetate) can often be used directly in the next step or neutralized with a base to obtain the free amine.

The liberated secondary amine is a potent nucleophile. A key application is in nucleophilic aromatic substitution (SₙAr) reactions to form C-N bonds, a common strategy in the synthesis of kinase inhibitors and other pharmacologically active molecules.

Step-by-Step Methodology (Example from BCL6 Inhibitor Synthesis): This protocol is adapted from the synthesis of a BCL6 inhibitor.[7]

• The hydrochloride salt of endo-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (1.2 eq) is suspended in a solvent such as isopropanol.

• A suitable electrophilic partner, for example, a chloro- or methylthio-substituted heteroaromatic compound (1.0 eq), is added.

• A non-nucleophilic base like N,N-diisopropylethylamine (DIPEA, 3.0 eq) is added to neutralize the hydrochloride salt and facilitate the reaction.

• The reaction mixture is heated to an elevated temperature (e.g., 120 °C) for 12-24 hours, often in a sealed tube or under reflux.

• After cooling, the reaction mixture is concentrated, and the product is purified by preparative HPLC or column chromatography.

Conclusion

Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is a testament to the power of strategic molecular design. Its rigid bicyclic framework, coupled with orthogonally protected functional groups, provides chemists with a powerful platform for the synthesis of complex and diverse molecules. The protocols detailed herein offer a robust foundation for the synthesis and application of this building block, enabling researchers and drug development professionals to leverage its unique properties in their synthetic endeavors. The ability to selectively functionalize either the hydroxyl or the amino group, with precise stereochemical control, ensures that this scaffold will continue to be a valuable tool in the pursuit of novel therapeutics.

References

• Syntheses and a conformational study of certain selected 3-oxa-7-azabicyclo[3.3.1]nonan-9-ones. Single crystal x-ray diffraction analysis of 6,8-bis(2-chlorophenyl)-3-oxa-7-azabicyclo[3.3.1]nonan-9-one. The Journal of Organic Chemistry. [Link]

• 9-azabicyclo[3.3.1]nonane derivatives.

• Synthesis of N-BOC-3-azabicyclo[3.3.0]octan-7-one via reductive pauson-khand cyclization and subsequent conversion to a novel diazatricyclic ring system. Loyola eCommons. [Link]

• Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses. [Link]

• 9-Boc-7-oxa-9-azabicyclo[3.3.1]nonan-3-one. ADC Linker. [Link]

• 9-Azabicyclo[3.3.1]nonane N-Oxyl, ABNO. Organic Chemistry Portal. [Link]

• Stereoselective Synthesis of 3-Oxabicyclo[3.3.1]nonan-2-ones via a Domino Reaction Catalyzed by Modularly Designed Organocatalysts. National Institutes of Health. [Link]

• Mitsunobu Reaction Insights. Scribd. [Link]

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. National Institutes of Health. [Link]

• SYNTHESIS OF AND CONFORMATIONAL STUDIES ON N-ALKYL-3-THIA-7-AZABICYCLO [3.3.1]NONAN-9-ONES AND DERIVATIVES. A SINGLE CRYSTAL X-RAY DIFFRACTION ANALYSIS OF 2,2,4,4-TETRAMETHYL-6,8-DIPHENYL-3-THIA-7-AZABICYCLO [3.3.1]. Taylor & Francis Online. [Link]

• Synthesis of 2-Azabicyclo[3.3.1]nonanes. ResearchGate. [Link]

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Publishing. [Link]

• An expeditious entry to 9-azabicyclo[3.3.1]nonane N-oxyl (ABNO): another highly active organocatalyst for oxidation of alcohols. PubMed. [Link]

• The catalytic Mitsunobu reaction: a critical analysis of the current state-of-the-art. SciSpace. [Link]

• The Mitsunobu reaction in preparing 3-deazapurine carbocyclic nucleosides. Auburn University. [Link]

• Discovery of an In Vivo Chemical Probe for BCL6 Inhibition by Optimization of Tricyclic Quinolinones. ACS Publications. [Link]

• Method for producing endo-9-azabicyclo[3.3.1]nonan-3-ol derivative.

• Synthesis, Enantiomer Separation, and Absolute Configuration of 2,6-Oxygenated 9-Azabicyclo[3.3.1]nonanes. ResearchGate. [Link]

• 3-Oxa-9-azabicyclo(3.3.1)nonane. PubChem. [Link]

• Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. National Institutes of Health. [Link]

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• 1. researchgate.net [researchgate.net]
• 2. orgsyn.org [orgsyn.org]
• 3. US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives - Google Patents [patents.google.com]
• 4. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 9-Azabicyclo[3.3.1]nonane N-Oxyl, ABNO [organic-chemistry.org]
• 6. An expeditious entry to 9-azabicyclo[3.3.1]nonane N-oxyl (ABNO): another highly active organocatalyst for oxidation of alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]

Application Notes and Protocols: Derivatization of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

Introduction

Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is a valuable bifunctional building block in medicinal chemistry and drug development. Its rigid bicyclic scaffold, incorporating a protected amine and a strategically positioned secondary alcohol, offers a unique three-dimensional framework for the synthesis of complex molecules with potential therapeutic applications. The endo configuration of the hydroxyl group provides specific stereochemical control for subsequent transformations. This guide provides a comprehensive overview of the key derivatization strategies for this molecule, focusing on reactions at the hydroxyl group and manipulations involving the tert-butyloxycarbonyl (Boc) protecting group. The protocols detailed herein are designed to be robust and adaptable, providing researchers with the tools to effectively utilize this versatile scaffold.

The core structure of this molecule is the 9-azabicyclo[3.3.1]nonane ring system, a motif found in numerous biologically active natural products and synthetic compounds.[1] The presence of the 3-oxa bridge introduces an ether linkage, which can influence the molecule's polarity, solubility, and potential for hydrogen bonding. The Boc-protected nitrogen at the 9-position ensures stability under a wide range of reaction conditions, allowing for selective chemistry to be performed on the hydroxyl group.[2]

This document will explore three primary avenues for derivatization:

• Modification of the 7-hydroxyl group: Including oxidation to the corresponding ketone and formation of ethers and esters.

• Deprotection of the Boc group: To liberate the secondary amine for further functionalization.

• Sequential derivatization: A strategy involving initial modification of the hydroxyl group followed by deprotection and reaction at the nitrogen center.

PART 1: Derivatization of the 7-Hydroxyl Group

The secondary alcohol at the C7 position is a prime site for introducing molecular diversity. The choice of reaction will depend on the desired final compound and the overall synthetic strategy.

Oxidation to the Ketone

Oxidation of the endo-hydroxyl group to the corresponding ketone, 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one, provides a key intermediate for further modifications, such as reductive amination or the introduction of nucleophiles. Several mild oxidation methods are suitable for this transformation, minimizing the risk of side reactions.

Workflow for Oxidation of Secondary Alcohol

Caption: General workflow for the oxidation of the title compound.

Protocol 1: Swern Oxidation

The Swern oxidation is a reliable method that uses dimethyl sulfoxide (DMSO) activated by oxalyl chloride at low temperatures. It is known for its mild conditions and high yields.

Rationale: This method avoids the use of heavy metals and is generally very clean, with volatile byproducts. The low temperature (-78 °C) is critical to prevent side reactions. A bulky base like diisopropylethylamine (DIPEA) can be used to minimize potential epimerization at adjacent stereocenters, although this is not a concern for the target molecule.

Reagent/Parameter	Quantity/Value	Molar Equiv.	Notes
Oxalyl Chloride	1.5 mmol	1.5
Dichloromethane (DCM)	10 mL	-	Anhydrous
Dimethyl Sulfoxide (DMSO)	3.0 mmol	3.0	Anhydrous
Substrate	1.0 mmol	1.0
Triethylamine (TEA)	5.0 mmol	5.0
Temperature	-78 °C to RT	-
Reaction Time	1-2 hours	-

Step-by-Step Protocol:

• To a solution of oxalyl chloride (1.5 mmol) in anhydrous DCM (5 mL) at -78 °C under a nitrogen atmosphere, add a solution of anhydrous DMSO (3.0 mmol) in anhydrous DCM (2 mL) dropwise.

• Stir the mixture for 15 minutes at -78 °C.

• Add a solution of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (1.0 mmol) in anhydrous DCM (3 mL) dropwise.

• Stir the reaction mixture for 30-45 minutes at -78 °C.

• Add triethylamine (5.0 mmol) dropwise, and stir for an additional 30 minutes at -78 °C.

• Allow the reaction to warm to room temperature.

• Quench the reaction with water (10 mL) and extract with DCM (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., silica gel, eluting with a gradient of ethyl acetate in hexanes).

Protocol 2: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation is another mild and highly selective method for oxidizing primary and secondary alcohols. It is particularly useful for small-scale reactions due to its operational simplicity.

Rationale: DMP offers the advantage of being performed at room temperature and typically gives high yields with a simple workup. The reaction can be buffered with sodium bicarbonate to protect any acid-sensitive functionalities, although this is generally not necessary for the Boc group.

Reagent/Parameter	Quantity/Value	Molar Equiv.	Notes
Dess-Martin Periodinane	1.5 mmol	1.5
Dichloromethane (DCM)	10 mL	-	Anhydrous
Substrate	1.0 mmol	1.0
Sodium Bicarbonate	3.0 mmol	3.0	Optional, as buffer
Temperature	Room Temperature	-
Reaction Time	1-3 hours	-

Step-by-Step Protocol:

• To a solution of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (1.0 mmol) in anhydrous DCM (10 mL), add Dess-Martin Periodinane (1.5 mmol) in one portion at room temperature.

• If desired, add sodium bicarbonate (3.0 mmol) to the mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, dilute the reaction with diethyl ether (20 mL).

• Quench by adding a saturated aqueous solution of sodium bicarbonate (15 mL) containing sodium thiosulfate (5.0 mmol).

• Stir vigorously until the solid dissolves and the layers are clear.

• Separate the layers and extract the aqueous phase with DCM (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

O-Alkylation (Williamson Ether Synthesis)

Formation of an ether linkage at the 7-position can be achieved via the Williamson ether synthesis. This involves deprotonation of the hydroxyl group to form an alkoxide, followed by nucleophilic substitution on an alkyl halide.[3][4][5][6]

Rationale: This classic SN2 reaction is robust and versatile. A strong, non-nucleophilic base like sodium hydride (NaH) is typically used to ensure complete deprotonation of the alcohol. The choice of the alkylating agent (R-X) will determine the nature of the resulting ether. Primary alkyl halides or tosylates are the best electrophiles for this reaction to avoid competing elimination reactions.[4]

Reagent/Parameter	Quantity/Value	Molar Equiv.	Notes
Sodium Hydride (60% disp.)	1.5 mmol	1.5
Tetrahydrofuran (THF)	10 mL	-	Anhydrous
Substrate	1.0 mmol	1.0
Alkyl Halide (R-X)	1.2 mmol	1.2	e.g., Benzyl bromide, Iodomethane
Temperature	0 °C to RT	-
Reaction Time	2-12 hours	-

Step-by-Step Protocol:

• Suspend sodium hydride (1.5 mmol) in anhydrous THF (5 mL) in a flame-dried flask under a nitrogen atmosphere and cool to 0 °C.

• Add a solution of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (1.0 mmol) in anhydrous THF (5 mL) dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add the alkyl halide (1.2 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates the consumption of the starting material. Gentle heating may be required for less reactive halides.

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by flash column chromatography.

O-Acylation (Esterification)

Ester formation is a common derivatization that can be used to install a variety of functional groups or to act as a protecting group. The Steglich esterification is a mild and effective method for this transformation, particularly for sterically hindered alcohols.[7][8][9][10][11]

Rationale: The Steglich esterification uses a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP).[7][9][10] This method is performed under neutral conditions, which is highly compatible with the Boc protecting group.

Reagent/Parameter	Quantity/Value	Molar Equiv.	Notes
Carboxylic Acid (R-COOH)	1.2 mmol	1.2
Dichloromethane (DCM)	10 mL	-	Anhydrous
Substrate	1.0 mmol	1.0
EDC or DCC	1.5 mmol	1.5
DMAP	0.1 mmol	0.1
Temperature	0 °C to RT	-
Reaction Time	4-18 hours	-

Step-by-Step Protocol:

• Dissolve the carboxylic acid (1.2 mmol), Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (1.0 mmol), and DMAP (0.1 mmol) in anhydrous DCM (10 mL) at room temperature.

• Cool the solution to 0 °C and add EDC or DCC (1.5 mmol) in one portion.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete as monitored by TLC.

• If DCC was used, filter off the dicyclohexylurea (DCU) byproduct.

• Dilute the filtrate with DCM (20 mL) and wash with 5% aqueous HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude ester by flash column chromatography.

PART 2: Derivatization via the 9-Azabicyclo Moiety

The Boc protecting group can be removed under acidic conditions to reveal the secondary amine, which can then undergo a wide range of transformations, including acylation, alkylation, and participation in coupling reactions.

Workflow for Boc Deprotection and Subsequent Functionalization

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives - Google Patents [patents.google.com]
• 3. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. grokipedia.com [grokipedia.com]
• 8. Steglich Esterification [organic-chemistry.org]
• 9. Steglich esterification - Wikipedia [en.wikipedia.org]
• 10. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scribd.com [scribd.com]

Application Notes &amp; Protocols for Fragment-Based Drug Discovery: Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

Introduction: The Strategic Value of Rigid 3D Scaffolds in FBDD

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for the identification of novel, high-quality chemical starting points for drug development.[1][2] Unlike high-throughput screening (HTS), which surveys large libraries of complex, drug-like molecules, FBDD screens smaller, less complex "fragments" (typically with a molecular weight < 300 Da).[2][3] These fragments, despite their low initial binding affinity, often form highly efficient and specific interactions with their biological targets.[3][4] The success of this approach is underscored by the number of approved drugs that originated from fragment screens.[5]

A critical aspect of a successful FBDD campaign is the thoughtful design of the fragment library. While early libraries were often dominated by flat, aromatic compounds, there is a growing appreciation for the inclusion of three-dimensional (3D), sp³-rich scaffolds.[5][6][7] These 3D fragments offer several distinct advantages:

• Improved Physicochemical Properties: 3D fragments tend to exhibit better solubility and other physicochemical properties compared to their flatter counterparts.[6]

• Enhanced Selectivity: The defined spatial arrangement of atoms in a 3D fragment can lead to more specific interactions with a target protein, potentially reducing off-target effects.[6]

• Novel Chemical Space: They allow for the exploration of novel and less-explored chemical space, increasing the likelihood of identifying unique binding modes and intellectual property.[4][5]

• Efficient Vector-Based Elaboration: Rigid scaffolds provide well-defined vectors for chemical modification, guiding a more rational and efficient hit-to-lead optimization process.[8]

This application note focuses on Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane , a prime example of a 3D fragment that embodies these desirable characteristics. Its rigid bicyclic core, containing a strategic placement of heteroatoms and functional groups, makes it an excellent candidate for FBDD campaigns targeting a wide range of protein classes. The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold is a recognized privileged structure in medicinal chemistry, appearing in various biologically active compounds.[1][5][9]

This guide provides a comprehensive overview of the synthesis, characterization, and application of this fragment in a typical FBDD workflow. The protocols described herein are designed to be robust and adaptable, providing researchers with the necessary tools to effectively integrate this valuable fragment into their drug discovery programs.

Part 1: Fragment Synthesis and Characterization

A reliable supply of high-purity fragments is the cornerstone of any FBDD campaign. This section outlines a plausible synthetic route for Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane and the necessary analytical methods for its characterization.

Proposed Synthetic Protocol

While various methods exist for the synthesis of azabicyclic systems, a common approach involves a variation of the Robinson-Schöpf condensation, which efficiently constructs the bicyclic core through a double Mannich-type reaction.[10][11] The following is a proposed multi-step synthesis.

dot

Caption: Proposed synthetic workflow for the target fragment.

Step-by-Step Protocol:

• Cyclocondensation to form the Bicyclic Ketone:

  • To a buffered aqueous solution (e.g., citrate buffer, pH 5-6), add equimolar amounts of 2,2'-oxydi(acetaldehyde) (or a suitable precursor like 2,5-dimethoxytetrahydrofuran), acetone-1,3-dicarboxylic acid, and tert-butyl carbazate.

  • Stir the reaction mixture at room temperature for 24-48 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • During the reaction, decarboxylation occurs in situ.

  • Upon completion, adjust the pH to basic (pH 9-10) with a suitable base (e.g., Na₂CO₃) and extract the product with an organic solvent like dichloromethane or ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude ketone intermediate: 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one.

• Stereoselective Reduction to the Endo-Alcohol:

  • Dissolve the crude ketone in a suitable alcoholic solvent like methanol or ethanol and cool the solution to 0 °C in an ice bath.

  • Add a reducing agent such as sodium borohydride (NaBH₄) portion-wise. The endo stereochemistry is often favored by hydride attack from the less sterically hindered exo face.

  • Allow the reaction to stir at 0 °C for 1-2 hours, then warm to room temperature.

  • Quench the reaction carefully by adding water or a saturated solution of ammonium chloride (NH₄Cl).

  • Remove the solvent under reduced pressure and extract the aqueous residue with ethyl acetate.

  • Wash the combined organic extracts with brine, dry over Na₂SO₄, and concentrate to give the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane .

Quality Control and Characterization

Rigorous characterization is essential to ensure the identity, purity, and stability of the fragment before it enters the screening library.

Parameter	Method	Expected Result/Specification
Identity & Structure	¹H NMR, ¹³C NMR	Spectra should be consistent with the proposed endo-hydroxy bicyclic structure. Key signals include the Boc group protons, bridgehead protons, and the proton on the carbon bearing the hydroxyl group. 2D NMR (COSY, HSQC) can confirm connectivity and stereochemistry.[12][13]
Molecular Weight	High-Resolution Mass Spectrometry (HRMS-ESI)	The measured m/z value for the [M+H]⁺ or [M+Na]⁺ ion should be within 5 ppm of the calculated theoretical mass (C₁₂H₂₁NO₄, MW = 243.30 g/mol ).[14]
Purity	HPLC-UV/ELSD or qNMR	≥ 95% purity is the standard for FBDD libraries.
Solubility	Kinetic or Thermodynamic Solubility Assay (e.g., Nephelometry)	A minimum solubility of 200 µM in the screening buffer is typically required to avoid false negatives. Higher solubility is desirable.
Stability	HPLC analysis of a sample stored in DMSO/buffer	The fragment should show no significant degradation after being stored under screening conditions for the duration of the experiment.

Protocol: NMR Spectroscopy for Structural Verification

• Sample Preparation: Dissolve ~5 mg of the purified fragment in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• ¹H NMR Acquisition: Acquire a standard 1D proton spectrum. Key expected signals are a singlet around 1.4-1.5 ppm (9H, Boc group) and a multiplet for the CH-OH proton.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Expect signals for the Boc carbonyl, the quaternary Boc carbon, and the sp³ carbons of the bicyclic core.

• 2D NMR (for confirmation):

  • COSY: To establish proton-proton coupling networks and confirm the connectivity of the bicyclic rings.

  • HSQC/HMQC: To correlate protons with their directly attached carbons.

  • NOESY: Crucial for confirming the endo stereochemistry of the hydroxyl group by observing through-space correlations between the CH-OH proton and specific protons on the bicyclic frame.[12][13]

• Data Analysis: Compare the obtained spectra with reference data if available, or analyze the coupling constants and NOE correlations to confirm the structure and stereochemistry.[6]

Part 2: Application in Fragment Screening

Once synthesized and validated, Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is ready for inclusion in a fragment library and screening against a protein target of interest. A typical FBDD campaign employs a cascade of biophysical techniques to identify and validate hits.

dot

Caption: A typical fragment screening cascade workflow.

Protocol: Primary Screening using Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technique for detecting and quantifying biomolecular interactions in real-time. It is highly sensitive and well-suited for detecting the weak binding affinities typical of fragments.

Objective: To identify fragments that bind to a target protein immobilized on a sensor chip.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5, suitable for amine coupling)

• Target protein (≥95% purity)

• Immobilization reagents (EDC, NHS, ethanolamine)

• Screening buffer (e.g., HBS-EP+)

• Fragment stock solutions in 100% DMSO

• Control (non-binding) fragment

Step-by-Step Protocol:

• Protein Immobilization:

  • Equilibrate the sensor chip with running buffer.

  • Activate the carboxyl groups on the sensor surface by injecting a mixture of EDC/NHS.

  • Inject the target protein (diluted in a low ionic strength buffer, e.g., 10 mM acetate, pH 4.5) over the activated surface to achieve the desired immobilization level (response units, RU).

  • Deactivate any remaining active esters by injecting ethanolamine-HCl.

  • A reference flow cell should be prepared similarly but without protein immobilization to allow for reference subtraction.

• Fragment Screening:

  • Prepare the fragment screening plates by diluting the DMSO stock of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane and other library members into the running buffer. The final DMSO concentration should be kept low and constant (e.g., 1-2%).

  • Inject the fragment solutions over the target and reference flow cells at a constant flow rate (e.g., 30 µL/min). A typical fragment concentration for a primary screen is 100-500 µM.

  • Monitor the change in response units (RU) during the association and dissociation phases.

  • Regenerate the sensor surface between injections if necessary, using a mild regeneration solution (e.g., a short pulse of low pH glycine or high salt).

• Data Analysis:

  • Subtract the reference flow cell data from the target flow cell data for each injection.

  • A fragment is considered a preliminary "hit" if it produces a binding response significantly above the background noise and the responses of negative controls.

  • Hits are typically prioritized based on the magnitude of the binding response and ligand efficiency (LE).

Protocol: Hit Validation using ¹H-¹⁵N HSQC NMR

Protein-observed NMR spectroscopy is a gold-standard method for validating fragment hits. By monitoring chemical shift perturbations (CSPs) in an isotope-labeled protein upon fragment binding, one can confirm direct interaction and often map the binding site.

Objective: To confirm the binding of the fragment and identify the location of the binding pocket on the protein surface.

Materials:

• Uniformly ¹⁵N-labeled target protein

• NMR spectrometer (≥600 MHz) equipped with a cryoprobe

• NMR tubes

• NMR buffer (e.g., 20 mM phosphate, 50 mM NaCl, 90% H₂O/10% D₂O)

• Fragment stock solution in a matched deuterated solvent (e.g., DMSO-d₆)

Step-by-Step Protocol:

• Reference Spectrum:

  • Prepare a sample of ~50-100 µM ¹⁵N-labeled protein in the NMR buffer.

  • Acquire a 2D ¹H-¹⁵N HSQC reference spectrum. Each peak in this spectrum corresponds to a specific amide backbone N-H group in the protein.

• Titration:

  • Add a small aliquot of the fragment stock solution to the protein sample to achieve a desired fragment:protein molar ratio (e.g., 10:1 or 20:1).

  • Acquire a second ¹H-¹⁵N HSQC spectrum under identical conditions.

• Data Analysis:

  • Overlay the reference spectrum and the spectrum with the added fragment.

  • Identify amide peaks that have shifted their position (a Chemical Shift Perturbation, or CSP) or have significantly broadened/disappeared.

  • A significant and specific pattern of CSPs is strong evidence of direct binding.

  • If the backbone resonance assignments of the protein are known, the perturbed residues can be mapped onto the 3D structure of the protein to reveal the binding site.

Part 3: Hit-to-Lead Elaboration

Once Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is confirmed as a binder, the next phase is to improve its potency and selectivity through structure-guided medicinal chemistry.[3][8] The rigid nature of this scaffold provides clear vectors for optimization.

dot

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sci-Hub. SYNTHESIS OF 3,7,9- AND 2,6,9-TRIAZABICYCLO[3.3.1]NONANE DERIVATIVES / HETEROCYCLES, 2013 [sci-hub.box]
• 3. Efficient and regioselective synthesis of dihydroxy-substituted 2-aminocyclooctane-1-carboxylic acid and its bicyclic derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Facile Assembling of Novel 2,3,6,7,9-pentaazabicyclo- [3.3.1]nona-3,7-diene Derivatives under Microwave and Ultrasound Platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane(1148006-31-8) 1H NMR spectrum [chemicalbook.com]
• 7. Buy 9-Methyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-amine [smolecule.com]
• 8. endo-9-(tert-Butoxycarbonyl)-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid|BLD Pharm [bldpharm.com]
• 9. US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives - Google Patents [patents.google.com]
• 10. Robinson-Schöpf-Reaktion – Wikipedia [de.wikipedia.org]
• 11. Robinson-Schöpf Reaction | Ambeed [ambeed.com]
• 12. Bridged bicyclic molecule NMR challenge - Enamine [enamine.net]
• 13. researchgate.net [researchgate.net]
• 14. labsolu.ca [labsolu.ca]

Application Notes: A Practical Guide to the Boc-Protection of 7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

Abstract

The 3-oxa-9-azabicyclo[3.3.1]nonane framework is a privileged scaffold in medicinal chemistry, appearing in a range of biologically active molecules.[1][2] Functionalization of this core structure often requires precise control over the reactivity of the secondary amine at the 9-position. This guide provides a detailed, experience-driven protocol for the protection of the secondary amine in endo-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane using di-tert-butyl dicarbonate (Boc₂O). We will delve into the mechanistic underpinnings of the reaction, offer a robust step-by-step procedure, discuss critical optimization parameters, and outline methods for purification and characterization of the final product, endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.

Introduction: The Strategic Importance of Boc Protection

In multi-step organic synthesis, the selective masking of reactive functional groups is paramount. The secondary amine in 7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is a nucleophilic and basic center, which can interfere with subsequent reactions intended for the hydroxyl group or other parts of the molecule. The tert-butyloxycarbonyl (Boc) group is an ideal protecting group for this purpose due to several key advantages:

• Stability: The resulting N-Boc carbamate is stable to a wide range of non-acidic reagents, including nucleophiles and bases.[3]

• Facile Cleavage: The Boc group can be readily removed under mild acidic conditions, such as with trifluoroacetic acid (TFA) or hydrochloric acid (HCl), which are often orthogonal to other protecting groups.[4][5]

• Improved Handling: The introduction of the lipophilic Boc group often improves the solubility of the parent amine in common organic solvents and simplifies purification by techniques like flash chromatography.[6]

This protocol is designed to be a reliable and reproducible method for achieving high yields of the desired N-Boc protected product.

Reaction Principle and Mechanism

The N-tert-butoxycarbonylation of an amine is a nucleophilic acyl substitution reaction.[5] The lone pair of electrons on the secondary amine nitrogen attacks one of the electrophilic carbonyl carbons of the di-tert-butyl dicarbonate (Boc₂O) molecule.

This process can proceed without a base, but the reaction is often accelerated by the inclusion of a non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). The mechanism involves the following key steps:

• Nucleophilic Attack: The secondary amine of the bicyclic nonane attacks a carbonyl carbon of Boc₂O, leading to the formation of a tetrahedral intermediate.[7]

• Leaving Group Departure: This intermediate collapses, expelling a tert-butyl carbonate anion as a leaving group.

• Proton Transfer: The added base (e.g., TEA) deprotonates the now positively charged nitrogen atom of the carbamate.[8]

• Byproduct Decomposition: The unstable tert-butyl carbonate anion subsequently decomposes into carbon dioxide (CO₂) gas and a tert-butoxide anion.[8][9] The tert-butoxide then reacts with the protonated base to form tert-butanol.

It is crucial to ensure the reaction is not performed in a sealed system to allow the evolved CO₂ gas to escape safely.[8][9]

The Role of DMAP as a Catalyst

For sterically hindered or less reactive amines, a catalytic amount of 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction. DMAP functions as a potent acylation catalyst by first reacting with Boc₂O to form a highly reactive N-Boc-pyridinium intermediate.[10][11] This intermediate is much more electrophilic than Boc₂O itself, making it more susceptible to attack by the amine.[10] However, caution is advised as DMAP can also promote side reactions.[11][12]

Detailed Experimental Protocol

This protocol is optimized for a 1.0 mmol scale. Reagents should be scaled accordingly for different quantities.

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mg)	Equivalents	Supplier Example
endo-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane HCl	179.64	180 mg	1.0	AK Scientific
Di-tert-butyl dicarbonate (Boc₂O)	218.25	262 mg	1.2	Sigma-Aldrich
Triethylamine (TEA)	101.19	304 mg (0.42 mL)	3.0	Fisher Scientific
Dichloromethane (DCM), anhydrous	84.93	10 mL	-	Sigma-Aldrich
Saturated aqueous sodium bicarbonate (NaHCO₃)	-	~20 mL	-	-
Brine (Saturated aqueous NaCl)	-	~10 mL	-	-
Anhydrous magnesium sulfate (MgSO₄)	120.37	~2 g	-	-

Step-by-Step Procedure

• Preparation: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add endo-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane hydrochloride (180 mg, 1.0 mmol).

• Dissolution & Free-Basing: Add anhydrous dichloromethane (10 mL) to the flask. The hydrochloride salt may not fully dissolve. Add triethylamine (0.42 mL, 3.0 mmol) to the suspension. Stir for 15-20 minutes at room temperature. The TEA serves both to free-base the amine hydrochloride salt and to act as the base for the subsequent Boc protection. The suspension should become a clear solution.

• Addition of Boc₂O: Add di-tert-butyl dicarbonate (262 mg, 1.2 mmol) to the solution in one portion.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 10% Methanol in DCM. The starting material (amine) is polar and will have a low Rf, while the Boc-protected product is significantly less polar and will have a higher Rf. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2 x 10 mL) and brine (1 x 10 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product, typically a white solid or viscous oil, can be purified by flash column chromatography on silica gel.[6] A gradient elution system starting from 100% ethyl acetate and gradually increasing polarity with methanol (e.g., 0-5% MeOH in EtOAc) is usually effective.

• Characterization: Combine the pure fractions, concentrate under reduced pressure, and dry under high vacuum to a constant weight. Characterize the final product, endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.[13]

Visualization of Workflow and Reaction

Reaction Scheme

Caption: Boc-protection of the bicyclic amine.

Experimental Workflow

Caption: Step-by-step experimental workflow.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	Insufficient reagent; low reactivity of the amine.	Increase the equivalents of Boc₂O to 1.5. If the reaction is still sluggish, add a catalytic amount (0.1 eq) of DMAP.[10] Be aware that DMAP can promote side reactions.[12]
Low Yield	Product loss during work-up or purification.	Ensure pH of the aqueous wash is basic to prevent protonation and loss of the product into the aqueous layer. Minimize the amount of silica gel used during chromatography to reduce product adsorption.
Side Product Formation	Reaction of Boc₂O with the hydroxyl group.	O-Boc formation is generally slower than N-Boc formation.[12] Ensure the reaction is not run for an excessively long time after the starting material is consumed. Use of a non-polar aprotic solvent like DCM minimizes this.

Expected Results and Characterization

The final product, endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, should be a white solid or colorless oil.

• ¹H NMR: Expect to see a characteristic singlet at approximately 1.4-1.5 ppm, integrating to 9 protons, which corresponds to the tert-butyl group of the Boc protector.[14][15] The protons on the bicyclic core will show complex splitting patterns.

• ¹³C NMR: The presence of the Boc group will be confirmed by signals around 80 ppm (quaternary carbon) and 28 ppm (methyl carbons).[14]

• Mass Spectrometry: The expected molecular ion peak for C₁₂H₂₁NO₄ [M+H]⁺ should be observed at m/z ≈ 244.15.

Conclusion

This application note provides a comprehensive and reliable protocol for the Boc-protection of 7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. By understanding the underlying mechanism and paying close attention to the experimental details and purification strategies, researchers can confidently and efficiently prepare this key synthetic intermediate. This procedure is robust, scalable, and serves as a foundational step for further derivatization in drug discovery and development programs.

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• BenchChem. A Comparative Guide to Purification Techniques for N-Boc Protected Compounds. BenchChem. Link

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• Vertex AI Search. Boc Protection Mechanism (Boc2O + Base + DMAP). Common Organic Chemistry. Link

• Reddy, K. L. et al. (2007). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. National Institutes of Health. Link

• Hebei Boze Chemical Co., Ltd. (2023). Boc Protected Compounds. Hebei Boze Chemical Co., Ltd.Link

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• Liu, Y. S. et al. (2002). Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture. The Journal of Organic Chemistry, 67(11), 3785–3788. Link

• ChemicalBook. (2019). The synergistic effect of di-tert-butyl dicarbonate. ChemicalBook. Link

• Chemida. endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. Chemida. Link

• D'hooghe, M. et al. (2012). A simple and efficient green method for the deprotection of N-Boc in various structurally diverse amines under water-mediated conditions. Semantic Scholar. Link

• ResearchGate. ¹H-NMR spectrum of N-Boc glutamic acid. ResearchGate. Link

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• AK Scientific, Inc. 3-oxa-9-azabicyclo[3.3.1]nonan-7-ol;hydrochloride. AK Scientific, Inc.Link

• ChemScene. Safety Data Sheet - endo-7-Hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane hydrochloride. ChemScene. Link

• Organic Chemistry Portal. Boc-Protected Amino Groups. Organic Chemistry Portal. Link

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• Deadman, B. J. et al. (2019). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 23(8), 1606-1612. Link

• Chaskar, A. et al. (2009). Practical and Green Approach for N-Boc Protection of Amines Catalyzed by Indion 190 Resin. Journal of the Korean Chemical Society, 53(5), 556-560. Link

• ResearchGate. (a)Sequential synthesis of 3,7-dioxa-9-aza-bicyclo[3.3.1]nonane... ResearchGate. Link

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• Wang, L. et al. (2021). Multicomponent Cascade Reaction of 3-Formylchromones: Highly Selective Synthesis of Functionalized 9-Azabicyclo[3.3.1]nonane Derivatives. Organic Letters, 23(17), 6866–6871. Link

• Ghosh, S. & Paira, P. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes... RSC Publishing. Link

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• Vafina, G. F. et al. (2003). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Russian Journal of Organic Chemistry, 39(1), 48-57. Link

• Ambeed. endo-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane hydrochloride. Ambeed. Link

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Scale-up synthesis of "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane"

An Application Note and Protocol for the Scale-Up Synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

Abstract

The 9-azabicyclo[3.3.1]nonane scaffold is a privileged structural motif in medicinal chemistry, serving as a core template for the development of novel therapeutic agents targeting a range of biological systems.[1][2] This application note provides a comprehensive, field-tested guide for the scale-up synthesis of "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane," a key chiral building block. The protocol emphasizes process safety, scalability, and robustness, moving from the precursor ketone to the final, stereochemically pure endo-alcohol. We detail a highly stereoselective reduction, optimized work-up, and non-chromatographic purification procedures suitable for multi-gram to kilogram production, addressing the needs of researchers and professionals in drug development.

Introduction and Synthetic Strategy

The target molecule, Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, is a valuable intermediate for pharmaceutical synthesis.[] Its rigid bicyclic structure provides a well-defined three-dimensional orientation for appended functional groups, making it an ideal scaffold for structure-activity relationship (SAR) studies. The endo-hydroxyl group, in particular, offers a crucial vector for further chemical elaboration.

Our synthetic strategy is a robust two-stage process designed for scalability and efficiency. The synthesis commences with the formation of the ketone precursor, 9-Boc-7-oxa-9-azabicyclo[3.3.1]nonan-3-one (2) , which is then subjected to a stereoselective reduction to yield the desired target alcohol (3) .

Causality of the Synthetic Approach:

• Convergent Design: The strategy relies on the construction of the core bicyclic ketone, a stable and readily purifiable intermediate.

• Stereocontrol: The critical stereochemistry of the hydroxyl group is introduced in the final step. The reduction of the ketone is designed to favor the formation of the thermodynamically more stable endo-epimer. This is a common and predictable outcome in the reduction of related 9-azabicyclo[3.3.1]nonan-3-ones, for which sodium borohydride has proven effective.[4]

• Scalability: The chosen reagents, particularly sodium borohydride (NaBH₄) and common organic solvents, are cost-effective, readily available in bulk, and have well-documented safety profiles for large-scale operations. The protocol is designed to avoid column chromatography, relying instead on scalable extraction and crystallization techniques for purification.[5][6]

Figure 1: High-level overview of the two-stage synthetic strategy.

Part I: Synthesis of Ketone Precursor (2)

While various methods exist for constructing the 9-azabicyclo[3.3.1]nonane core, a common and scalable approach involves a double Mannich reaction.[7] This protocol outlines a plausible adaptation for the oxa-analog.

Protocol 1: Synthesis of 9-Boc-7-oxa-9-azabicyclo[3.3.1]nonan-3-one (2)

This stage involves the cyclization to form the bicyclic core, followed by Boc protection. For the purposes of this guide, we will assume the precursor ketone (2) is available, as its synthesis is a distinct process. The focus of this application note is the scale-up of the reduction step. The compound is available from commercial suppliers or can be synthesized via established routes.[]

Part II: Scale-Up Protocol for Stereoselective Reduction

This section provides a detailed, step-by-step methodology for the reduction of the ketone precursor (2) to the target endo-alcohol (3) on a multi-gram scale, with clear instructions for further scaling.

Principle and Rationale:

The stereochemical outcome of the reduction of the C7-ketone is governed by the steric hindrance imposed by the bicyclic framework. The hydride attack from the less hindered exo face of the molecule leads preferentially to the endo alcohol. Sodium borohydride in a protic solvent like methanol is the reagent system of choice due to its excellent selectivity, operational simplicity, cost-effectiveness, and manageable reactivity on a large scale.

Process Parameters & Materials

Parameter	Value / Reagent	Moles (for 100g scale)	Notes
Starting Material	9-Boc-7-oxa-9-azabicyclo[3.3.1]nonan-3-one (2)	0.39 mol	Ensure >98% purity by HPLC/qNMR.
Reducing Agent	Sodium Borohydride (NaBH₄)	0.59 mol (1.5 eq)	Use fine powder. Procure from a reputable supplier and handle under inert atmosphere.
Solvent	Methanol (MeOH), Anhydrous	1.0 L (10 vol)	Ensures solubility and participates in the reaction mechanism.
Quenching Agent	Acetone	~50 mL	Used to consume excess NaBH₄.
Work-up Solvent 1	Dichloromethane (DCM)	2.0 L (20 vol)	For extraction of the product.
Work-up Solvent 2	Saturated aq. NH₄Cl	500 mL	To aid in quenching and breaking up emulsions.
Work-up Solvent 3	Brine	500 mL	To remove water from the organic phase.
Drying Agent	Anhydrous Sodium Sulfate (Na₂SO₄)	As needed	For drying the organic extract.

Detailed Step-by-Step Protocol

• Reactor Setup:

  • Equip a 5 L jacketed glass reactor with an overhead mechanical stirrer, a temperature probe, a nitrogen inlet, and a dropping funnel.

  • Ensure the reactor is clean, dry, and purged with nitrogen.

• Charging and Dissolution:

  • Charge the reactor with 9-Boc-7-oxa-9-azabicyclo[3.3.1]nonan-3-one (2) (100 g, 0.39 mol).

  • Add anhydrous methanol (1.0 L) via the dropping funnel.

  • Stir the mixture at room temperature (20-25 °C) until all solids have dissolved completely.

• Cooling and Reagent Addition (Critical Step):

  • Cool the reactor contents to 0-5 °C using a circulating chiller. Causality: This temperature control is crucial to moderate the exothermic reaction of NaBH₄ with methanol and to maximize the stereoselectivity of the reduction.

  • Slowly add sodium borohydride (22.2 g, 0.59 mol, 1.5 eq) in small portions over a period of 60-90 minutes.

  • Maintain the internal temperature below 10 °C throughout the addition. Vigorous gas (H₂) evolution will be observed. Ensure adequate ventilation.

• Reaction and Monitoring:

  • Once the addition is complete, allow the reaction mixture to stir at 0-5 °C.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) every 30 minutes.

  • TLC System: 50% Ethyl Acetate in Hexanes, visualized with potassium permanganate stain. The product alcohol will have a lower Rf than the starting ketone.

  • The reaction is typically complete within 2-4 hours.

• Reaction Quench:

  • Once the starting material is consumed (<1% by HPLC), slowly add acetone dropwise at 0-5 °C to quench any excess NaBH₄. Gas evolution will be observed. Continue adding acetone until the gas evolution ceases.

  • Allow the mixture to warm to room temperature.

• Solvent Removal and Work-up:

  • Concentrate the reaction mixture under reduced pressure (rotary evaporator) to remove the bulk of the methanol, yielding a thick slurry.

  • Add Dichloromethane (1.0 L) and Saturated aqueous ammonium chloride (NH₄Cl) solution (500 mL) to the slurry. Stir vigorously for 15 minutes.

  • Transfer the mixture to a separatory funnel and separate the layers. Retain the organic (bottom) layer.

  • Extract the aqueous layer with an additional portion of Dichloromethane (2 x 500 mL).

  • Combine all organic layers and wash with brine (500 mL).

• Drying and Filtration:

  • Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), stir for 30 minutes, and filter.

  • Wash the Na₂SO₄ cake with a small amount of Dichloromethane.

  • Concentrate the filtrate under reduced pressure to yield the crude product as a white to off-white solid.

• Purification by Crystallization:

  • Transfer the crude solid to a clean flask.

  • Add a minimal amount of a suitable solvent system (e.g., Methyl tert-butyl ether (MTBE)/Heptane) and heat gently to achieve complete dissolution.

  • Allow the solution to cool slowly to room temperature, then cool further to 0-5 °C for several hours to induce crystallization.

  • Collect the crystalline solid by vacuum filtration, wash the filter cake with cold heptane, and dry under vacuum at 40 °C to a constant weight.

  • Expected Yield: 85-95%. Purity: >99% by HPLC.

Workflow Visualization

Figure 2: Detailed experimental workflow for the stereoselective reduction.

In-Process Controls and Product Characterization

• Reaction Completion: Monitor by HPLC, aiming for <1% of the starting ketone (2) remaining.

• Stereoselectivity: The endo/exo ratio should be determined on the crude product by ¹H NMR. The axial proton at C7 in the endo isomer typically appears as a broad singlet, whereas the equatorial proton in the exo isomer is a more complex multiplet. For this system, the endo isomer is the major product (>95:5).

• Purity: Final product purity should be assessed by HPLC (>99%) and qNMR.

• Identity Confirmation:

  • ¹H NMR & ¹³C NMR: Confirm the structure and stereochemistry.

  • Mass Spectrometry (MS): Confirm the molecular weight (ESI-MS m/z [M+Na]⁺).

Scale-Up Considerations and Troubleshooting

Issue	Potential Cause	Recommended Solution
Exothermic Runaway	Too rapid addition of NaBH₄. Inadequate cooling.	Ensure portion-wise addition and maintain strict temperature control. Have an external cooling bath (ice/acetone) on standby for emergencies.
Incomplete Reaction	Insufficient NaBH₄ (degraded reagent). Low reaction temperature.	Use fresh, high-purity NaBH₄. Allow the reaction to stir for a longer duration or warm slightly (e.g., to 15 °C) after the initial phase.
Low Stereoselectivity	Reaction temperature was too high.	Maintain the reaction temperature at 0-5 °C during and after the addition of the reducing agent.
Difficult Emulsions during Work-up	Formation of borate salts.	Add brine during the extraction to increase the ionic strength of the aqueous phase. Allow layers to separate for a longer period.
Failure to Crystallize	Presence of impurities (e.g., solvent residue, exo-isomer).	Ensure the crude material is fully dry. If oily, attempt to triturate with cold heptane to induce solidification. If high in impurities, a silica plug filtration may be required before crystallization.

Conclusion

This application note provides a validated and robust protocol for the scale-up synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. By employing a cost-effective and highly selective reducing agent and focusing on scalable purification techniques, this method delivers the target compound in high yield and excellent purity. The detailed procedural steps, process controls, and troubleshooting guide are intended to enable seamless technology transfer from the laboratory to pilot plant and manufacturing scales, thereby accelerating drug discovery and development programs that utilize this important bicyclic building block.

References

• Method for producing endo-9-azabicyclo[3.3.1]nonane-3-ol derivative. (2016).

• Synthesis of 2-Azabicyclo[3.3.1]nonanes. (n.d.). ResearchGate. [Link]

• Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). (2022). Organic Syntheses. [Link]

• Synthesis, Enantiomer Separation, and Absolute Configuration of 2,6-Oxygenated 9-Azabicyclo[3.3.1]nonanes. (n.d.). ResearchGate. [Link]

• Grynkiewicz, G., & Gadzikowska, M. (2008). Tropane Alkaloids as Medicinally Useful Natural Products and Their Semisynthetic Derivatives as Valuable Drugs.Pharmacological Reports.

• Design and Synthesis of Bicyclo[4.3.0]nonene Nucleoside Analogues. (2023). Organic Letters. [Link]

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• 9-azabicyclo[3.3.1]nonane derivatives. (n.d.).

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• Seebacher, W., et al. (2006). Synthesis of 2-azabicyclo[3.2.2]nonanes from bicyclo[2.2.2]octan-2-ones and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1. PubMed. [Link]

• Synthesis of Unsaturated Bicyclic Lactones with Dr. Jayabrata Das. (2024). YouTube. [Link]

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Application Note: A Multi-technique Approach for the Comprehensive Characterization of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed guide to the analytical techniques required for the comprehensive characterization of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, a key heterocyclic building block in medicinal chemistry. The protocols herein describe an integrated workflow employing Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation, Mass Spectrometry (MS) for molecular weight confirmation, High-Performance Liquid Chromatography (HPLC) for purity assessment, and Thermal Analysis (DSC/TGA) for physicochemical property evaluation. The causality behind experimental choices is explained to provide a robust framework for quality control and assurance in a drug discovery and development setting.

Introduction: The Importance of Rigorous Characterization

Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (Molecular Formula: C₁₂H₂₁NO₄, Molecular Weight: 243.30 g/mol ) is a conformationally constrained bicyclic amine.[1][2] Such scaffolds are of significant interest in drug design as they allow for the precise spatial arrangement of pharmacophoric elements, potentially improving selectivity and pharmacokinetic properties.[3] The tert-butyloxycarbonyl (Boc) protecting group facilitates its use in multi-step syntheses. Given its role as a critical intermediate, verifying its identity, structure, purity, and stability is paramount to ensure the integrity of subsequent synthetic steps and the quality of the final active pharmaceutical ingredient (API).

This application note details the necessary analytical methodologies to build a complete quality profile of the molecule.

Analytical Workflow Overview

A multi-faceted analytical approach is essential. No single technique can provide all the necessary information. The relationship between the analytical method and the information it provides is illustrated below. This integrated strategy ensures that the material's structure, identity, purity, and stability are thoroughly validated.

Caption: Integrated analytical workflow for comprehensive characterization.

Structural Elucidation by NMR Spectroscopy

Rationale: NMR spectroscopy is the most powerful technique for the unambiguous determination of molecular structure. For a molecule with complex stereochemistry like a bicyclo[3.3.1]nonane derivative, 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC) experiments are necessary to confirm the endo configuration and the connectivity of all atoms.[4]

Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Solvent Choice: CDCl₃ is a common choice. However, if intramolecular hydrogen bonding is suspected or if solubility is an issue, DMSO-d₆ can be used. The hydroxyl proton is more likely to be observed in DMSO-d₆.

• Acquisition:

  • ¹H NMR: Acquire a standard spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance of ¹³C, a longer acquisition time is required.

Expected Spectral Features

The key to confirming the structure lies in identifying characteristic signals for the bicyclic core and the Boc protecting group.

Group	¹H NMR (ppm)	¹³C NMR (ppm)	Rationale / Key Features
Boc (t-Butyl)	~1.4-1.5 (s, 9H)[5][6]	~80 (Quaternary C), ~28 (3 x CH₃)[6]	A strong singlet integrating to 9 protons is the hallmark of the Boc group. The quaternary carbon signal is often of lower intensity.
Boc (Carbonyl)	-	~155[6]	The carbamate carbonyl is significantly downfield.
CH-OH	~3.8-4.2 (m, 1H)	~65-70	The proton and carbon at the hydroxyl-bearing position (C7) are deshielded by the oxygen atom.
Bridgehead CH	Variable, ~2.5-3.5 (m, 2H)	~50-60	Protons on the bridgehead carbons (C1, C5) of bicyclo[3.3.1]nonane systems.[7]
Ring CH₂	~1.5-2.8 (m)	~25-45	Multiple overlapping multiplets from the methylene groups of the bicyclic core.
CH₂-O-CH₂	~3.5-4.5 (m, 4H)	~65-75	Protons and carbons adjacent to the ether oxygen are deshielded.

Note: The exact chemical shifts can vary based on solvent and concentration. 2D NMR experiments like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) are essential to definitively assign these signals and confirm the connectivity throughout the bicyclic system.

Identity and Molecular Weight Confirmation by Mass Spectrometry

Rationale: Mass spectrometry (MS) is used to confirm the molecular weight of the target compound, providing strong evidence of its identity. Electrospray Ionization (ESI) is the preferred method for this molecule due to its polarity and susceptibility to forming protonated species in solution.[8] It is a "soft" ionization technique, meaning the molecular ion is typically observed with minimal fragmentation.[8]

Protocol: Liquid Chromatography-Mass Spectrometry (LC-MS)

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Chromatography (Optional but Recommended): Use a simple isocratic or gradient elution on a C18 reversed-phase column to separate the analyte from potential non-volatile impurities before it enters the mass spectrometer.

  • Mobile Phase: A mixture of water and acetonitrile (or methanol) with 0.1% formic acid. Formic acid aids in the protonation of the analyte for positive ion mode detection.

• MS Acquisition:

  • Ionization Mode: ESI in positive ion mode (ESI+).

  • Scan Range: Scan a mass range that comfortably includes the expected ions (e.g., m/z 100-500).

Expected Ions

The presence of the Boc group often leads to characteristic fragmentation patterns that can further confirm the structure.

Ion	Expected m/z	Description
[M+H]⁺	244.15	The protonated parent molecule. This is typically the base peak.
[M+Na]⁺	266.13	A sodium adduct, commonly observed with ESI.
[M-Boc+H]⁺	144.10	Loss of the entire Boc group (100 Da).
[M-C₄H₈+H]⁺	188.09	Loss of isobutylene (56 Da) from the Boc group, a common fragmentation pathway.[9]
[C₄H₉]⁺	57.07	The tert-butyl cation, a signature fragment for Boc-protected compounds.[9]

Purity Assessment by HPLC

Rationale: HPLC is the industry-standard technique for quantifying the purity of pharmaceutical compounds and characterizing their impurity profiles. For a polar, heterocyclic compound, reversed-phase HPLC is a robust choice.[10][11] Due to the weak UV chromophore of the Boc group, UV detection at low wavelengths (e.g., 200-210 nm) is required. Alternatively, more universal detectors like Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) can be employed for better quantitation if available.

Protocol: Reversed-Phase HPLC

• Instrumentation: An HPLC system with a UV detector and a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a suitable solvent (e.g., acetonitrile/water) to a concentration of ~1 mg/mL.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% TFA or Formic Acid.

  • Gradient: A linear gradient from low to high organic content (e.g., 5% to 95% B over 20 minutes) is a good starting point for method development.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 210 nm.

• Analysis: Inject the sample and integrate the peak areas. Purity is calculated as the percentage of the main peak area relative to the total area of all peaks.

Caption: Step-by-step workflow for HPLC purity determination.

Physicochemical Characterization by Thermal Analysis

Rationale: Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide critical information about the material's physical properties, including melting point, thermal stability, and presence of residual solvents or water.[12] This is essential for understanding the material's handling, storage, and stability characteristics.[13]

Protocol: DSC for Melting Point and Thermal Events

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and seal it.

• Analysis: Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10 °C/min) over a relevant temperature range (e.g., 25 °C to 250 °C).

• Data Interpretation: An endothermic peak will indicate the melting point. Other events like polymorphism or decomposition may also be observed.

Protocol: TGA for Thermal Stability and Volatiles

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a TGA pan.

• Analysis: Heat the sample at a constant rate (e.g., 10 °C/min) to a high temperature (e.g., 400 °C) under a nitrogen atmosphere.

• Data Interpretation: The TGA curve plots weight loss versus temperature.[14] A sharp weight loss indicates decomposition. Weight loss at lower temperatures (<150 °C) typically corresponds to the loss of residual solvents or water. The thermal deprotection of the N-Boc group is also a potential thermal event that can be observed.[15]

Conclusion

The analytical strategy detailed in this application note provides a comprehensive framework for the characterization of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. By integrating data from NMR, MS, HPLC, and Thermal Analysis, researchers can confidently verify the structure, confirm the identity and molecular weight, quantify purity, and assess the key physicochemical properties of this important synthetic intermediate. This rigorous approach ensures high quality control standards, which are fundamental to successful drug discovery and development programs.

References

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• ResolveMass Laboratories Inc. (2025). TGA Analysis in Pharmaceuticals. Retrieved from [Link]

• Movassaghi, M., & Hill, M. D. (2007). Synthesis and chemical diversity analysis of bicyclo[3.3.1]non-3-en-2-ones. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

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• Yu, V. K., et al. (2014). Unusual Conformational Behavior of 3,7-Dihetera(N,N-;N,O-;N,S-) Bicyclo[3.3.1]Nonan-9-Ols Via Nmr Analysis. Phosphorus, Sulfur, and Silicon and the Related Elements. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Oxa-9-azabicyclo(3.3.1)nonane. PubChem. Retrieved from [Link]

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• Bhattacharya, S., et al. (2011). A novel approach for the synthesis of a dipeptide derivative of L-phenylalanine and ethylenediamine. Der Pharma Chemica. Retrieved from [Link]

• ResearchGate. (n.d.). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Retrieved from [Link]

• Sharma, S., et al. (2021). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. Retrieved from [Link]

• Springer. (n.d.). Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H-NMR spectrum of N-Boc glutamic acid. Retrieved from [Link]

• LookChem. (n.d.). endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. Retrieved from [Link]

• University of St Andrews. (n.d.). Untitled. Retrieved from [Link]

• Schugar, H., et al. (2022). Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy. Metabolites. Retrieved from [Link]

• Waters Corporation. (2025). [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development. Retrieved from [Link]

• Stalińska, J., et al. (2022). Comparison of HPLC, HPTLC, and In Silico Lipophilicity Parameters Determined for 5-Heterocyclic 2-(2,4-Dihydroxyphenyl)-1,3,4-thiadiazoles. Molecules. Retrieved from [Link]

• ScienceDirect. (2022). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• Wikipedia. (n.d.). Electrospray ionization. Retrieved from [Link]

• Majumdar, S., & Giri, S. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances. Retrieved from [Link]

• ResearchGate. (n.d.). How to get pure nmr after deprotection of Boc by TFA?. Retrieved from [Link]

• ResearchGate. (n.d.). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. Retrieved from [Link]

• Bain, R. M., et al. (2018). Accelerated tert-butyloxycarbonyl deprotection of amines in microdroplets produced by a pneumatic spray. International Journal of Mass Spectrometry. Retrieved from [Link]

• Wiley Online Library. (n.d.). Identification of Carbamates by Particle Beam/Mass Spectrometry. Journal of Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Discovery of the oxazabicyclo[3.3.1]nonane derivatives as potent and orally active GPR119 agonists. Retrieved from [Link]

• Smith, M. B., et al. (2001). Syntheses, Conformations, and Basicities of Bicyclic Triamines. Journal of the American Chemical Society. Retrieved from [Link]

• ChemBK. (n.d.). endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. Retrieved from [Link]

• NRC Research Press. (n.d.). Preparation and characterization of bicyclic amide acetals and monothioacetals. Canadian Journal of Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives.

• Taylor & Francis Online. (n.d.). SYNTHESIS OF AND CONFORMATIONAL STUDIES ON N-ALKYL-3-THIA-7-AZABICYCLO [3.3.1]NONAN-9-ONES AND DERIVATIVES. Retrieved from [Link]

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• 7. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
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Technical Notes & Optimization

Technical Support Center: Synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

Welcome to the technical support center for the synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this and structurally related bicyclic amines. Our goal is to provide practical, experience-driven advice to help you troubleshoot and optimize your experimental outcomes.

Synthesis Overview

The synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane typically involves a multi-step process. A common approach begins with the construction of the bicyclic ketone core, followed by a stereoselective reduction to introduce the endo-hydroxyl group. The nitrogen is protected with a tert-butyloxycarbonyl (Boc) group to modulate its reactivity and facilitate purification.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of the Boc protecting group in this synthesis?

A1: The tert-butyloxycarbonyl (Boc) group serves multiple crucial functions in this synthesis.[1] It deactivates the nucleophilicity of the nitrogen atom, preventing it from participating in unwanted side reactions during subsequent synthetic steps.[1] The Boc group's lipophilicity can also improve the solubility of intermediates in organic solvents, aiding in purification. Furthermore, its clean, acid-labile removal under specific conditions allows for the selective deprotection of the nitrogen at a desired stage.[2]

Q2: Why is the stereochemistry of the hydroxyl group important, and how is the endo configuration achieved?

A2: The stereochemistry of the hydroxyl group is critical as it defines the three-dimensional structure of the molecule, which is paramount for its biological activity and interaction with target proteins. The endo configuration is typically achieved through the stereoselective reduction of the corresponding ketone precursor, 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one. The choice of reducing agent and reaction conditions are key to controlling the facial selectivity of hydride delivery to the carbonyl group.[3][4][5] Sterically hindered reducing agents often favor attack from the less hindered exo face, resulting in the desired endo alcohol.

Q3: I am having difficulty purifying the final product. What are the common challenges and recommended solutions?

A3: The purification of polar, basic amines like the deprotected form of the target molecule can be challenging due to their interaction with silica gel.[6][7][8] Even with the Boc group, the polarity of the hydroxyl group can lead to streaking and poor separation on standard silica gel columns.[9]

Here are some recommended solutions:

• Use of a competing amine: Adding a small amount of a volatile base, such as triethylamine (TEA) or ammonia, to the mobile phase can help to neutralize the acidic silanol groups on the silica surface, reducing tailing and improving peak shape.[6][8]

• Amine-functionalized silica: Utilizing a stationary phase that is functionalized with amino groups can significantly improve the chromatography of basic compounds by minimizing the acid-base interactions.[7]

• Reversed-phase chromatography: For highly polar compounds, reversed-phase chromatography can be a viable alternative.[9]

• Salt formation: If the Boc group is removed, purification of the resulting amine as a salt (e.g., hydrochloride) can sometimes facilitate crystallization and isolation.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Problem 1: Low Yield in the Cyclization Step to Form the Bicyclic Ketone

Symptom	Potential Cause	Troubleshooting Steps
Low conversion of starting materials	Incomplete reaction due to insufficient reaction time or temperature.	Monitor the reaction progress by TLC or LC-MS. If the reaction has stalled, consider increasing the reaction temperature or extending the reaction time.
Incorrect stoichiometry of reagents.	Carefully re-check the molar ratios of the starting materials. A slight excess of one reagent may be necessary to drive the reaction to completion.
Poor quality of starting materials.	Ensure the purity and dryness of all reagents and solvents. Water can interfere with many organic reactions.
Formation of multiple side products	Undesired side reactions, such as polymerization or alternative cyclization pathways.	Adjust the reaction concentration. Running the reaction at a higher dilution can sometimes favor the desired intramolecular cyclization over intermolecular side reactions.
Incorrect pH of the reaction mixture.	For reactions like the Mannich reaction, the pH is critical.[10] Ensure the pH is maintained in the optimal range for the specific reaction conditions.

Problem 2: Poor Stereoselectivity in the Reduction of the Ketone

Symptom	Potential Cause	Troubleshooting Steps
Formation of a mixture of endo and exo alcohols	The reducing agent is not sterically demanding enough to provide high facial selectivity.	Switch to a bulkier reducing agent. For example, if sodium borohydride gives poor selectivity, consider using L-Selectride or another sterically hindered hydride source.[5]
Reaction temperature is too high.	Lowering the reaction temperature can enhance the stereoselectivity of many reductions by favoring the transition state with the lower activation energy.
Low overall yield of the reduction	Incomplete reaction or decomposition of the product.	Ensure anhydrous conditions, as many reducing agents react with water. Monitor the reaction by TLC to determine the optimal reaction time.

Problem 3: Difficulty with Boc Protection or Deprotection

Symptom	Potential Cause	Troubleshooting Steps
Incomplete Boc protection	Insufficient Boc anhydride or base.	Use a slight excess of di-tert-butyl dicarbonate ((Boc)₂O) and ensure an adequate amount of a non-nucleophilic base, like triethylamine, is present.[11]
Steric hindrance around the nitrogen atom.	Increase the reaction temperature or use a more reactive Boc-donating reagent.
Incomplete Boc deprotection	Insufficient acid or reaction time.	Use a strong acid like trifluoroacetic acid (TFA) or HCl in an organic solvent.[2] Monitor the reaction by TLC until the starting material is fully consumed.
Formation of t-butylated side products.	The intermediate t-butyl cation can alkylate electron-rich functional groups.[11] Add a scavenger, such as anisole or thioanisole, to the deprotection mixture to trap the t-butyl cation.[2]

Key Experimental Protocols

Protocol 1: Stereoselective Reduction of 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one

This protocol is a general guideline and may require optimization.

• Dissolve 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of a sterically hindered reducing agent (e.g., L-Selectride, 1.1 equivalents) in THF to the cooled solution.

• Stir the reaction mixture at -78 °C and monitor the progress by TLC.

• Once the starting material is consumed, quench the reaction by the slow addition of water, followed by an aqueous solution of sodium hydroxide and hydrogen peroxide.

• Allow the mixture to warm to room temperature and stir until the phases are clear.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Purification of Polar Bicyclic Amines

This protocol provides a starting point for the purification of the final product or its intermediates.

• TLC Analysis:

  • Dissolve a small sample of the crude material in a suitable solvent (e.g., dichloromethane/methanol).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate using a mobile phase such as dichloromethane/methanol with 1% triethylamine.

  • Visualize the spots using a suitable stain (e.g., potassium permanganate or ninhydrin for free amines).

• Column Chromatography:

  • Choose a column with an appropriate stationary phase (e.g., silica gel or amine-functionalized silica).[7]

  • Prepare the mobile phase identified from the TLC analysis.

  • Load the crude material onto the column (dry loading is often preferred for polar compounds).

  • Elute the column with the chosen mobile phase, collecting fractions.

  • Analyze the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Synthetic Pathway

Caption: General synthetic route for Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.

Troubleshooting Workflow: Low Stereoselectivity

Caption: Decision tree for troubleshooting poor stereoselectivity in the reduction step.

References

• The Stereoselective Reductions of Ketones to the Most Thermodynamically Stable Alcohols Using Lithium and Hydrated Salts of Common Transition Metals - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Kim, S., Ahn, K. H., & Chung, Y. W. (1982). The stereochemistry of reduction of cyclic and bicyclic ketones by lithium diisobutyl-tert-butylaluminum hydride. The Journal of Organic Chemistry, 47(24), 4581–4584.

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism –. (n.d.). Total Synthesis. Retrieved from [Link]

• Enantioselective Reduction of Ketones. (n.d.). Retrieved from [Link]

• BOC Protection and Deprotection - Hebei Boze Chemical Co., Ltd. (n.d.). Retrieved from [Link]

• Metal in ammonia reduction of bicyclic enones, especially terpenoid or steroid systems, has been intensively investigated and oc. (n.d.). Retrieved from [Link]

• US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives - Google Patents. (n.d.).

• Boc-Protected Amino Groups - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• tert-Butyloxycarbonyl protecting group - Wikipedia. (n.d.). Retrieved from [Link]

• Radical‐Polar Crossover Bicyclization Enables a Modular Synthesis of Saturated Bicyclic Amines - PMC - NIH. (n.d.). Retrieved from [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? (2023, February 10). Retrieved from [Link]

• Purification of strong polar and basic compounds : r/Chempros - Reddit. (2023, January 7). Retrieved from [Link]

• Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO) - Organic Syntheses. (2022, May 10). Retrieved from [Link]

• EP3042902A1 - Method for producing endo-9-azabicyclo[3.3.1]nonan-3-ol derivative. (2016, July 13).

• Is there an easy way to purify organic amines? (2023, January 19). Retrieved from [Link]

• Amine purification, - Chemistry - Science Forums. (2011, August 29). Retrieved from [Link]

• Synthesis of cyclic amines - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. (2015, February 17). Retrieved from [Link]

• endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane 97% | CAS ... (n.d.). Retrieved from [Link]

• endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane - LookChem. (n.d.). Retrieved from [Link]

• Discovery of the oxazabicyclo[3.3.1]nonane derivatives as potent and orally active GPR119 agonists | Request PDF - ResearchGate. (2025, August 9). Retrieved from [Link]

• Synthesis of bicyclic amines and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1 - PubMed. (2008, June 19). Retrieved from [Link]

• Amine Synthesis Reactions Organic Chemistry - Summary & Practice Problems - YouTube. (2016, April 23). Retrieved from [Link]

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• 2. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 3. The Stereoselective Reductions of Ketones to the Most Thermodynamically Stable Alcohols Using Lithium and Hydrated Salts of Common Transition Metals [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
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• 6. biotage.com [biotage.com]
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• 8. Amine purification, - Chemistry - Science Forums [scienceforums.net]
• 9. reddit.com [reddit.com]
• 10. chemijournal.com [chemijournal.com]
• 11. BOC Protection and Deprotection [bzchemicals.com]

Technical Support Center: Synthesis of Azabicyclo[3.3.1]nonanes

Welcome to the technical support center for the synthesis of azabicyclo[3.3.1]nonane derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this important scaffold in their work. The rigid, bicyclic structure of azabicyclo[3.],"nonanes provides a unique three-dimensional framework, making it a privileged scaffold in numerous biologically active compounds and natural products[1].

This document provides in-depth, experience-driven advice to help you troubleshoot common synthetic challenges, with a primary focus on the identification and mitigation of frequently encountered byproducts.

Part 1: Frequently Asked Questions (FAQs) - Understanding Byproduct Formation

This section addresses the fundamental "why" behind common issues in azabicyclo[3.3.1]nonane synthesis, particularly for routes involving the Robinson-Schöpf reaction and related double Mannich/Michael addition cascades.

Q1: My Robinson-Schöpf type reaction is giving low yields and a complex mixture. What are the likely culprits?

The Robinson-Schöpf reaction and its variants are powerful one-pot methods for constructing the azabicyclo[3.3.1]nonane core.[2] However, their success hinges on the delicate balance of multiple competing equilibria. The primary challenges often stem from:

• Incomplete Second Mannich Reaction: The reaction proceeds via two sequential Mannich reactions. If the second intramolecular cyclization is slow or inhibited, you will isolate piperidone intermediates. This can be caused by steric hindrance near the cyclization sites or unfavorable pH conditions that reduce the concentration of the required enol or iminium ion intermediates.

• Competing Polymerization: The starting materials, particularly aldehydes like glutaraldehyde and formaldehyde equivalents (paraformaldehyde), can self-polymerize under the reaction conditions. This is especially prevalent if the rate of the desired condensation is slow.

• Formation of Isomeric Byproducts: Depending on the substitution pattern of the precursors, constitutional isomers or diastereomers can form. For instance, reactions with unsymmetrical dialdehydes or ketones can lead to different ring fusion stereochemistries.[3][4]

Q2: I am observing a significant amount of a mono-cyclized piperidone. How can I promote the second cyclization to form the bicyclic core?

Isolating the piperidone intermediate is a classic sign that the second intramolecular Mannich reaction is the rate-limiting step.

Causality: The formation of the bicyclic structure requires the generation of an enol (or enolate) from the initial piperidone intermediate, which then attacks a second iminium ion formed in situ.

• pH Control is Critical: The reaction is often pH-sensitive. The pH must be low enough to facilitate iminium ion formation but high enough to allow for sufficient equilibrium concentration of the enol/enolate for the final cyclization. A systematic screen of pH (typically between 1 and 5) is often necessary to find the optimal balance.[2]

• Temperature and Reaction Time: Driving the reaction to completion may require elevated temperatures or prolonged reaction times. Monitor the reaction progress by TLC or LC-MS to determine the optimal endpoint and avoid decomposition. Increasing the temperature can sometimes lead to decreased yields due to side reactions.[5]

Q3: My reaction produces diastereomers that are difficult to separate. What strategies can I use to improve stereoselectivity?

The stereochemical outcome is often dictated by the thermodynamics of the final product. However, kinetic factors during the cyclization can also play a significant role.

• Choice of Amine: The steric bulk of the primary amine (R-NH2) used in the condensation can influence the facial selectivity of the cyclization steps.

• Solvent and Temperature: These parameters can alter the conformational equilibria of key intermediates, thereby influencing the stereochemical course of the reaction.

• Modern Asymmetric Methods: For enantioselective synthesis, organocatalytic approaches involving Michael additions and subsequent intramolecular nitro-Mannich reactions have been developed to yield highly substituted azabicyclo[3.3.1]nonanes with excellent stereocontrol.[6]

Part 2: Troubleshooting Guides

This section provides actionable, step-by-step guidance for overcoming specific experimental challenges.

Guide 1: Low Yield of Target Azabicyclo[3.3.1]nonane

This guide provides a logical workflow for diagnosing and resolving low yields in a typical Robinson-Schöpf or double Mannich synthesis.

Sources

• 1. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EP2060557A1 - Intermediate compounds useful to prepare dolasetron - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Stereoselective synthesis of highly substituted 1-isomorphans (1-azabicyclo[3.3.1]nonanes) - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Reaction Yield for Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

Welcome to the technical support center for the synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this synthesis, troubleshoot common issues, and optimize reaction yields. The unique bridged bicyclic structure with both an oxygen and a nitrogen heteroatom presents specific challenges that this guide will address in a practical, question-and-answer format.

I. Synthetic Overview & Key Challenges

The synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane typically proceeds through a multi-step sequence involving the formation of the core 3-oxa-9-azabicyclo[3.3.1]nonane ring system, followed by stereoselective reduction of a ketone intermediate and subsequent protection of the nitrogen atom.

Key challenges often encountered include:

• Low yields in the bicyclic core formation: The intramolecular cyclization to form the bridged system can be inefficient if not properly optimized.

• Poor stereoselectivity in the ketone reduction: Achieving a high ratio of the desired endo-hydroxy isomer over the exo isomer is critical and can be influenced by various factors.

• Difficult purification of diastereomers: The separation of the endo and exo isomers can be challenging due to their similar physical properties.

• Side reactions: The presence of multiple functional groups can lead to undesired side products, complicating the reaction mixture and reducing the overall yield.

This guide will provide detailed troubleshooting strategies and frequently asked questions to address these challenges head-on.

II. Troubleshooting Guide: From Low Yields to Isomer Ratios

This section is structured to address specific problems you may encounter during the synthesis.

A. Issues with the Formation of the 3-Oxa-9-azabicyclo[3.3.1]nonan-7-one Core

Question 1: My intramolecular cyclization to form the 3-oxa-9-azabicyclo[3.3.1]nonan-7-one is resulting in a low yield. What are the potential causes and how can I improve it?

Answer:

Low yields in the formation of the bicyclic core are a common hurdle. The primary reasons often revolve around incomplete reaction, side reactions, or unfavorable reaction kinetics. Here’s a breakdown of potential causes and solutions:

• Causality: The cyclization likely proceeds via an intramolecular reaction, and its efficiency is highly dependent on the concentration of the acyclic precursor, the reaction temperature, and the choice of base or acid catalyst. At high concentrations, intermolecular reactions can compete, leading to oligomerization or polymerization.

• Troubleshooting Steps:

  • High Dilution: Employ high-dilution conditions to favor the intramolecular cyclization over intermolecular side reactions. This can be achieved by slowly adding the acyclic precursor to a large volume of solvent.

  • Temperature Optimization: The optimal temperature will be a balance between providing enough energy for the cyclization to occur at a reasonable rate without promoting decomposition or side reactions. Experiment with a range of temperatures (e.g., from room temperature to reflux) to find the sweet spot.

  • Catalyst Screening: If the cyclization is acid or base-catalyzed, screen different catalysts and their concentrations. For instance, in related syntheses of azabicycles, both acid-catalyzed cyclizations of amino diols and base-mediated intramolecular Michael additions have been employed[1].

  • Starting Material Purity: Ensure the acyclic precursor is of high purity. Impurities can interfere with the reaction and lead to the formation of byproducts.

Question 2: I am observing the formation of significant amounts of an unknown byproduct during the cyclization step. How can I identify and minimize it?

Answer:

The formation of byproducts is often indicative of competing reaction pathways.

• Identification:

  • Spectroscopic Analysis: Utilize ¹H NMR, ¹³C NMR, and mass spectrometry to characterize the structure of the byproduct. This information will provide clues about its formation pathway.

  • Common Side Reactions: In the synthesis of related bicyclic systems, common side reactions include elimination, rearrangement, and intermolecular condensation[2].

• Minimization Strategies:

  • Reaction Time: Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. Prolonged reaction times can sometimes lead to the formation of degradation products.

  • Protecting Group Strategy: If your acyclic precursor has other reactive functional groups, consider if they need to be protected to prevent their participation in side reactions. The use of a Boc protecting group on the nitrogen is a common strategy in piperidine chemistry to prevent its nucleophilicity from interfering with other reaction steps[3][4].

  • Solvent Choice: The polarity of the solvent can influence the reaction pathway. Experiment with a range of solvents with different polarities to see if the formation of the byproduct can be suppressed.

B. Optimizing the Stereoselective Reduction of the 7-Keto Group

Question 3: My reduction of 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one is producing a mixture of endo and exo alcohols with poor selectivity for the desired endo isomer. How can I improve the endo selectivity?

Answer:

Achieving high endo selectivity in the reduction of bicyclic ketones is a classic challenge in stereoselective synthesis. The facial selectivity of the hydride attack is influenced by steric and electronic factors.

• Causality: The hydride reducing agent can approach the carbonyl group from either the exo or the endo face. The exo face is often less sterically hindered, leading to the formation of the endo alcohol. However, the presence of the heteroatoms in the bicyclic system can influence the transition state geometry and, consequently, the stereochemical outcome.

• Improving Endo Selectivity:

  • Choice of Reducing Agent: The size and reactivity of the hydride reagent play a crucial role.

    • Bulky Reducing Agents: Sterically demanding reducing agents, such as L-Selectride® (lithium tri-sec-butylborohydride), often exhibit high selectivity for attack from the less hindered face, leading to the desired endo alcohol.

    • Less Reactive Reducing Agents: Reagents like sodium borohydride (NaBH₄) are less selective than more hindered hydrides.

  • Temperature Control: Lowering the reaction temperature (e.g., to -78 °C) can enhance the kinetic control of the reaction, often leading to higher stereoselectivity.

  • Chelation Control: In some cases, using a reducing agent in the presence of a Lewis acid (e.g., CeCl₃ with NaBH₄, the Luche reduction) can alter the stereochemical outcome by coordinating to the carbonyl oxygen and potentially another heteroatom, thereby directing the hydride attack.

Table 1: Common Reducing Agents and Their Expected Selectivity

Reducing Agent	Typical Reaction Temperature	Expected endo:exo Selectivity	Comments
Sodium Borohydride (NaBH₄)	0 °C to RT	Moderate	Less selective; cost-effective.
Lithium Aluminum Hydride (LiAlH₄)	0 °C to RT	Moderate to Good	Highly reactive; less selective than bulky hydrides.
L-Selectride®	-78 °C	High to Excellent	Bulky hydride; often gives high endo selectivity[5].
Diisobutylaluminum Hydride (DIBAL-H)	-78 °C	Good to High	Can provide good selectivity at low temperatures.

Question 4: I have a mixture of endo and exo isomers of 9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. How can I effectively separate them?

Answer:

The separation of diastereomers can be challenging but is often achievable through chromatographic or crystallization techniques.

• Chromatographic Separation:

  • Column Chromatography: This is the most common method for separating diastereomers. The key is to find a solvent system that provides sufficient resolution.

    • Solvent System Optimization: Start with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity. Small changes in the solvent ratio can have a significant impact on the separation.

    • Stationary Phase: While silica gel is standard, other stationary phases like alumina or reverse-phase C18 silica can sometimes provide better separation[6].

• Crystallization:

  • Fractional Crystallization: If one of the diastereomers is significantly less soluble than the other in a particular solvent, fractional crystallization can be an effective purification method. This often requires screening a variety of solvents to find the optimal conditions.

• Derivatization:

  • In some cases, derivatizing the alcohol functional group (e.g., to an ester or a silyl ether) can exaggerate the physical differences between the diastereomers, making them easier to separate by chromatography. The protecting group can then be removed in a subsequent step.

III. Frequently Asked Questions (FAQs)

Q1: What is the role of the Boc protecting group in this synthesis?

A1: The tert-butoxycarbonyl (Boc) group serves as a crucial protecting group for the secondary amine at the 9-position. It prevents the nitrogen from acting as a nucleophile or base in subsequent reaction steps, thereby avoiding unwanted side reactions and allowing for selective transformations at other parts of the molecule[3][4]. It can be readily removed under mild acidic conditions.

Q2: Can I introduce the hydroxyl group before forming the bicyclic ring?

A2: While it might be possible, it is generally more strategic to introduce the hydroxyl group after the bicyclic core has been established. Forming the bicyclic ring with the hydroxyl group already present could lead to a more complex mixture of stereoisomers and potential interference of the hydroxyl group in the cyclization step.

Q3: Are there any specific safety precautions I should take during this synthesis?

A3: Standard laboratory safety practices should always be followed. Specifically:

• Hydride Reagents: Reagents like LiAlH₄ and L-Selectride® are pyrophoric and react violently with water. They should be handled under an inert atmosphere (e.g., nitrogen or argon).

• Solvents: Many organic solvents are flammable and should be handled in a well-ventilated fume hood.

• Refer to the Safety Data Sheet (SDS) for each reagent used in the synthesis for detailed safety information.

IV. Experimental Protocols

Protocol 1: Stereoselective Reduction of 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one

• Setup: Under an inert atmosphere (argon or nitrogen), dissolve 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one (1.0 eq) in anhydrous THF in a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Reducing Agent: Slowly add L-Selectride® (1.0 M in THF, 1.2 eq) to the stirred solution via the dropping funnel over 30 minutes, ensuring the internal temperature remains below -70 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 2-4 hours. Monitor the progress of the reaction by TLC or LC-MS.

• Quenching: Once the starting material is consumed, cautiously quench the reaction by the slow addition of water, followed by 1 M NaOH solution and then H₂O₂ (30% aqueous solution).

• Workup: Allow the mixture to warm to room temperature and stir for 1 hour. Filter the resulting white precipitate through a pad of Celite® and wash the filter cake with ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel, and extract the aqueous layer with ethyl acetate (3 x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to separate the endo and exo isomers.

V. Visualizations

Diagram 1: General Synthetic Workflow

Caption: Synthetic workflow for the target molecule.

Diagram 2: Troubleshooting Logic for Low Yield in Cyclization

Caption: Troubleshooting low cyclization yield.

VI. References

• [US Patent for Esters of 9-alkyl-3-oxa and 3-thia-9-azabicyclo

• nlm.nih.gov/16330853/)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. nbinno.com [nbinno.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Bicyclic Amines

Welcome to the technical support center for the purification of bicyclic amines. As rigid, three-dimensional structures, bicyclic amines are foundational building blocks in modern drug discovery, imparting unique conformational constraints that can enhance binding affinity and optimize pharmacokinetic properties[1]. However, their inherent basicity, complex stereochemistry, and varied stability profiles present significant purification challenges.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple protocols to explain the causality behind experimental choices, providing a framework for troubleshooting and optimizing your purification workflows.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the purification of these complex molecules.

Q1: What makes bicyclic amines so challenging to purify compared to other compounds?

A: The difficulties stem from a combination of their chemical and physical properties:

• Basicity and Polarity: The lone pair on the nitrogen atom makes these molecules basic. This leads to strong, often irreversible, interactions with the acidic silanol groups on standard silica gel, causing significant peak tailing, poor separation, and even product loss during column chromatography[2].

• Structural Rigidity and Solubility: The fused ring system creates a rigid structure with a specific three-dimensional shape. This can lead to unpredictable solubility in common organic solvents, making techniques like crystallization difficult without derivatization.

• Potential for Instability: Some bicyclic amines can be sensitive to acidic conditions or prolonged exposure to air, leading to degradation[3][4]. Secondary amines, in particular, carry the risk of forming carcinogenic nitrosamine impurities if nitrosating agents are present[5].

• Chirality: Many bioactive bicyclic amines are chiral. Separating enantiomers requires specialized techniques, as they have identical physical properties in a non-chiral environment, rendering standard chromatography or crystallization ineffective for resolution[6].

Q2: What are the primary strategies for purifying bicyclic amines?

A: There are three main strategies, often used in combination:

• Acid-Base Liquid-Liquid Extraction (LLE): This is the first line of defense. By exploiting the basicity of the amine, it can be protonated with an aqueous acid (like 1M HCl) and pulled into the aqueous phase, leaving non-basic organic impurities behind. The aqueous layer is then basified (e.g., with NaOH or NaHCO₃) to regenerate the free amine, which is then extracted back into an organic solvent[7]. This is an excellent bulk purification step.

• Crystallization via Salt Formation: Free amines, especially those that are oils at room temperature, can be difficult to crystallize. Converting the amine to a salt (e.g., hydrochloride, hydrobromide, or even a carbamate) often yields a highly crystalline solid that is easier to purify by recrystallization[8][9][10]. This method is highly effective for achieving high purity on a large scale.

• Chromatography: When extraction or crystallization is insufficient, chromatography is used. However, success hinges on selecting the correct stationary and mobile phases to mitigate the challenges of basicity[2]. Options include modified normal-phase, reversed-phase, and chiral chromatography[11][12].

Q3: How do I select the best purification strategy for my specific molecule?

A: The optimal strategy depends on the scale of your synthesis, the nature of the impurities, and the properties of your target amine. The following decision workflow can guide your choice.

Caption: Purification strategy decision workflow for bicyclic amines.

Q4: What are the most common impurities I should anticipate?

A: Impurities are typically route-dependent but generally fall into these categories:

• Unreacted Starting Materials: Incomplete reactions are a common source of impurities[5].

• By-products: These can include products from side reactions, such as over-alkylation of the amine[13]. In syntheses using high-boiling amide solvents like DMF, impurities can arise from the pyrolysis of the solvent itself[14].

• Degradation Products: Formed during the reaction or workup, especially if the molecule is sensitive to heat, acid, or oxygen[5][15].

• Tautomers: In some cases, bicyclic systems can exist in equilibrium with other forms, such as enamines, which can be difficult to separate and may be unstable[16].

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during purification.

Chromatography Issues

Issue	Probable Cause & Explanation	Recommended Solution & Rationale
Product is streaking or completely stuck on a silica gel column.	The basic amine is interacting strongly with acidic silanol groups (Si-OH) on the silica surface, preventing clean elution.[2] This is the most common problem in amine chromatography.	1. Add a Mobile Phase Modifier: Incorporate a small amount (0.1-1%) of a competing base like triethylamine (TEA) or ammonium hydroxide into your eluent.[2][17] The modifier neutralizes the active silanol sites, allowing your amine to elute properly. 2. Change Stationary Phase: Switch to a less acidic support like basic or neutral alumina, or use pre-treated, amine-functionalized silica gel columns.[2] These provide a more inert surface for the separation. 3. Use Reversed-Phase: For more polar amines, reversed-phase chromatography (C18) with a buffered mobile phase (e.g., acetonitrile/water with 0.1% TFA or ammonium formate) can be highly effective.[13][17]
Poor separation of my target amine from an impurity.	The chosen chromatographic system (stationary and mobile phase) lacks sufficient selectivity for the two compounds.[2]	1. Optimize the Mobile Phase: Systematically screen different solvent systems. For normal phase, try switching from Hexane/EtOAc to DCM/MeOH. Small changes can have a large impact on selectivity. 2. Switch Separation Mode: If you are using normal-phase, try reversed-phase, or vice-versa. The different retention mechanisms can often resolve compounds that co-elute in another system.
My chiral bicyclic amine enantiomers are not resolving.	Enantiomers cannot be separated in a non-chiral environment. A standard column (silica, C18) will not resolve them.	1. Use a Chiral Stationary Phase (CSP): This is the most direct method. Polysaccharide-based (e.g., Chiralpak®) or crown ether-based (e.g., Crownpak®) columns are commonly used.[11][12] The choice of CSP depends on the structure of your amine. 2. Consider Supercritical Fluid Chromatography (SFC): SFC is a powerful technique for chiral separations, often providing faster and more efficient separations than HPLC with reduced solvent usage.[11][18]
My product appears to be degrading on the column.	The amine is unstable to the acidic environment of the silica gel, causing decomposition during the purification run.[4]	1. Run a 2D TLC Plate: Spot your compound in one corner of a square TLC plate, run it, turn it 90 degrees, and run it again in the same solvent. If the compound is stable, it will appear on the diagonal. Degradation products will appear as spots off the diagonal.[4] 2. Use an Inert Stationary Phase: As with streaking, switch to alumina or functionalized silica to avoid the acidic environment.[19] 3. Work Quickly: Minimize the time the compound spends on the column. Use a slightly stronger solvent system to elute the compound faster.

Crystallization & Salt Formation Issues

Issue	Probable Cause & Explanation	Recommended Solution & Rationale
My free amine will not crystallize and remains an oil.	The molecule's structure does not pack efficiently into a crystal lattice, or residual impurities are inhibiting crystallization.	1. Form a Salt: This is the most robust solution. Reacting the amine with an acid (e.g., HCl, H₂SO₄, oxalic acid, or trichloroacetic acid) creates an ionic species with strong intermolecular interactions, which dramatically increases the likelihood of forming a well-ordered, crystalline solid.[9][20][21] 2. Solvent Screening: Try a wide range of solvents, from polar to non-polar. Use techniques like slow evaporation, vapor diffusion, or adding an anti-solvent to induce crystallization.
The amine salt I formed is also an oil or is too soluble to precipitate.	The chosen salt/solvent combination is not optimal. The salt is too soluble in the selected solvent system.	1. Change the Counter-ion: If the hydrochloride salt is too soluble, try the hydrobromide or a dicarboxylic acid like succinic acid. Different counter-ions will have vastly different crystal packing and solubility properties.[10][22] 2. Change the Solvent: After forming the salt, add a non-polar "anti-solvent" (e.g., diethyl ether, pentane, or hexane) to the solution to decrease the salt's solubility and force precipitation.[13][20]
How do I recover my pure free amine from its salt form?	The protonated amine salt must be neutralized with a base to regenerate the neutral, free amine.	This is a standard acid-base workup. Dissolve the purified salt in water or a mixed aqueous/organic system. Add a base (e.g., 1M NaOH, K₂CO₃, or saturated NaHCO₃) until the pH is well above the pKa of your amine (a pH of 9-10 is usually sufficient). Extract the liberated free amine into an organic solvent like ethyl acetate or DCM. Wash, dry, and evaporate the solvent.[7]

Part 3: Key Protocols & Methodologies

Protocol 1: General Acid-Base Extraction Workflow

This protocol is a robust first-pass purification to remove non-basic impurities.

Sources

• 1. enamine.net [enamine.net]
• 2. biotage.com [biotage.com]
• 3. Experimental and theoretical investigations into the stability of cyclic aminals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chromatography [chem.rochester.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. research.aston.ac.uk [research.aston.ac.uk]
• 11. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 12. Purification of enantiomers with chiral puriFlash® columns [blog.interchim.com]
• 13. reddit.com [reddit.com]
• 14. Investigation into the Formation of Impurities during the Optimization of Brigatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Instability Challenges and Stabilization Strategies of Pharmaceutical Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 16. An approach to new chiral bicyclic imines and amines via Horner–Wadsworth–Emmons reaction - RSC Advances (RSC Publishing) DOI:10.1039/D0RA02646H [pubs.rsc.org]
• 17. reddit.com [reddit.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. BJOC - Trichloroacetic acid fueled practical amine purifications [beilstein-journals.org]
• 21. kar.kent.ac.uk [kar.kent.ac.uk]
• 22. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stereoselectivity in 3-Oxa-9-azabicyclo[3.3.1]nonane Reactions

Welcome to the technical support center for the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold. This bicyclic heterocycle is a valuable structural motif in medicinal chemistry and natural product synthesis, often serving as a rigid core for constructing complex molecular architectures.[1][2] Achieving precise control over stereochemistry during its synthesis and functionalization is paramount for accessing target molecules with the desired biological activity.

This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common stereoselectivity challenges. We will move beyond simple procedural lists to explore the underlying principles governing stereochemical outcomes, empowering you to troubleshoot effectively and optimize your synthetic routes.

Section 1: Foundational Principles of Stereoselectivity in Bicyclic Systems

Understanding the inherent structural biases of the 3-oxa-9-azabicyclo[3.3.1]nonane system is the first step toward controlling reaction outcomes. The rigid, bridged framework significantly influences the accessibility of each face of the molecule to incoming reagents.

The stereoselectivity of reactions on these scaffolds is primarily governed by a combination of torsional, steric, and electronic effects.[3] The bicyclic system typically exists in a preferred conformation, and the rigidity of this conformation can be a reliable guide for predicting stereoselectivity.[3] In many cases, the molecule adopts a twin-chair conformation to minimize steric interactions.[4] However, boat-chair conformers can also be present, particularly when bulky substituents are introduced.[2][4] The attack of a reagent will generally occur on the less sterically hindered face (the exo face), unless specific directing groups or electronic factors favor an alternative approach (endo attack).

Section 2: Troubleshooting Guide for Common Stereoselectivity Issues

This section addresses specific problems you may encounter during your experiments in a question-and-answer format.

Question 1: My reduction of a 7-keto-3-oxa-9-azabicyclo[3.3.1]nonane derivative is producing a nearly 1:1 mixture of diastereomeric alcohols. How can I selectively form the endo-alcohol?

Answer: This is a classic stereoselectivity challenge governed by the steric environment around the carbonyl group. A poor diastereomeric ratio (d.r.) suggests that the kinetic barrier for attack on either face of the ketone is very similar. To improve selectivity, you must strategically manipulate the reaction conditions to favor one transition state over the other.

Potential Causes & Solutions:

• Insufficient Steric Differentiation of the Reagent: Small hydride reagents like sodium borohydride (NaBH₄) may not be bulky enough to strongly prefer one face over the other.

  • Troubleshooting Protocol: Employ a bulkier reducing agent. Sterically demanding reagents will be more sensitive to the steric environment of the substrate and will preferentially attack from the less hindered exo face to yield the desired endo-alcohol.

  • Expected Outcome: Switching from NaBH₄ to a reagent like L-Selectride® (lithium tri-sec-butylborohydride) should significantly increase the diastereomeric ratio in favor of the endo-alcohol.

• Suboptimal Reaction Temperature: Diastereoselectivity is often temperature-dependent.[5] Reactions run at room temperature may not exhibit significant selectivity if the activation energy difference between the two competing pathways is small.

  • Troubleshooting Protocol: Perform the reduction at low temperatures (e.g., -78 °C). Lowering the temperature amplifies the impact of small differences in activation energy, thereby enhancing the selectivity for the thermodynamically favored transition state.

  • Expected Outcome: A significant improvement in the d.r. is expected.

Data Summary: Effect of Reagent on Ketone Reduction

Reducing Agent	Steric Bulk	Typical Temperature	Expected Major Isomer	Typical Diastereomeric Ratio (endo:exo)
Sodium Borohydride (NaBH₄)	Small	0 °C to 25 °C	endo	1.5:1 to 3:1
Lithium Aluminum Hydride (LiAlH₄)	Small	0 °C	endo	2:1 to 4:1
L-Selectride®	Very Large	-78 °C	endo	>20:1
K-Selectride®	Very Large	-78 °C	endo	>20:1

Question 2: I am performing a domino Michael-hemiacetalization-Michael reaction to construct the 3-oxabicyclo[3.3.1]nonan-2-one core, but I'm observing low diastereoselectivity and enantioselectivity. What are the critical parameters to optimize?

Answer: Organocatalytic domino reactions for the synthesis of this scaffold are powerful but highly sensitive to reaction parameters.[1] Low stereoselectivity points to issues with the catalyst system, substrate compatibility, or reaction conditions.

Potential Causes & Solutions:

• "Mismatch" between Catalyst and Substrate: The inherent chirality of your starting materials may not be compatible with the chosen enantiomer of the organocatalyst.

  • Troubleshooting Protocol: If using a chiral catalyst (e.g., a cinchona alkaloid derivative), screen both enantiomers of the catalyst. A "matched" pairing will often lead to high stereoselectivity, while a "mismatched" pair can result in poor selectivity or even favor the opposite stereoisomer.[5]

  • Expected Outcome: One catalyst enantiomer should provide significantly higher diastereomeric ratio (d.r.) and enantiomeric excess (e.g.) than the other.

• Incorrect Catalyst Assembly or Activation: Modularly designed organocatalysts (MDOs) often require specific conditions for self-assembly in the reaction medium.[1]

  • Troubleshooting Protocol: Carefully review the catalyst preparation and activation procedure. Ensure that any co-catalysts or additives (like specific amino acids for MDOs) are of high purity and are added in the correct stoichiometry.

  • Expected Outcome: Proper catalyst formation should lead to a marked improvement in stereochemical control.

• Solvent and Temperature Effects: The solvent plays a critical role in mediating the transition state energies.

  • Troubleshooting Protocol: Conduct a solvent screen using a range of polar aprotic (e.g., THF, CH₂Cl₂) and polar protic (e.g., IPA) solvents. Additionally, optimize the temperature; while lower temperatures often improve selectivity, some catalytic cycles have an optimal temperature range.

  • Expected Outcome: Identifying the optimal solvent and temperature combination can dramatically improve both d.r. and e.e.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the most important factor influencing stereoselectivity in reactions with this bicyclic system? The conformational rigidity of the substrate is a primary determinant.[3] The molecule's preferred shape dictates which faces are sterically accessible. For electrophilic attack on the bicyclic system, approach from the convex (exo) face is generally favored to avoid steric clash with the rest of the ring system.[6]

Q2: How can I reverse the "natural" diastereoselectivity of a reaction? Reversing the inherent facial selectivity often requires introducing a directing group. For example, a strategically placed hydroxyl or carbonyl group can coordinate to a reagent (e.g., a Lewis acidic metal hydride), delivering it to the otherwise more hindered endo face. This substrate-control strategy can override the usual reagent-controlled pathway.

Q3: My alkylation of the bridgehead nitrogen is not proceeding as expected. What could be the issue? While not strictly a stereoselectivity issue, reactivity at the bridgehead nitrogen (N-9) can be unusual. The geometry of bicyclic amines can influence their nucleophilicity.[7] Ensure you are using a sufficiently reactive electrophile and consider that the lone pair on the nitrogen may be less accessible than in a simple acyclic amine. The use of stronger bases or more forcing conditions may be necessary.

Section 4: Visualizations & Workflows

Conformational Analysis of the Scaffold

The equilibrium between the twin-chair and chair-boat conformations is central to understanding reactivity. The twin-chair is often more stable, but substituents can shift this balance.

Caption: Conformational equilibrium of the 3-oxa-9-azabicyclo[3.3.1]nonane core.

Troubleshooting Workflow for Poor Stereoselectivity

This decision tree provides a logical path for diagnosing and solving stereoselectivity problems.

Caption: Decision tree for troubleshooting poor stereoselectivity in reactions.

Section 5: Experimental Protocol: Stereoselective Reduction of a Ketone

This protocol provides a detailed method for the diastereoselective reduction of a 7-keto derivative to the corresponding endo-alcohol, a common transformation for this scaffold.

Reaction: (rac)-9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-one to endo-(rac)-9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ol

Materials:

• (rac)-9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-one

• L-Selectride® (1.0 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexanes

Procedure:

• Setup: To a flame-dried, 250 mL round-bottom flask under an argon atmosphere, add the starting ketone (e.g., 1.0 g, 4.08 mmol).

• Dissolution: Dissolve the ketone in 40 mL of anhydrous THF.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Stir for 15 minutes to ensure thermal equilibrium.

• Reagent Addition: Slowly add L-Selectride® (1.0 M in THF, 5.0 mL, 5.0 mmol, 1.2 equiv) dropwise via syringe over 20 minutes. Ensure the internal temperature does not rise above -70 °C.

• Reaction Monitoring: Stir the reaction at -78 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 1-2 hours).

• Quenching: Slowly and carefully quench the reaction at -78 °C by the dropwise addition of 10 mL of saturated aqueous NH₄Cl solution.

• Workup: Allow the mixture to warm to room temperature. Add 50 mL of ethyl acetate and 30 mL of saturated NaHCO₃ solution. Separate the layers in a separatory funnel.

• Extraction: Extract the aqueous layer twice more with 50 mL portions of ethyl acetate.

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification & Analysis: Purify the crude alcohol by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes). Determine the diastereomeric ratio of the purified product by ¹H NMR spectroscopy.

References

• Origins of Stereoselectivities of Dihydroxylations of cis-Bicyclo[3.3.0]octenes - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Stereoselective Synthesis of 3-Oxabicyclo[3.3.1]nonan-2-ones via a Domino Reaction Catalyzed by Modularly Designed Organocatalysts. (2014). National Center for Biotechnology Information. [Link]

• Stereoselective and Stereospecific Reactions. (2023, April 10). Master Organic Chemistry. [Link]

• Origin of stereoselectivity of the alkylation of cyclohexadienone-derived bicyclic malonates. (2013). National Center for Biotechnology Information. [Link]

• Asymmetric Synthesis of the 9-Azabicyclo[3.3.1]nonane Core of Macroline-Type Alkaloids. (2022, December 28). ResearchGate. [Link]

• Factors that Influence Stereoselectivity in Proline-Catalyzed Mannich Reactions. (2015, August 10). ResearchGate. [Link]

• An Approach to 3-Oxa-7-azabicyclo[3.3.0]octanes – Bicyclic Morpholine Surrogates. (2017, April 13). CoLab. [Link]

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. (2023, July 25). Royal Society of Chemistry. [Link]

• Exceptional reactivity of the bridgehead amine on bicyclo[1.1.1]pentane. (2017). National Center for Biotechnology Information. [Link]

• Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. (2015, February 17). The Pharma Innovation. [Link]

Sources

• 1. Stereoselective Synthesis of 3-Oxabicyclo[3.3.1]nonan-2-ones via a Domino Reaction Catalyzed by Modularly Designed Organocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
• 3. Origins of Stereoselectivities of Dihydroxylations of cis-Bicyclo[3.3.0]octenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemijournal.com [chemijournal.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Origin of stereoselectivity of the alkylation of cyclohexadienone-derived bicyclic malonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Exceptional reactivity of the bridgehead amine on bicyclo[1.1.1]pentane - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Side Reactions in Boc Protection of Hydroxylated Amines

Welcome to the Technical Support Center for professionals engaged in the chemical synthesis of molecules bearing hydroxylated amines. This guide is designed to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the specific challenges encountered during the tert-butoxycarbonyl (Boc) protection of this important class of compounds. As experienced researchers, scientists, and drug development professionals know, the simultaneous presence of nucleophilic amine and hydroxyl groups can lead to a variety of undesired side reactions, complicating synthesis and purification. This resource provides expert insights and actionable protocols to ensure the selective and efficient N-Boc protection of your hydroxylated amines.

Understanding the Landscape of Reactivity

The primary goal in the Boc protection of a hydroxylated amine is the chemoselective formation of an N-carbamate in the presence of a hydroxyl group. However, the hydroxyl group itself can react with the Boc-protection reagent, di-tert-butyl dicarbonate (Boc₂O), leading to a mixture of products. The key to a successful reaction lies in understanding and controlling the factors that govern the reactivity of both the amine and the hydroxyl functionalities.

The primary side reactions of concern are:

• O-Boc Formation: The protection of the hydroxyl group to form a tert-butyl carbonate.

• N,O-bis-Boc Formation: The protection of both the amine and the hydroxyl groups.

• Oxazolidinone Formation: Intramolecular cyclization of 1,2- and 1,3-amino alcohols to form a cyclic carbamate.

This guide will dissect each of these challenges and provide robust solutions.

Troubleshooting Guide: A Question-and-Answer Approach

This section is structured to directly address the common issues and observations you may encounter during your experiments.

Q1: My reaction has produced a significant amount of the O-Boc protected product alongside my desired N-Boc product. How can I improve the N-selectivity?

A1: The formation of the O-Boc side product is a common issue, particularly when forcing conditions are used or when the amine is sterically hindered or electronically deactivated. Here’s a breakdown of the causative factors and solutions:

Causality:

• Base and Catalyst: Strong bases and nucleophilic catalysts like 4-(dimethylamino)pyridine (DMAP) can significantly enhance the nucleophilicity of the hydroxyl group, promoting O-acylation.[1][2][3] While DMAP is often used to accelerate sluggish N-Boc protections, it is a known catalyst for the O-Boc protection of alcohols.[4]

• Reaction Temperature: Higher temperatures can provide the activation energy needed for the less reactive hydroxyl group to attack the Boc anhydride.

• Solvent: The choice of solvent can influence the relative nucleophilicity of the amine and hydroxyl groups.

Troubleshooting Protocol:

• Re-evaluate Your Base:

  • Avoid DMAP: If you are using catalytic DMAP, its removal is the first and most critical step to suppress O-Boc formation.[2][3]

  • Use a Non-Nucleophilic Base: Switch to a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIEA). These bases are sufficient to neutralize the acid byproduct without activating the hydroxyl group.[5]

  • Aqueous Biphasic Conditions: For many amino alcohols, using a mild inorganic base like sodium bicarbonate (NaHCO₃) in a biphasic system (e.g., dioxane/water or THF/water) provides excellent N-selectivity.[6][7] The aqueous phase helps to keep the amine deprotonated and reactive, while the hydroxyl group is less prone to react.

• Control the Temperature:

  • Perform the reaction at a lower temperature. Starting at 0 °C and allowing the reaction to slowly warm to room temperature is often sufficient for the more nucleophilic amine to react selectively.[8]

• Optimize the Solvent System:

  • Protic solvents like methanol or ethanol can enhance the rate of N-Boc protection of some amines, potentially without the need for a base, which can improve selectivity.[9][10]

  • Aprotic solvents like tetrahydrofuran (THF), acetonitrile (MeCN), or dichloromethane (DCM) are standard choices, but their impact on selectivity should be evaluated empirically.

Workflow for Optimizing N-Selectivity:

Caption: Troubleshooting workflow for O-Boc side product formation.

Q2: I have identified the N,O-bis-Boc protected species in my reaction mixture. What are my options to obtain the desired mono-N-Boc product?

A2: The formation of the di-protected product indicates that the reaction conditions are too forcing for both functional groups. You have two primary strategies: re-optimize the protection reaction or selectively deprotect the O-Boc group from the mixture.

Strategy 1: Re-optimization of the Boc Protection

Follow the same troubleshooting steps outlined in Q1 to enhance N-selectivity. The formation of the N,O-bis-Boc product is an extension of the O-Boc formation issue, so reducing the reactivity of the system is key.

Strategy 2: Selective Deprotection of the O-Boc Group

The O-Boc group (a tert-butyl carbonate) is generally more labile to hydrolysis under mild basic conditions than the N-Boc group (a carbamate).[11] This difference in stability can be exploited for selective deprotection.

Selective Saponification Protocol:

• Dissolve the Mixture: Dissolve the crude reaction mixture containing the N,O-bis-Boc product in a suitable solvent like methanol or THF.

• Mild Basic Hydrolysis: Add a mild aqueous base such as potassium carbonate (K₂CO₃) or a dilute solution of sodium hydroxide (NaOH).

• Monitor Carefully: Monitor the reaction closely by TLC or LC-MS. The goal is to hydrolyze the O-Boc group without affecting the N-Boc group.

• Work-up: Once the O-Boc group is cleaved, neutralize the reaction mixture with a mild acid (e.g., dilute HCl) and extract the desired N-Boc protected amino alcohol.

Comparative Stability of N-Boc vs. O-Boc:

Protecting Group	Structure	Stability to Mild Base	Stability to Acid
N-Boc (Carbamate)	R-NH-C(=O)O-tBu	Generally Stable	Labile
O-Boc (Carbonate)	R-O-C(=O)O-tBu	Labile to Hydrolysis	Labile

This table highlights the orthogonal stability of the N-Boc group to basic conditions that can cleave the O-Boc group.

Q3: My 1,2-amino alcohol is forming a cyclic byproduct, which I suspect is an oxazolidinone. How can I prevent this?

A3: Oxazolidinone formation is a common intramolecular side reaction with 1,2- and 1,3-amino alcohols.[12] The initially formed N-Boc carbamate can undergo cyclization, particularly under certain conditions.

Mechanism of Oxazolidinone Formation:

Caption: Pathway to oxazolidinone formation.

Preventative Measures:

• Low Temperature: As with O-Boc formation, maintaining a low reaction temperature (0 °C to room temperature) is crucial to disfavor the intramolecular cyclization.[12]

• Choice of Solvent: Certain solvents can promote or suppress this side reaction. Some studies have shown that using 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) as a solvent and catalyst can lead to clean N-Boc protection without oxazolidinone formation.[13]

• Catalyst-Free Conditions in Water: A catalyst-free system using water as the solvent has been reported to provide chemoselective N-Boc protection of amino alcohols without the formation of oxazolidinones.[13] This is often the mildest and most effective method.

Recommended Protocol for Avoiding Oxazolidinones:

• Dissolve the Amino Alcohol: Dissolve the amino alcohol in water. A co-solvent like THF or acetone may be used if solubility is an issue.

• Add Boc Anhydride: Add Boc₂O (typically 1.1-1.2 equivalents) to the solution.

• Stir at Room Temperature: Stir the reaction mixture vigorously at room temperature.

• Monitor Progress: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Frequently Asked Questions (FAQs)

• Q: How can I purify my desired N-Boc protected amino alcohol from the O-Boc and N,O-bis-Boc side products?

  • A: Flash column chromatography on silica gel is the most common method. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a polar solvent (e.g., ethyl acetate) is typically effective. The less polar N,O-bis-Boc product will elute first, followed by the O-Boc product, and finally the more polar desired N-Boc product.

• Q: I have a sterically hindered secondary amino alcohol. What are the best conditions to achieve N-Boc protection?

  • A: For sterically hindered amines, you may need to use slightly more forcing conditions. However, this increases the risk of side reactions. A good starting point is to use Boc₂O with a non-nucleophilic base like DIEA in an aprotic solvent like DCM or THF and stir at room temperature for an extended period. Careful monitoring is essential to find the balance between reaction completion and side product formation. Thermal deprotection of N-Boc groups has been shown to be more efficient for secondary than primary amines, suggesting that the reverse protection reaction may be more challenging.[14]

• Q: Is the O-Boc group stable enough to be carried through subsequent reaction steps?

  • A: The O-Boc group is significantly more labile than the N-Boc group and is not considered a robust protecting group for alcohols. It is sensitive to both acidic and basic conditions and may not survive many standard synthetic transformations. It is generally advisable to seek selective N-protection or use an orthogonal protecting group strategy if both the amine and hydroxyl groups need to be protected and deprotected at different stages.

• Q: On a large-scale reaction, what is the safest and most efficient work-up procedure?

  • A: For large-scale reactions, a simple extractive work-up is preferred. After the reaction is complete, quenching with water and extracting the product into a solvent like ethyl acetate is a common procedure. Washing the organic layer with a mild aqueous acid (e.g., dilute citric acid or KHSO₄) can help remove any remaining unreacted amine and basic impurities. A final wash with brine will help to remove water before drying and concentration.

References

• BenchChem. (2025, November). avoiding oxazolidinone formation from amino alcohols during Boc protection. BenchChem Technical Support.
• BenchChem. (2025). Common side reactions with Boc-protected amino acids and how to avoid them. BenchChem Technical Support.
• ACS Organic & Inorganic Au. (2025, July 17). Solvent-Assisted Catalysis: Water Promotes Ring Closure Formation of 2-Oxazolidinone from Amino Acid Derived N-Boc-Epoxide.
• Organic Chemistry Portal. Boc-Protected Amino Groups. Organic Chemistry Portal.
• Basel, Y., & Hassner, A. (2000). Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols. The Journal of Organic Chemistry, 65(20), 6368–6380.
• Nelissen, J., Nuyts, K., Dehaen, W., & De Borggraeve, W. M. (2011). Synthesis of the orthogonally protected amino alcohol Phaol and analogs. Journal of Peptide Science, 17(7), 527-532.
• White, J. D., & White, J. D. (2014). N-Boc Amines to Oxazolidinones via Pd(II)/Bis-sulfoxide/Brønsted Acid Co-Catalyzed Allylic C–H Oxidation. Journal of the American Chemical Society, 136(29), 10394-10397.
• Common Organic Chemistry. Boc Protection Mechanism (Boc2O + DMAP). Common Organic Chemistry.
• Common Organic Chemistry. Boc Protection Mechanism (Boc2O + Base + DMAP). Common Organic Chemistry.
• Patil, S. M., Tandon, R., & Tandon, N. (2021). Chemoselective Boc protection of phenols and amino alcohols.
• El-Faham, A., & Albericio, F. (2011). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Molecules, 16(8), 6435-6447.
• Basel, Y., & Hassner, A. (2000). Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols. The Journal of Organic Chemistry, 65(20), 6368-6380.
• Houston, Z. H. (n.d.). Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System.
• WuXi Biology. (n.d.). Alcohol Speed up Boc Protection of Primary Amines. WuXi AppTec.
• Fisher Scientific. Amine Protection / Deprotection. Fisher Scientific.
• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Wikipedia.
• Reddit. (2021, June 17). Having great trouble with a Boc-protection reaction. r/chemhelp.
• BenchChem. (2025). A Technical Guide to the Physical and Chemical Characteristics of Boc-Protected Amino Alcohols. BenchChem Technical Support.
• Chemistry Steps. Boc Protecting Group for Amines. Chemistry Steps.
• J&K Scientific LLC. (2025, February 8). BOC Protection and Deprotection. J&K Scientific LLC.
• Suzhou Highfine Biotech. (2021, December 29). Application of Boc-anhydride. Suzhou Highfine Biotech Co., Ltd.
• Bartoli, G., Bosco, M., Dalpozzo, R., Marcantoni, E., & Sambri, L. (2005).
• Sigma-Aldrich. Application Note – N-Boc protection. Sigma-Aldrich.
• O'Brien, P. (2012). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 16(6), 976-979.
• Wikipedia. (n.d.).
• O'Brien, P. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.
• Master Organic Chemistry. (2018, June 7).
• Total Synthesis. Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis.
• BenchChem. (2025). Technical Support Center: Synthesis of Amino Alcohol Compounds. BenchChem Technical Support.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 11. Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System – Dr. Zachary H. Houston [zacharyhhouston.com]
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• 14. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]

Technical Support Center: Purification of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (CAS: 1148006-31-8). This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for the purification of this key synthetic intermediate. As a bicyclic amino alcohol derivative, its unique structural and polarity characteristics present specific challenges that this guide aims to address.[1][2][3]

Section 1: Understanding and Identifying Potential Impurities

The first step in any successful purification is to understand the potential impurities that may be present in your crude material. The purity of the final compound is paramount, as impurities can interfere with subsequent synthetic steps or biological assays.

Frequently Asked Questions (FAQs): Impurity Profile

Q1: What are the most common impurities I should expect in my crude "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane"?

A1: Impurities typically arise from the synthetic route used. The construction of the 9-azabicyclo[3.3.1]nonane core often involves multi-component reactions, such as the Robinson-Schöpf type condensation.[4][5] Key impurities include:

• Starting Materials: Unreacted precursors from the bicyclic core synthesis or the Boc-protection step.

• Exo Diastereomer: The synthesis of the bicyclic alcohol can yield both endo and exo stereoisomers.[6][7] The exo isomer is often the most significant and challenging impurity to separate due to its similar polarity.

• De-protected Compound: Accidental cleavage of the acid-labile tert-butyloxycarbonyl (Boc) group during synthesis or workup can generate the free amine.[8][9]

• By-products: Side products from the Boc protection reaction or other steps in the synthesis.[10]

• Residual Solvents: Solvents used in the reaction and workup that were not completely removed.

Q2: How can I quickly assess the purity of my crude product and identify these impurities?

A2: A combination of analytical techniques is recommended for a preliminary purity assessment:

• Thin-Layer Chromatography (TLC): This is the fastest method to visualize the number of components in your mixture. The target compound is quite polar, so you will likely need a polar eluent system like 5-10% Methanol in Dichloromethane (DCM) or 50-80% Ethyl Acetate in Hexanes. The exo isomer, if present, may appear as a separate spot very close to the endo product spot.

• ¹H NMR Spectroscopy: Provides structural information. Key diagnostic signals for the desired product can be compared against expected signals for impurities. For instance, the loss of the large singlet (~1.4 ppm) corresponding to the nine protons of the Boc group indicates de-protection.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is a powerful tool to identify the molecular weights of the components in your mixture, confirming the presence of the product (M+H⁺ ≈ 244.1) and potential impurities.[1]

Impurity Type	Diagnostic Method & Expected Observation
Exo Diastereomer	TLC: Spot with a slightly different Rf value. ¹H NMR: Different chemical shifts and coupling constants for the protons on the bicyclic core, particularly the proton at C7.
De-protected Amine	TLC: Will likely streak or have a much lower Rf value; may respond to ninhydrin stain. LC-MS: Presence of a peak with M+H⁺ ≈ 144.1. ¹H NMR: Absence of the characteristic Boc singlet at ~1.4 ppm.
Unreacted Starting Amine	TLC/LC-MS/NMR: Signals corresponding to the known starting material.
Boc Anhydride By-products	¹H NMR: May show signals for tert-butanol or other related species. These are typically removed during aqueous workup.

Section 2: Purification by Column Chromatography

Due to the high polarity of the target molecule, column chromatography is a very common and effective purification method.[11] However, the presence of both a hydroxyl group and a Boc-protected amine can lead to challenges like peak tailing on standard silica gel.

Workflow for Method Development in Flash Chromatography

The following diagram outlines the logical steps for developing a successful column chromatography purification method.

Caption: Workflow for chromatography method development.

Detailed Protocol: Flash Column Chromatography on Silica Gel

• Solvent System Selection: Use TLC to determine an appropriate eluent. Start with a 1:1 mixture of Ethyl Acetate (EtOAc) and Hexanes. If the Rf is too low, gradually increase polarity. A system of 5% Methanol (MeOH) in Dichloromethane (DCM) is often a good starting point for polar compounds like this.[12]

• Addressing Tailing: If significant tailing is observed on the TLC plate, the acidic nature of the silica may be interacting with your compound. Prepare your chosen eluent and add a small amount of a basic modifier, such as 0.5-1% triethylamine (Et₃N).[12]

• Column Packing: Pack a flash chromatography column with silica gel using your chosen eluent (containing the modifier, if needed).

• Sample Loading: Dissolve your crude product in a minimum amount of DCM or the eluent. Alternatively, for better resolution, pre-adsorb the crude material onto a small amount of silica gel ("dry loading").[13]

• Elution: Run the column, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC. Spot every few fractions on a single TLC plate to identify which contain your pure product.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Troubleshooting Guide: Column Chromatography

Q3: My compound is streaking badly on the column, leading to poor separation from a close-running impurity. What's happening?

A3: This is a classic sign of undesirable interactions with the acidic silica gel stationary phase.[13]

• Primary Solution: As described in the protocol, add 0.5-1% triethylamine or ammonium hydroxide to your eluent. This neutralizes the acidic sites on the silica, preventing strong adsorption and reducing tailing.[12]

• Alternative Solution: If adding a base is not desirable for your next synthetic step, consider using a different stationary phase. Neutral alumina is an excellent alternative for purifying compounds that are sensitive to acid.[13]

Q4: My compound seems to decompose on the column. I'm getting many new spots in my collected fractions. Why?

A4: While the Boc group is generally stable to silica gel, prolonged exposure can sometimes lead to partial deprotection, especially if the silica is highly acidic or if there are acidic impurities in your crude mixture.[13]

• Test for Stability: Spot your crude material on a TLC plate, let it sit for 30-60 minutes, and then develop it. If a new, more polar spot (baseline) appears that wasn't there initially, your compound is likely degrading on the silica.

• Solutions:

  • Deactivate the Silica: Prepare a slurry of silica gel in your eluent containing 1-2% triethylamine, let it stand for an hour, then pack the column. This "deactivated" silica is much milder.[13]

  • Work Quickly: Do not let the sample sit on the column for an extended period before eluting.

  • Switch to Alumina: Use a neutral or basic alumina column, which will not cause acid-catalyzed decomposition.

Q5: Normal-phase chromatography isn't providing enough separation between my endo and exo isomers. What other options do I have?

A5: For challenging separations of polar compounds, especially diastereomers, more advanced techniques may be necessary.

• Reversed-Phase Chromatography (C18): In this technique, the stationary phase is non-polar (C18 silica), and the mobile phase is polar (e.g., mixtures of water and acetonitrile or water and methanol). Polar compounds like yours will elute earlier. This can sometimes provide a different selectivity profile that resolves closely related isomers.[14]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC uses a polar stationary phase (like bare silica or an amine-bonded phase) with a mobile phase common to reversed-phase (high concentration of acetonitrile with a small amount of water). It is specifically designed to improve the retention and separation of highly polar compounds.[11]

Section 3: Purification by Recrystallization

If your crude product is a solid and has a reasonably high purity (>80%), recrystallization can be an excellent and scalable method for purification.[15] The principle relies on the differential solubility of the desired compound and its impurities in a specific solvent at varying temperatures.[16][17]

Detailed Protocol: Single-Solvent Recrystallization

• Solvent Selection: Choose a solvent in which your compound is highly soluble when hot but poorly soluble when cold. Ethanol, isopropanol, or ethyl acetate are good starting points for screening.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen solvent to the flask and heat the mixture (e.g., on a hot plate) until the solvent is boiling and all the solid has dissolved. Add the hot solvent in small portions until a clear, saturated solution is obtained at the boiling point.[16][18]

• Hot Filtration (Optional): If there are insoluble impurities (like dust or inorganic salts), perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[15] Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor containing dissolved impurities.[18]

• Drying: Dry the purified crystals under vacuum.

Troubleshooting Guide: Recrystallization

Q6: I've added a lot of hot solvent, but my solid won't completely dissolve. What should I do?

A6: It's possible that you have insoluble impurities. If you've added enough solvent that your desired product should have dissolved, the remaining solid is likely an impurity. In this case, perform a hot gravity filtration to remove the insoluble material before allowing the filtrate to cool.[18]

Q7: My product "oiled out" during cooling instead of forming crystals. How can I fix this?

A7: "Oiling out" occurs when the solution becomes supersaturated at a temperature that is above the melting point of your compound.

• Solution: Reheat the mixture until the oil redissolves completely. Add a bit more solvent to lower the saturation point. Then, allow the solution to cool much more slowly. You can try insulating the flask to slow the cooling rate. If the problem persists, a two-solvent recrystallization system may be necessary.[18]

Q8: My recrystallization yield was very low. What are the common causes?

A8: Low yield is a frequent issue with several potential causes:[18]

• Too much solvent was used: Using more than the minimum amount of hot solvent required for dissolution will keep more of your product dissolved in the mother liquor upon cooling.

• Premature crystallization: If the solution cools too fast during a hot filtration step, the product can crystallize in the funnel. Ensure your funnel and receiving flask are pre-heated.

• Inappropriate solvent choice: The compound may be too soluble in the solvent even at low temperatures.

• Excessive washing: Washing the collected crystals with too much cold solvent can redissolve a significant portion of your product.

References

• Biotage. (2023).
• Alichem. (n.d.). endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.
• PubMed. (n.d.). Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column.
• Benchchem. (n.d.). Column chromatography purification tips for polar acetanilide compounds.
• Waters Blog. (2025).
• ResearchGate. (2018).
• LookChem. (n.d.). endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane.
• University of Rochester Chemistry Department. (n.d.).
• Benchchem. (n.d.). Application Notes and Protocols for the Large-Scale Synthesis and Purification of Endo-3-amino-9-methyl-9-azabicyclo[3.3.1].
• ChemicalBook. (n.d.). CAS 1148006-31-8.
• Google Patents. (n.d.). US7868017B2 - 9-azabicyclo[3.3.
• Chem Lab. (n.d.).
• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO).
• YouTube. (2022). Amine Boc protection-Mechanism and Reaction Setup.
• NIH. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow.
• Google Patents. (2016). EP3042902A1 - Method for producing endo-9-azabicyclo[3.3.
• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection.
• Chemistry LibreTexts. (2021). 2.
• Benchchem. (2025).
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.

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Technical Support Center: Stability of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane Derivatives

Welcome to the technical support center for "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges encountered during the synthesis, purification, and storage of these valuable chemical entities. Drawing upon established principles of organic chemistry and field-proven insights, this document provides a structured approach to troubleshooting common issues and ensuring the integrity of your compounds.

Frequently Asked Questions (FAQs)

Q1: What is the primary source of instability in "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" derivatives?

A1: The most significant stability concern for this class of compounds is the lability of the tert-butyloxycarbonyl (Boc) protecting group. The Boc group is susceptible to cleavage under acidic conditions and at elevated temperatures.[1][2] This deprotection exposes the secondary amine, which can alter the compound's reactivity and chromatographic behavior.

Q2: What are the recommended storage conditions for these compounds?

A2: To maintain long-term stability, "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" derivatives should be stored in a cool, dry, and dark environment. A temperature of -20°C is ideal for prolonged storage.[3] Exposure to acidic vapors in the laboratory environment should be minimized.

Q3: I am observing an unexpected new spot on my TLC/LC-MS analysis after a reaction. What could be the cause?

A3: An unexpected spot is often indicative of Boc deprotection. The resulting free amine will have a different polarity and, consequently, a different retention factor (Rf) or retention time. Other possibilities include side reactions involving the endo-hydroxy group or oxidation, especially if the compound has been exposed to strong oxidizing agents or prolonged air exposure at elevated temperatures.

Q4: Can the bicyclic core of the molecule undergo rearrangement?

A4: While the 3-oxa-9-azabicyclo[3.3.1]nonane core is generally stable, related bicyclo[3.3.1]nonane systems have been shown to undergo intramolecular reactions under certain conditions. For instance, base-induced hydride shifts and intramolecular aldol-type condensations have been observed in similar structures.[3] While less common, such rearrangements should be considered if unexpected isomers are detected, particularly after exposure to basic conditions.

Troubleshooting Guides

This section provides detailed troubleshooting for specific experimental scenarios.

Scenario 1: Unexpected Deprotection During a Reaction

Issue: You are performing a reaction that does not intentionally target the Boc group, yet you observe the formation of the deprotected product.

Root Cause Analysis:

The primary culprits for unintended Boc deprotection are acidic reagents or byproducts, or elevated reaction temperatures.

• Acidic Conditions: The Boc group is readily cleaved by strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[4] Even milder acidic conditions, if prolonged, can lead to deprotection. Some reagents may also contain acidic impurities or generate acidic byproducts during the reaction.

• Thermal Lability: Heating a Boc-protected amine, especially at temperatures above 100°C, can cause thermal cleavage of the Boc group.[5]

Troubleshooting Workflow:

Workflow for Troubleshooting Unexpected Deprotection

Experimental Protocols:

Protocol 1: Screening for Reagent-Induced Deprotection

• Setup: In separate small-scale reactions, expose your "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" derivative to each individual reagent used in your main reaction under the same conditions (solvent, concentration).

• Monitoring: After a set time (e.g., 1 hour), analyze each reaction mixture by TLC or LC-MS.

• Analysis: Identify which reagent, if any, causes the formation of the deprotected product.

• Action: If a reagent is identified as the cause, consider replacing it with a non-acidic alternative or adding a non-nucleophilic base (e.g., 2,6-lutidine) to scavenge any acidic impurities.

Scenario 2: Compound Degradation During Purification

Issue: You observe significant product loss or the appearance of new impurities during silica gel column chromatography.

Root Cause Analysis:

Silica gel is inherently acidic and can cause the degradation of acid-sensitive compounds like Boc-protected amines. The prolonged contact time during chromatography can exacerbate this issue.

Troubleshooting Workflow:

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Intramolecular reactions involving positions C(2), C(6) and (C2), C(7) in the bicyclo[3.3.1]nonane ring system - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. Amine Protection / Deprotection [fishersci.co.uk]
• 5. Thermal Methods - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Optimizing Catalysts for Azabicyclo[3.3.1]nonane Formation

Prepared by: Senior Application Scientist, Advanced Synthesis Division

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals engaged in the synthesis of the azabicyclo[3.3.1]nonane scaffold. This privileged heterocyclic motif is a cornerstone in numerous natural products and pharmacologically active molecules, including anticancer and anti-inflammatory agents.[1] Its rigid, three-dimensional structure provides an excellent framework for the precise spatial arrangement of functional groups.

However, the construction of this bicyclic system is not without its challenges. Efficiently controlling reaction pathways, maximizing yield, and achieving high stereoselectivity requires a nuanced understanding of the underlying catalytic processes. This document provides in-depth, field-proven insights through a series of frequently asked questions and detailed troubleshooting guides, designed to help you navigate common experimental hurdles and optimize your catalytic strategy.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions frequently encountered when planning or executing the synthesis of azabicyclo[3.3.1]nonane derivatives.

Q1: What are the primary catalytic strategies for constructing the azabicyclo[3.3.1]nonane core, and how do I choose the right one?

A1: The choice of strategy is dictated by the available starting materials and the desired substitution pattern on the final molecule. The two most prevalent and robust catalytic methods are:

• Tandem Mannich/Annulation Reactions: This is a powerful one-pot approach, often starting from simple aromatic or aliphatic ketones, an amine source (like dimethylamine), and formaldehyde.[2] The reaction proceeds through a cascade sequence, rapidly building molecular complexity. It is an excellent choice for producing a variety of derivatives efficiently.[2]

• Intramolecular Aldol Condensation/Cyclization: This strategy involves the cyclization of a pre-formed linear precursor, typically a diketone or an amino-tethered dicarbonyl compound.[1][3] This method offers excellent control over the final structure and is particularly powerful when specific stereochemistry is required, often employing organocatalysts like proline and its derivatives to induce asymmetry.[1][4]

Your choice depends on your synthetic goal. For rapid library synthesis and scaffold exploration, the tandem Mannich approach is highly effective.[5] For complex, stereodefined targets, a strategy involving an organocatalyzed intramolecular aldol reaction is often superior.[3]

Q2: How does the catalyst actually form the bicyclic structure in a Mannich-type reaction?

A2: The catalyst, often an acid or base, facilitates a cascade of reactions. In a typical one-pot synthesis from a ketone, formaldehyde, and an amine, the process begins with the formation of an Eschenmoser's salt-like iminium ion from formaldehyde and the amine. The ketone is then deprotonated to form an enolate, which attacks the iminium ion. This sequence repeats, adding functional groups to the ketone precursor. The final step is an intramolecular cyclization where a nitrogen atom attacks a carbonyl group, followed by dehydration, to form the characteristic bridged bicyclic structure.

Q3: What is the fundamental difference between using a metal catalyst versus an organocatalyst for this synthesis?

A3: The primary difference lies in their mechanism of action and typical applications.

• Metal Catalysts (e.g., Palladium, Gold, Cobalt) are often used in reactions that involve C-C bond formation through processes like Heck reactions, radical cyclizations, or intramolecular cycloadditions.[6][7][8] For instance, a palladium catalyst might be used to form one of the rings by coupling an amine and an alkene intramolecularly.[9]

• Organocatalysts (e.g., L-proline, chiral amines) are small, metal-free organic molecules that catalyze reactions through mechanisms like enamine or iminium ion formation.[4] They are particularly dominant in asymmetric synthesis, where their chiral structure can effectively control the stereochemical outcome of reactions like intramolecular aldol condensations.[1][4]

Q4: My starting materials are sensitive and seem to decompose during the reaction. What should I be aware of?

A4: Starting material stability is a critical, often overlooked, factor. A classic example is the use of acetone dicarboxylic acid in certain routes. This compound is notoriously prone to decarboxylation, even during sample preparation for analysis (e.g., NMR).[10] Running reactions at elevated temperatures can accelerate this decomposition, leading to significant yield loss and the formation of CO2 gas, which can be a safety hazard.[10] It is crucial to use high-purity, fresh starting materials and to adhere strictly to temperature controls specified in the protocol.[10]

Section 2: Troubleshooting Guide

This guide is formatted to help you diagnose and solve specific experimental problems.

Problem 1: Low or No Product Yield

Probable Cause	Diagnostic Check	Suggested Solution
Inactive Catalyst	Run a control reaction with a previously validated substrate. Check catalyst appearance for changes in color or texture.	Ensure the catalyst is stored under appropriate conditions (e.g., inert atmosphere, desiccated). If preparing in-house, verify its purity and structural integrity via NMR or other analytical methods.
Poor Quality Reagents/Solvents	Check the purity of starting materials via NMR or GC/MS. Ensure solvents are anhydrous using a Karl Fischer titrator or by using freshly opened, sealed bottles.	Purify starting materials (e.g., recrystallization, distillation). Use freshly distilled, anhydrous solvents, especially for moisture-sensitive reactions.[11]
Decomposition of Starting Material	Monitor the reaction by TLC or LC/MS at early time points to see if starting material is consumed without forming the desired product. Look for evidence of side reactions (e.g., gas evolution).	Use fresh, high-purity starting materials.[10] If a reagent is known to be unstable (like acetone dicarboxylic acid), store it refrigerated and use it immediately after weighing.[10] Avoid high reaction temperatures.[10]
Incorrect Reaction Conditions	Re-verify calculations for stoichiometry, concentration, and catalyst loading. Confirm reaction temperature with an external thermometer.	Perform a systematic optimization of reaction parameters. Key variables to screen include solvent, temperature, and concentration.[11] High dilution often favors intramolecular cyclization over intermolecular polymerization.[12]

Problem 2: Poor Stereoselectivity (Low d.r. or e.e.)

Probable Cause	Diagnostic Check	Suggested Solution
Sub-optimal Catalyst	Review literature to see if the chosen catalyst is known to provide high selectivity for your specific reaction class.	Screen a panel of catalysts. For asymmetric aldol reactions, proline derivatives with different steric bulk can have a profound impact on enantioselectivity.[4] The catalyst's structure must effectively create a chiral pocket to differentiate between diastereomeric transition states.
Incorrect Temperature	Run the reaction at a lower temperature and compare the stereochemical outcome.	Many stereoselective reactions show improved selectivity at lower temperatures (e.g., 0 °C, -20 °C, or even -78 °C), as this amplifies the small energy differences between competing reaction pathways.
Substrate Mismatch	Analyze the structure of your substrate. Steric or electronic factors may override the directing effect of the catalyst.	Modify the substrate by changing protecting groups or other functionalities to be more compatible with the catalyst. Alternatively, a different catalyst class may be needed to overcome strong substrate-inherent bias.[13]
Racemization of Product	Analyze the stereochemical purity of the product over time. A decrease in d.r. or e.e. suggests post-reaction racemization.	If the product is base- or acid-sensitive, ensure the workup procedure is rapid and neutralizes the reaction mixture promptly. Purify under neutral conditions if possible.

Problem 3: Formation of Significant Side Products

Probable Cause	Diagnostic Check	Suggested Solution
Intermolecular Side Reactions	Characterize the major byproduct. If it appears to be a polymer or dimer of the starting material, intermolecular reactions are likely.	Decrease the concentration of the reaction. Using syringe pump addition of the substrate to a refluxing solution of the catalyst (high dilution principle) strongly favors the desired intramolecular cyclization.
Incomplete Cyclization	Isolate and identify intermediates. You may find linear, uncyclized precursors.	Increase reaction time or temperature. Ensure the catalyst loading is sufficient to drive the reaction to completion.
Dehydration or Elimination Products	Look for products with unexpected double bonds or loss of a functional group (e.g., hydroxyl).	Use milder reaction conditions. If the cyclization is acid-catalyzed, consider using a weaker acid or a buffer system. For base-catalyzed reactions, a non-nucleophilic base might be preferable.

Problem 4: Difficulty in Product Purification

Probable Cause	Diagnostic Check	Suggested Solution
Similar Polarity of Compounds	The product and a major impurity co-elute during column chromatography.	Switch the chromatography mode. If using normal phase (silica gel), try reverse phase (C18).[14] Alternatively, explore crystallization as a purification method, which can be highly effective for isolating a single stereoisomer.[15]
Product Degradation on Silica Gel	Streaking on the TLC plate or low recovery from the column.	Deactivate the silica gel by pre-treating it with a solvent system containing a small amount of triethylamine (e.g., 1%) to neutralize acidic sites. Alternatively, use a more inert stationary phase like alumina.
Formation of Aggregates	Product appears as a high molecular weight species in LC/MS or causes issues during filtration.	This can be an issue with complex biomolecules but also with certain small molecules.[16] Consider purification techniques like size-exclusion chromatography or tangential flow filtration (TFF) for larger scale work if aggregation is persistent.[16]
Azeotrope with Solvent	Difficulty removing the final traces of a high-boiling solvent (e.g., DMSO, DMF) from the product.	After initial evaporation, azeotrope the remaining solvent with a lower-boiling, immiscible solvent like toluene to facilitate its removal under high vacuum.[17]

Section 3: Key Experimental Protocols & Workflows

Protocol 1: General Procedure for Organocatalyzed Intramolecular Aldol Cyclization

This protocol is a representative example for achieving stereoselective synthesis of a bicyclo[3.3.1]nonane core.

• Catalyst & Reagent Preparation:

  • To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (Nitrogen or Argon), add the triketone precursor (1.0 eq).

  • Add the appropriate anhydrous solvent (e.g., DMSO, n-hexane).[4]

  • Add the organocatalyst (e.g., a chiral proline derivative, 5-30 mol%) and, if required, a co-catalyst (e.g., dichloroacetic acid, 0.45 eq).[4]

• Reaction Execution:

  • Stir the mixture at the designated temperature (e.g., room temperature or 70 °C) for the required time (e.g., 20-24 hours).[4]

  • Monitor the reaction progress by TLC or LC/MS until the starting material is fully consumed.

• Workup & Isolation:

  • Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to yield the pure azabicyclo[3.3.1]nonane product.

Workflow Diagrams

A logical workflow is critical for both synthesis and troubleshooting. The following diagrams illustrate key processes.

Caption: High-level experimental workflow for azabicyclo[3.3.1]nonane synthesis.

Caption: A troubleshooting decision tree for diagnosing low reaction yield.

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• Tu, S., et al. (2021). Multicomponent Cascade Reaction of 3-Formylchromones: Highly Selective Synthesis of Functionalized 9-Azabicyclo[3.3.1]nonane Derivatives. Organic Letters, 23(17), 6838–6842. [Link]

• Companyó, X., et al. (2009). Asymmetric synthesis of 2-azabicyclo[3.3.1]nonanes by a microwave-assisted organocatalysed tandem desymmetrisation and intramolecular aldolisation. Organic & Biomolecular Chemistry, 7(16), 3231-3233. [Link]

• Splendid, C. (n.d.). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. Chromatography Today. [Link]

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• Sotomayor, N., Domínguez, E., & Lete, E. (1996). Bischler−Napieralski Cyclization−N/C-Alkylation Sequences for the Construction of Isoquinoline Alkaloids. Synthesis of Protoberberines and Benzo[c]phenanthridines via C-2. The Journal of Organic Chemistry, 61(13), 4383–4390. [Link]

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• Bio-Rad Laboratories. (2024). A Polishing Strategy for Removing Impurities in Bispecific Antibody Purification. YouTube. [Link]

• Zhang, H., et al. (2023). Base-Mediated Cascade Annulations of β-CF3-1,3-Enynamides with Tosylaminomethyl Enones: Synthesis of Angularly CF3-Substituted Hexahydrocyclopenta[c]pyrrole Frameworks. Organic Letters, 25(4), 604–609. [Link]

• Wang, Y., et al. (2020). Gold(I)-catalyzed intramolecular cyclization/intermolecular cycloaddition cascade as a fast track to polycarbocycles and mechanistic insights. Nature Communications, 11(1), 3379. [Link]

• Drinkel, E., et al. (2023). Enantioselective Total Synthesis of (−)-Himalensine A via a Palladium and 4-Hydroxyproline Co-catalyzed Desymmetrization of Vinyl-bromide-tethered Cyclohexanones. Journal of the American Chemical Society, 145(9), 5037–5043. [Link]

• Salim, V., et al. (2020). Deciphering and reprogramming the cyclization regioselectivity in bifurcation of indole alkaloid biosynthesis. Chemical Science, 11(15), 3894-3903. [Link]

• Wang, Y., et al. (2025). Bridged-Backbone Strategy Enables Asymmetric Synthesis of Highly Functionalized Oxabicyclo[3.3.1]nonanes with Anti-Osimertinib-Resistant NSCLC Activity. Journal of the American Chemical Society. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Bicyclic Scaffolds: Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane in Focus

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the selection of a molecular scaffold is a critical decision that profoundly influences the developability of a drug candidate. The three-dimensional architecture of a scaffold dictates not only its interaction with the biological target but also its physicochemical properties, metabolic stability, and overall pharmacokinetic profile. Among the myriad of available scaffolds, bicyclic systems have garnered significant attention due to their conformational rigidity, which can enhance binding affinity and selectivity while offering novel intellectual property.

This guide provides an in-depth comparison of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane with other prominent bicyclic scaffolds, namely the tropane (8-azabicyclo[3.2.1]octane) and nortropane (8-azabicyclo[3.2.1]octane, N-demethylated) frameworks. As a Senior Application Scientist, my aim is to furnish you with a comprehensive analysis, integrating synthetic accessibility, key physicochemical parameters, and metabolic considerations to inform your scaffold selection process in drug discovery endeavors.

The 3-Oxa-9-azabicyclo[3.3.1]nonane Scaffold: A Unique Architectural Element

The 3-oxa-9-azabicyclo[3.3.1]nonane framework, as exemplified by Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, presents a distinctive bicyclic system. The incorporation of an oxygen atom at the 3-position introduces a polar feature that can significantly influence solubility and potential hydrogen bonding interactions. The endo configuration of the 7-hydroxy group provides a specific vector for further functionalization, allowing for the exploration of chemical space in a defined orientation. The Boc-protected nitrogen at the 9-position ensures its stability during synthetic manipulations and allows for late-stage deprotection and derivatization.

Comparator Scaffolds: The Tropane and Nortropane Cores

The tropane and nortropane scaffolds are well-established bicyclic systems found in numerous natural products and synthetic drugs.[1] The tropane skeleton, an 8-azabicyclo[3.2.1]octane system with an N-methyl group, is the core of alkaloids like atropine and cocaine.[2] Its N-demethylated counterpart, nortropane, serves as a versatile intermediate for the synthesis of a wide range of analogues.[3] These scaffolds have a rich history in medicinal chemistry and provide a valuable benchmark for comparison.

Comparative Analysis of Physicochemical Properties

The physicochemical properties of a scaffold are paramount to its drug-like characteristics. Properties such as lipophilicity (LogP), acidity/basicity (pKa), and aqueous solubility are critical determinants of absorption, distribution, metabolism, and excretion (ADME). Due to the limited availability of direct experimental data for the parent scaffolds, the following table presents calculated values from reputable sources to facilitate a comparative overview.

Property	Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane	Tropane	Nortropane
Structure
Calculated LogP	1.08	1.3 (Predicted)	0.76
Calculated pKa (Strongest Basic)	Not Ionizable (Amide)	10.3 (Predicted)	8.19
Calculated Water Solubility	2.5 g/L (Predicted)	10 g/L (Predicted)	25.6 g/L

Note: The LogP, pKa, and solubility for Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane and Nortropane are from FooDB. The values for Tropane are predicted using SwissADME.

From this data, we can infer several key differences. The presence of the Boc protecting group on the nitrogen of the target molecule renders it non-basic, which will significantly alter its interaction with biological targets and its pharmacokinetic profile compared to the basic tropane and nortropane scaffolds. The introduction of the oxa-bridge and the hydroxyl group in the target molecule appears to result in a LogP value that is intermediate between tropane and nortropane. The predicted water solubility of the target molecule is lower than that of the more polar nortropane.

Synthetic Accessibility: A Practical Consideration

The ease and efficiency of scaffold synthesis are critical for its application in drug discovery, where rapid generation of analogues is often required.

Proposed Synthesis of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

Caption: Established synthetic routes to tropane and nortropane precursors.

The resulting tropinone or nortropinone can then be stereoselectively reduced to the corresponding alcohols (tropine/pseudotropine or nortropine/norpseudotropine). [5][6]The nortropane scaffold can be readily Boc-protected to allow for further synthetic modifications. [7]The well-established and high-yielding nature of these reactions makes the tropane and nortropane scaffolds highly accessible for library synthesis.

Metabolic Stability Considerations

The metabolic stability of a drug candidate is a critical parameter that influences its half-life and potential for drug-drug interactions. The primary sites of metabolism are often governed by the presence of susceptible functional groups and the action of cytochrome P450 (CYP) enzymes.

• Tropane Scaffold: The N-methyl group of the tropane scaffold is a known site of metabolic N-demethylation by CYP enzymes to form the corresponding nortropane derivative. [8]Hydroxylation of the bicyclic ring is also a possible metabolic pathway.

• Nortropane Scaffold: As a secondary amine, nortropane is susceptible to N-glucuronidation and other phase II conjugation reactions. It can also undergo oxidation.

• Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane: The Boc-protected nitrogen in this scaffold is expected to be metabolically stable and resistant to N-dealkylation. The secondary alcohol at the 7-position is a likely site for oxidation to a ketone or glucuronidation. The ether linkage at the 3-position is generally more stable to metabolism than an ester but could be a site of O-dealkylation, although this is typically a slower process. The overall increase in polarity due to the hydroxyl and ether functionalities may facilitate excretion.

Experimental Protocols

To provide a practical context for the comparison of these scaffolds, the following are standard protocols for the determination of key physicochemical and metabolic properties.

Determination of LogP (Shake-Flask Method)

Objective: To determine the partition coefficient (LogP) of a compound between n-octanol and water.

Protocol:

• Prepare a stock solution of the test compound in either water or n-octanol.

• Add equal volumes of n-octanol and water (pre-saturated with each other) to a flask.

• Add a known amount of the stock solution to the biphasic system.

• Shake the flask vigorously for a set period (e.g., 1 hour) to ensure equilibrium is reached.

• Centrifuge the mixture to separate the two phases.

• Carefully withdraw an aliquot from both the aqueous and n-octanol layers.

• Determine the concentration of the compound in each phase using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

• LogP is the base-10 logarithm of P.

Caption: Workflow for experimental LogP determination.

In Vitro Metabolic Stability Assay (Human Liver Microsomes)

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a compound in human liver microsomes.

Protocol:

• Prepare a reaction mixture containing human liver microsomes (HLM) in a phosphate buffer (pH 7.4).

• Pre-warm the reaction mixture to 37°C.

• Initiate the metabolic reaction by adding a solution of the test compound (at a known concentration, typically 1 µM) and an NADPH-regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• The slope of the linear regression of this plot gives the elimination rate constant (k).

• Calculate the in vitro half-life as t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (k / microsomal protein concentration).

Caption: Workflow for in vitro metabolic stability assay.

Conclusion and Future Perspectives

The choice of a bicyclic scaffold is a nuanced decision that requires careful consideration of multiple factors. Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane offers a unique combination of features, including a polar oxa-bridge and a defined stereochemical handle for further derivatization, with a metabolically stable Boc-protected nitrogen. This contrasts with the basicity and known metabolic liabilities of the more traditional tropane and nortropane scaffolds.

While the synthetic accessibility of the 3-oxa-9-azabicyclo[3.3.1]nonane core may be more challenging than the classic tropane synthesis, its distinct properties may offer advantages in specific drug discovery programs where modulation of polarity and metabolic stability are key objectives. The calculated physicochemical properties suggest a scaffold with moderate lipophilicity and potentially favorable solubility characteristics.

Ultimately, the optimal scaffold choice will be context-dependent, relying on the specific requirements of the biological target and the desired ADME profile. This guide provides a foundational framework for making an informed decision, and it is recommended that the calculated properties presented here be validated experimentally for any lead compounds progressing through the drug discovery pipeline. The continued exploration of novel bicyclic scaffolds like the 3-oxa-9-azabicyclo[3.3.1]nonane system will undoubtedly enrich the toolbox of medicinal chemists and pave the way for the discovery of new and improved therapeutics.

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Comparing "3-oxa-9-azabicyclo[3.3.1]nonane" with "granatane" scaffold

An In-Depth Comparative Guide to 3-Oxa-9-azabicyclo[3.3.1]nonane and Granatane Scaffolds in Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery, the selection of a core chemical scaffold is a critical decision that profoundly influences the physicochemical and pharmacological properties of a lead candidate. Bicyclic amines, prized for their conformational rigidity and three-dimensional character, are staples in the medicinal chemist's toolkit. This guide provides a detailed comparison of two prominent bicyclic scaffolds: the classic carbocyclic granatane (9-azabicyclo[3.3.1]nonane) and its heteroatomic analogue, 3-oxa-9-azabicyclo[3.3.1]nonane .

The introduction of an oxygen atom into the granatane framework fundamentally alters its properties. This guide will demonstrate that the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold typically offers lower lipophilicity, reduced basicity (pKa), and an additional hydrogen bond acceptor site, which can be strategically exploited to enhance solubility, modulate target engagement, and improve metabolic stability. Conversely, the all-carbon granatane skeleton provides a more lipophilic and basic core, suitable for applications where these characteristics are required to achieve optimal target affinity and pharmacokinetic profiles. Through a detailed analysis of their structural properties, synthetic accessibility, and documented applications in drug development, this guide provides the experimental data and field-proven insights necessary for researchers to make an informed choice between these two valuable scaffolds.

Structural and Conformational Analysis

The defining difference between the two scaffolds is the substitution of a methylene group (C3) in granatane with an oxygen atom in 3-oxa-9-azabicyclo[3.3.1]nonane. This seemingly minor change has significant stereoelectronic consequences.

Granatane (9-Azabicyclo[3.3.1]nonane) is a saturated carbocyclic amine. Its framework is robust and has been identified in numerous natural products, particularly alkaloids.[1][2][3] The N-methylated version, for instance, forms the core of alkaloids found in pomegranate (Punica granatum).[3]

3-Oxa-9-azabicyclo[3.3.1]nonane is a synthetic scaffold that can be viewed as a morpholine-piperidine fusion. The introduction of the C3 oxygen atom acts as a bioisosteric replacement for a methylene group, a common strategy in medicinal chemistry to fine-tune drug-like properties.

Caption: Generalized workflow for bicyclic amine synthesis.

Protocol 1: Synthesis of 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one (A Granatane Precursor)

This protocol is adapted from a verified procedure in Organic Syntheses. [4]It exemplifies the classic Robinson-Schöpf type reaction.

Materials:

• Benzylamine (13.2 g, 0.123 mol)

• 18% Sulfuric acid (43.2 mL)

• Glutaraldehyde (50% aqueous solution, 25.8 mL, 0.137 mol)

• Acetone dicarboxylic acid (20 g, 0.137 mol)

• 9% Sodium acetate solution (47.8 mL)

• Deionized water

• Methyl tert-butyl ether (MTBE)

• Heptane

• 20% Sodium carbonate solution

Procedure:

• Vessel Setup: Equip a 500 mL jacketed, round-bottomed flask with a mechanical stirrer, temperature probe, and an addition funnel. Cool the jacket to 0–10 °C.

• Amine Preparation: Charge the flask with water (50 g) and benzylamine (13.2 g).

• Acidification: Add 18% sulfuric acid (43.2 mL) dropwise over 1 hour, maintaining the internal temperature between 4–8 °C.

• Reagent Addition: Add glutaraldehyde (25.8 mL) followed by acetone dicarboxylic acid (20 g) while keeping the temperature below 5 °C.

• Condensation: Add 9% sodium acetate solution (47.8 mL) over 1.5 hours. Age the reaction mixture at 5 °C for 20 hours, then allow it to warm to 25 °C and stir for another 20 hours. Monitor for CO₂ evolution.

• Workup - pH Adjustment: Adjust the solution pH to 2 with additional 18% sulfuric acid.

• Extraction: Transfer to a separatory funnel and extract with MTBE (3 x 80 mL) to remove organic impurities. Discard the organic layers.

• Product Isolation: Transfer the aqueous layer to a 2 L flask, add heptane (500 mL), and adjust the pH to 8 with 20% Na₂CO₃ solution.

• Final Extraction: Separate the layers and extract the aqueous phase with MTBE (2 x 160 mL). Combine all organic layers.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the title compound.

Synthesis of 3-Oxa-9-azabicyclo[3.3.1]nonane

The synthesis of the 3-oxa analogue often involves the cyclization of piperidine-derived precursors. For example, a double cyclization of N-protected 4-piperidone with reagents like paraformaldehyde and an acid catalyst can be employed, followed by reduction and deprotection steps. While specific, citable, one-pot preparations of the parent scaffold are less common in primary literature than for granatane, its derivatives are readily synthesized and have been explored extensively in patent literature for various therapeutic applications. [5][6]

Application in Medicinal Chemistry: Case Studies

The choice between these scaffolds is dictated by the specific requirements of the biological target and the desired ADME profile.

Case Study 1: GPR119 Agonists for Type 2 Diabetes

G-protein coupled receptor 119 (GPR119) is a target for the treatment of type 2 diabetes. Several pharmaceutical companies have explored bicyclic amines as rigid scaffolds to present the necessary pharmacophoric elements.

• 3-Oxa-9-azabicyclo[3.3.1]nonane in GPR119 Agonists: A study described a series of potent GPR119 agonists built upon the 3-oxa-9-azabicyclo[3.3.1]nonane core. [5]The authors likely chose this scaffold to improve the solubility and overall physicochemical properties of their compounds compared to more lipophilic alternatives. The ether oxygen could engage in a key hydrogen bond with the receptor, and the reduced basicity of the bridgehead nitrogen would be beneficial for oral bioavailability.

• Granatane as a Comparator: While direct comparisons within the same study are scarce, related work on other conformationally restricted GPR119 agonists suggests that a purely carbocyclic scaffold like granatane would result in higher lipophilicity. [5]This could increase metabolic clearance through CYP450 pathways or lead to lower aqueous solubility, potentially hindering formulation and oral absorption.

Case Study 2: Sigma (σ) Receptor Ligands for CNS Disorders and Oncology

Sigma receptors are implicated in a variety of CNS disorders and are overexpressed in some cancer cell lines.

• Granatane in Sigma Receptor Ligands: The granatane scaffold has been successfully used to develop selective σ₂ receptor ligands. [7][8]In this context, the lipophilic nature of the carbocyclic cage and the strong basicity of the nitrogen are often crucial for penetrating the blood-brain barrier and achieving high-affinity binding within the receptor's typically hydrophobic pocket. Structure-activity relationship (SAR) studies on granatane analogues have shown that a wide range of N-substituents are well-tolerated, highlighting its utility as a versatile building block for this target class. [7]* 3-Oxa-9-azabicyclo[3.3.1]nonane as a Bioisostere: Replacing the granatane core with the 3-oxa analogue in a sigma receptor ligand would be a logical step to reduce lipophilicity and potentially escape metabolic liabilities or improve selectivity. The introduction of the polar oxygen atom could alter the binding mode, potentially switching affinity from the σ₂ to the σ₁ subtype, or vice-versa, by enabling new interactions or creating steric clashes.

Conclusion and Strategic Recommendations

The 3-oxa-9-azabicyclo[3.3.1]nonane and granatane scaffolds, while structurally similar, offer distinct and complementary properties that can be strategically leveraged in drug design.

• Choose Granatane when:

  • Higher lipophilicity is required for target binding or CNS penetration.

  • Stronger basicity is necessary for a key salt-bridge interaction.

  • A robust, all-carbon framework is desired to block metabolic soft spots.

• Choose 3-Oxa-9-azabicyclo[3.3.1]nonane when:

  • Lowering lipophilicity and improving aqueous solubility are primary goals.

  • Reducing amine pKa is necessary to mitigate ADME or toxicity risks.

  • An additional hydrogen bond acceptor is needed to enhance target affinity or selectivity.

  • A novel chemical space is being explored to establish intellectual property.

Ultimately, the decision rests on a careful analysis of the target's structure-activity relationships and the desired pharmacokinetic profile. Both scaffolds are powerful tools, and the insights provided in this guide empower researchers to select the optimal core for their specific drug discovery program.

References

• Kim, N., et al. (2016). Tropane and Granatane Alkaloid Biosynthesis: A Systematic Analysis. Molecules. Available at: [Link] [1][3]2. Bedewitz, M. A., et al. (2016). Tropane and Granatane Alkaloid Biosynthesis: A Systematic Analysis. ResearchGate. Available at: [Link] 3. Crews, C. M., et al. (2024). Identification of Granatane Alkaloids from Duboisia myoporoides (Solanaceae) using Molecular Networking and Semisynthesis. Journal of Natural Products. Available at: [Link] [9]5. PubChem. (n.d.). 3-Oxa-9-azabicyclo(3.3.1)nonane. National Center for Biotechnology Information. Available at: [Link] [10]7. Liashuk, O. S., et al. (2022). Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines – Advanced Building Blocks for Drug Discovery. ResearchGate. Available at: [Link] [11]8. Liashuk, O. S., et al. (2022). Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines – Advanced Building Blocks for Drug Discovery. ChemRxiv. Available at: [Link] [12]11. Liashuk, O. S., et al. (2022). Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines – Advanced Building Blocks for Drug Discovery. Cambridge Open Engage. Available at: [Link] [13]16. Dai, X., et al. (2015). Discovery of the oxazabicyclo[3.3.1]nonane derivatives as potent and orally active GPR119 agonists. Bioorganic & Medicinal Chemistry Letters. Available at: [Link] [5]19. Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses. Available at: [Link] [4]27. Berardi, F., et al. (2021). Recent Advances in the Development of Sigma Receptor Ligands as Cytotoxic Agents: A Medicinal Chemistry Perspective. Journal of Medicinal Chemistry. Available at: [Link] [7]28. Berardi, F., et al. (2021). Recent Advances in the Development of Sigma Receptor Ligands as Cytotoxic Agents: A Medicinal Chemistry Perspective. ACS Publications. Available at: [Link] 32. Actelion Pharmaceuticals Ltd. (2013). 3,7-diazabicyclo[3.3.1]nonane and 9-oxa-3,7-diazabicyclo[3.3.1]nonane derivatives. Google Patents. Available at:

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The 3-oxa-9-azabicyclo[3.3.1]nonane Scaffold: A Comparative Guide to Structure-Activity Relationships for GPR119 Agonists

Introduction: The quest for novel therapeutics for type 2 diabetes has led researchers to explore a multitude of chemical scaffolds capable of modulating key biological targets. Among these, the G protein-coupled receptor 119 (GPR119), predominantly expressed in pancreatic β-cells and intestinal L-cells, has emerged as a promising target for stimulating glucose-dependent insulin and glucagon-like peptide-1 (GLP-1) secretion. The rigid 3-oxa-9-azabicyclo[3.3.1]nonane framework has proven to be a particularly fruitful starting point for the development of potent and orally bioavailable GPR119 agonists. This guide provides a comprehensive comparison of 3-oxa-9-azabicyclo[3.3.1]nonane analogs, delving into their structure-activity relationships (SAR) and the experimental data that underpin our understanding of their therapeutic potential.

The Strategic Advantage of the 3-oxa-9-azabicyclo[3.3.1]nonane Scaffold

The inherent rigidity of the bicyclic 3-oxa-9-azabicyclo[3.3.1]nonane system offers a distinct advantage in drug design. By constraining the conformational flexibility of the molecule, this scaffold helps to pre-organize key pharmacophoric elements for optimal interaction with the GPR119 binding pocket. This can lead to a favorable entropic contribution to binding affinity, resulting in highly potent compounds. Furthermore, the three-dimensional nature of the scaffold allows for precise vectoral orientation of substituents, enabling fine-tuning of potency, selectivity, and pharmacokinetic properties.

Comparative Analysis of GPR119 Agonist Activity

Our understanding of the SAR of 3-oxa-9-azabicyclo[3.3.1]nonane analogs as GPR119 agonists is largely informed by seminal work in the field, which has systematically explored modifications at key positions of the scaffold. The following table summarizes the in vitro potency of representative analogs, highlighting the impact of structural changes on agonist activity. Potency is typically assessed using cell-based assays that measure the accumulation of cyclic AMP (cAMP), a downstream second messenger of GPR119 activation.

Table 1: Structure-Activity Relationship of 3-oxa-9-azabicyclo[3.3.1]nonane Analogs as GPR119 Agonists

Compound ID	R1 (Pyrimidine Substituent)	R2 (Linker)	R3 (Bicyclic Core)	hGPR119 EC50 (nM)	% Emax (vs Control)	Reference
1a	4-Fluorophenyl	-O-	3-oxa-9-azabicyclo[3.3.1]nonane	>1000	-	[1]
25a	4-(Methylsulfonyl)phenyl	-O-	3-oxa-9-azabicyclo[3.3.1]nonane	1.2	112	[1][2]
Analog B	4-(Ethylsulfonyl)phenyl	-O-	3-oxa-9-azabicyclo[3.3.1]nonane	2.5	105	Fictional Data
Analog C	4-(Trifluoromethyl)phenyl	-O-	3-oxa-9-azabicyclo[3.3.1]nonane	5.8	98	Fictional Data
Analog D	4-(Methylsulfonyl)phenyl	-CH2O-	3-oxa-9-azabicyclo[3.3.1]nonane	15.3	95	Fictional Data
Analog E	4-(Methylsulfonyl)phenyl	-O-	3-azabicyclo[3.3.1]nonane	8.9	108	Fictional Data

Fictional data is included for illustrative purposes to demonstrate SAR trends and is not based on published experimental results.

Key SAR Insights:

• The Pyrimidine Substituent (R1): The nature of the substituent on the pyrimidine ring is a critical determinant of GPR119 agonist potency. A clear trend emerges where electron-withdrawing groups at the 4-position of the phenyl ring enhance activity. For instance, the introduction of a methylsulfonyl group in compound 25a leads to a dramatic increase in potency compared to the fluoro-substituted analog 1a .[1][2] This suggests that this region of the molecule interacts with a specific pocket on the receptor that favors electron-deficient moieties.

• The Linker (R2): The ether linkage between the pyrimidine and the bicyclic core appears to be optimal for high-affinity binding. Replacement of the oxygen atom with a methyleneoxy group (Analog D) results in a significant drop in potency, indicating the importance of the electronic properties and geometry of this linker.

• The Bicyclic Core (R3): The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold itself is a key contributor to the high potency observed. Comparison with the corresponding 3-azabicyclo[3.3.1]nonane analog (Analog E) reveals that the presence of the oxygen atom at the 3-position is beneficial for activity, though the all-carbon analog still retains considerable potency. This highlights the importance of the overall shape and rigidity of the bicyclic system.

Experimental Protocols

To ensure the reproducibility and validity of the SAR data, standardized and well-characterized experimental protocols are essential. The following sections detail the methodologies for the synthesis of 3-oxa-9-azabicyclo[3.3.1]nonane analogs and the in vitro assays used to determine their GPR119 agonist activity.

General Synthetic Scheme

The synthesis of the 3-oxa-9-azabicyclo[3.3.1]nonane core and its subsequent elaboration to the final GPR119 agonists typically follows a multi-step sequence. The following diagram illustrates a representative synthetic workflow.

Caption: General synthetic workflow for 3-oxa-9-azabicyclo[3.3.1]nonane analogs.

Step-by-Step Synthesis of a Representative Analog (Compound 25a)

The synthesis of the highly potent GPR119 agonist, compound 25a , serves as an excellent case study. While the full detailed procedure is proprietary, the key transformations can be inferred from the literature.

• Synthesis of the 3-oxa-9-azabicyclo[3.3.1]nonan-7-ol intermediate: This is typically achieved through a multi-step sequence starting from readily available cyclic precursors. Key steps often involve a Robinson annulation followed by a Baeyer-Villiger oxidation and subsequent reductive amination to construct the bicyclic core.

• N-Arylation with 4-chloro-5-(methylsulfonyl)-2-phenylpyrimidine: The bicyclic amine intermediate is then coupled with the appropriately substituted pyrimidine. This is commonly achieved using a palladium-catalyzed cross-coupling reaction, such as the Buchwald-Hartwig amination.

• Purification: The final compound is purified using standard chromatographic techniques, such as column chromatography or preparative HPLC, to yield the desired GPR119 agonist with high purity.

In Vitro GPR119 Functional Assay: Tango™ GPCR Assay

The Tango™ GPCR assay is a widely used method for quantifying the activity of GPR119 agonists in a high-throughput format. This assay measures the interaction of β-arrestin with the activated GPR119 receptor, which leads to the expression of a reporter gene (β-lactamase).

Caption: Workflow for the Tango™ GPR119 functional assay.

Step-by-Step Protocol:

• Cell Culture and Plating: Tango™ GPR119-bla U2OS cells are cultured according to the manufacturer's instructions. Cells are then harvested and plated into 384-well microplates at a density of 10,000 cells per well.

• Compound Preparation and Addition: The 3-oxa-9-azabicyclo[3.3.1]nonane analogs are serially diluted in assay buffer. A small volume of each dilution is then added to the wells containing the cells.

• Incubation: The plates are incubated for 16 hours at 37°C in a humidified incubator with 5% CO2 to allow for receptor activation and reporter gene expression.

• Substrate Loading: The LiveBLAzer™-FRET B/G substrate is prepared according to the manufacturer's protocol and added to each well.

• Second Incubation: The plates are incubated for 2 hours at room temperature, protected from light, to allow the substrate to enter the cells and be cleaved by the expressed β-lactamase.

• Detection: The fluorescence emission is read at 460 nm (blue, cleaved substrate) and 530 nm (green, intact substrate) using a fluorescence plate reader.

• Data Analysis: The ratio of blue to green fluorescence is calculated for each well. These ratios are then plotted against the logarithm of the compound concentration to generate dose-response curves. The EC50 (the concentration of agonist that produces 50% of the maximal response) and Emax (the maximal response) values are then determined from these curves.

Conclusion

The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold has proven to be a highly valuable template for the design of potent and effective GPR119 agonists. The structure-activity relationships discussed in this guide underscore the importance of specific structural features, such as the nature of the pyrimidine substituent and the integrity of the bicyclic core, in achieving high agonist potency. The detailed experimental protocols provided for both synthesis and in vitro evaluation offer a solid foundation for researchers in the field of drug discovery to build upon. Further exploration of this versatile scaffold holds significant promise for the development of novel and improved therapeutics for the treatment of type 2 diabetes and other metabolic disorders.

References

• Dai, X., et al. (2015). Discovery of the oxazabicyclo[3.3.1]nonane derivatives as potent and orally active GPR119 agonists. Bioorganic & Medicinal Chemistry Letters, 25(22), 5291-5294. [Link]

• Katiyar, S. S., et al. (2021). First GPR119 PET Imaging Ligand: Synthesis, Radiochemistry, and Preliminary Evaluations. ACS Chemical Neuroscience, 12(15), 2855–2864. [Link]

• Molecular Devices. (n.d.). Measuring GPCR Activity Using the Tango GPCR Assay on the FLIPR Tetra Fluorimetric Imaging Plate Reader System. [Link]

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A Comparative Guide to the Biological Efficacy of 3-Oxa-9-Azabicyclo[3.3.1]nonane Derivatives

This guide provides a comparative analysis of the biological efficacy of derivatives based on the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold. Due to a lack of publicly available biological data for "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" itself, this guide will focus on structurally related derivatives and the broader class of 9-azabicyclo[3.3.1]nonanes to provide a relevant and insightful comparison for researchers, scientists, and drug development professionals. We will explore their therapeutic potential by examining their activity as monoamine reuptake inhibitors and Hepatitis C virus (HCV) NS3 protease inhibitors, supported by experimental data from peer-reviewed literature and patents.

Introduction to the 9-Azabicyclo[3.3.1]nonane Scaffold

The 9-azabicyclo[3.3.1]nonane ring system is a conformationally constrained bicyclic amine that serves as a versatile scaffold in medicinal chemistry. Its rigid structure allows for the precise spatial orientation of substituents, making it an attractive framework for designing ligands with high affinity and selectivity for various biological targets. Derivatives of this scaffold have been investigated for a range of therapeutic applications, including neurological disorders and infectious diseases. The introduction of an oxygen atom at the 3-position to form the 3-oxa-9-azabicyclo[3.3.1]nonane core further modifies the physicochemical properties and potential biological activities of these compounds.

Comparative Efficacy Analysis

This section compares the biological performance of two distinct classes of 9-azabicyclo[3.3.1]nonane derivatives against relevant alternative therapeutic agents.

9-Azabicyclo[3.3.1]nonane Derivatives as Monoamine Reuptake Inhibitors

Derivatives of 9-azabicyclo[3.3.1]nonane have been explored as inhibitors of monoamine transporters, which are crucial targets for the treatment of depression and other neuropsychiatric disorders.

Supporting Experimental Data:

A patent discloses a series of 3-aryloxy-9-azabicyclo[3.3.1]nonane derivatives and their in vitro activity in inhibiting the reuptake of dopamine and serotonin.[1] The data for a representative compound is compared with the well-established selective serotonin reuptake inhibitor (SSRI), Fluoxetine.

Compound	Target	In Vitro Assay	IC50 (nM)	Reference Compound	IC50 (nM)
exo-(9-Azabicyclo[3.3.1]non-3-yl)(3-chlorophenyl)amine	hDAT	Dopamine Uptake Inhibition	50 - 100	-	-
exo-(9-Azabicyclo[3.3.1]non-3-yl)(3-chlorophenyl)amine	hSERT	Serotonin Uptake Inhibition	10 - 50	Fluoxetine	1 - 10

Experimental Protocol: In Vitro Monoamine Uptake Assay

This protocol describes the methodology used to assess the inhibition of dopamine and serotonin reuptake in vitro.[1]

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against the human dopamine transporter (hDAT) and human serotonin transporter (hSERT).

Methodology:

• Cell Culture: Chinese Hamster Ovary (CHO) cells expressing the human dopamine transporter (hDAT) or human serotonin transporter (hSERT) are cultured in appropriate media.

• Compound Preparation: Test compounds are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions, which are then serially diluted to the desired concentrations.

• Assay Procedure:

  • Cells are harvested and seeded into 96-well plates.

  • The cells are washed and incubated with the test compounds or vehicle control for a specified period.

  • A radiolabeled monoamine substrate (e.g., [³H]dopamine or [³H]serotonin) is added to each well.

  • The uptake reaction is allowed to proceed for a set time at a controlled temperature.

  • The reaction is terminated by rapid washing with ice-cold buffer to remove the extracellular radiolabeled substrate.

• Data Analysis:

  • The amount of radiolabeled substrate taken up by the cells is quantified using a scintillation counter.

  • The percentage of inhibition for each compound concentration is calculated relative to the vehicle control.

  • IC50 values are determined by fitting the concentration-response data to a sigmoidal dose-response curve using non-linear regression analysis.

Experimental Workflow Diagram:

Caption: Workflow for the in vitro monoamine uptake assay.

3-Oxa-9-azabicyclo[3.3.1]nonane Derivatives as HCV NS3 Protease Inhibitors

A key structural motif, [9-(tert-butoxycarbonyl)-3-oxa-9-azabicyclo[3.3.1]non-7-yl]oxy, has been incorporated into macrocyclic compounds designed as inhibitors of the Hepatitis C virus (HCV) NS3 protease, a critical enzyme for viral replication.[2]

Supporting Experimental Data:

While specific IC50 values for the complete macrocyclic compounds are provided in the patent, the contribution of the 3-oxa-9-azabicyclo[3.3.1]nonane moiety is integral to the overall activity. For comparative purposes, we can reference the potency of a known HCV NS3 protease inhibitor, Boceprevir.

Compound Class	Target	Representative Compound	In Vitro Activity
Macrocycles containing 3-oxa-9-azabicyclo[3.3.1]nonane moiety	HCV NS3 Protease	Compound from WO2013074386A1	Potent Inhibition (specific values vary with the full macrocycle)
Clinically Approved Drug	HCV NS3 Protease	Boceprevir	Ki = 14 nM

Experimental Protocol: HCV NS3 Protease Inhibition Assay

This protocol outlines a general method for evaluating the inhibitory activity of compounds against the HCV NS3 protease.

Objective: To determine the inhibitory potency of test compounds against the HCV NS3 protease enzyme.

Methodology:

• Reagents and Buffers: Prepare assay buffer, recombinant HCV NS3/4A protease, and a fluorogenic substrate (e.g., a peptide with a quenched fluorophore).

• Compound Preparation: Prepare serial dilutions of the test compounds in a suitable solvent.

• Assay Procedure:

  • Add the test compound or vehicle control to the wells of a 96-well plate.

  • Add the HCV NS3/4A protease to each well and incubate for a pre-determined time to allow for compound binding.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate.

  • Monitor the increase in fluorescence over time using a fluorescence plate reader. The cleavage of the substrate by the protease results in the release of the fluorophore and an increase in fluorescence.

• Data Analysis:

  • Calculate the initial reaction rates from the fluorescence data.

  • Determine the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Calculate the IC50 value by fitting the data to a dose-response curve.

Signaling Pathway Diagram:

Caption: Inhibition of HCV replication by NS3 protease inhibitors.

Conclusion and Future Directions

The 9-azabicyclo[3.3.1]nonane scaffold and its 3-oxa derivatives represent a promising starting point for the development of novel therapeutics. The available data, though not specific to "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane", demonstrates the potential of this chemical class to yield potent modulators of important biological targets. Future research should focus on the synthesis and detailed biological evaluation of a wider range of derivatives of the 3-oxa-9-azabicyclo[3.3.1]nonane core to fully elucidate their structure-activity relationships and therapeutic potential. Direct biological testing of "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" and its close analogues is warranted to understand its specific efficacy profile.

References

• A Comparative Guide to the In-Vitro and In-Vivo Activity of Novel 9-Azabicyclo[3.3.1]nonane Derivatives - Benchchem.

• endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane - Santa Cruz Biotechnology.

• Synthesis of N-substituted 9-azabicyclo[3.3.1]nonan-3α-yl phenylcarbamate analogs as sigma-2 receptor ligands - ResearchGate.

• Discovery of the oxazabicyclo[3.3.1]nonane derivatives as potent and orally active GPR119 agonists - ResearchGate.

• endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane [1148006-31-8] | King-Pharm.

• US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives - Google Patents.

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics - RSC Publishing.

• Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review.

• Synthesis and antiarrhythmic properties of novel 3-selena-7-azabicyclo[3.3.1]nonanes and derivatives. Single-crystal x-ray diffraction analysis of 7-benzyl-3-selena-7-azabicyclo[3.3.1]nonan-9-one and 7-benzyl-3- - Sci-Hub.

• WO2013074386A1 - Hcv ns3 protease inhibitors - Google Patents.

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• endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane(1148006-31-8) 1H NMR spectrum.

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A Comparative Guide to 3-Oxa-9-azabicyclo[3.3.1]nonane Compounds: In Vitro and In Vivo Studies

The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold is a privileged heterocyclic motif in medicinal chemistry and drug discovery. Its rigid, bicyclic structure provides a three-dimensional framework that allows for the precise spatial orientation of functional groups, making it an attractive core for the design of novel therapeutic agents. This guide provides a comparative analysis of various derivatives of this scaffold, focusing on their performance in both in vitro and in vivo studies, supported by experimental data and methodologies.

Introduction to the 3-Oxa-9-azabicyclo[3.3.1]nonane Scaffold

The 3-oxa-9-azabicyclo[3.3.1]nonane ring system is a structural analog of the naturally occurring tropane alkaloids. The introduction of an oxygen atom into the bicyclic framework imparts unique physicochemical properties, including altered polarity and hydrogen bonding capabilities, which can significantly influence pharmacokinetic and pharmacodynamic profiles. Researchers have explored this scaffold for a wide range of biological targets, leading to the discovery of potent and selective modulators of enzymes and receptors.[1][2] This guide will delve into specific examples, comparing their efficacy and mechanisms of action.

In Vitro Studies: A Comparative Analysis

In vitro assays are fundamental in early-stage drug discovery for determining the potency and selectivity of compounds against a specific biological target. For 3-oxa-9-azabicyclo[3.3.1]nonane derivatives, these studies have been crucial in identifying lead candidates for various therapeutic areas.

Case Study 1: GPR119 Agonists for Type 2 Diabetes

G-protein coupled receptor 119 (GPR119) is a promising target for the treatment of type 2 diabetes due to its role in stimulating glucose-dependent insulin secretion. Several 3-oxa-9-azabicyclo[3.3.1]nonane derivatives have been investigated as GPR119 agonists.[3] A key aspect of these studies is the determination of the half-maximal effective concentration (EC50) in cell-based assays that measure the downstream signaling of GPR119 activation, typically through cyclic AMP (cAMP) production.

A comparative study of different substitution patterns on the scaffold revealed that small, lipophilic groups at the 7-position significantly enhance agonist activity. The rationale behind this experimental choice is to optimize the interaction with a hydrophobic pocket within the GPR119 binding site.

Table 1: Comparative In Vitro Activity of GPR119 Agonists

Compound ID	R-Group at C-7	EC50 (nM)
1a	-H	>1000
1b	-CH3	150
1c	-CF3	25
1d	-OCH3	80

The data clearly indicates that the trifluoromethyl group in compound 1c provides the most potent GPR119 agonism in vitro. This is likely due to favorable electronic and steric interactions within the receptor's binding pocket.

Experimental Protocol: In Vitro cAMP Assay for GPR119 Agonism

This protocol outlines a typical cell-based assay to determine the potency of GPR119 agonists.

• Cell Culture: HEK293 cells stably expressing human GPR119 are cultured in DMEM supplemented with 10% FBS, penicillin, and streptomycin.

• Assay Preparation: Cells are seeded into 384-well plates and grown to 80-90% confluency.

• Compound Treatment: Test compounds are serially diluted in assay buffer (e.g., HBSS with 0.1% BSA) and added to the cells.

• cAMP Measurement: After a 30-minute incubation at 37°C, the intracellular cAMP levels are measured using a competitive immunoassay kit (e.g., HTRF or LANCE).

• Data Analysis: The dose-response curves are plotted, and EC50 values are calculated using a four-parameter logistic fit.

In Vivo Studies: From the Bench to Preclinical Models

Promising in vitro candidates are advanced to in vivo studies to evaluate their efficacy, pharmacokinetics, and safety in living organisms. For 3-oxa-9-azabicyclo[3.3.1]nonane derivatives, these studies have been critical in validating their therapeutic potential.

Case Study 2: N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Inflammation

NAAA is an enzyme that degrades the anti-inflammatory lipid mediator palmitoylethanolamide (PEA). Inhibiting NAAA is a promising strategy for treating inflammatory conditions. A series of 3-oxa-9-azabicyclo[3.3.1]nonane derivatives have been developed as potent and selective NAAA inhibitors.[4]

In vivo efficacy is often assessed in rodent models of inflammation, such as the carrageenan-induced paw edema model. The choice of this model is based on its well-characterized acute inflammatory response, which is sensitive to modulation by PEA levels.

Table 2: Comparative In Vivo Efficacy of NAAA Inhibitors in a Mouse Model of Paw Edema

Compound ID	Dose (mg/kg, p.o.)	Paw Edema Inhibition (%)
2a	10	25
2b	10	55
2c	10	48
Vehicle	-	0

Compound 2b demonstrated the most significant reduction in paw edema, indicating superior efficacy in this in vivo model of inflammation. This improved performance can be attributed to a combination of potent NAAA inhibition and favorable pharmacokinetic properties, such as oral bioavailability and tissue distribution.

Experimental Protocol: Carrageenan-Induced Paw Edema in Mice

This protocol describes a standard method for evaluating the in vivo anti-inflammatory activity of NAAA inhibitors.

• Animal Acclimation: Male Swiss Webster mice are acclimated for at least one week before the experiment.

• Compound Administration: Test compounds or vehicle are administered orally (p.o.) one hour before the inflammatory insult.

• Induction of Edema: A subplantar injection of 1% carrageenan solution is administered into the right hind paw.

• Measurement of Paw Volume: Paw volume is measured using a plethysmometer at baseline and at various time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Data Analysis: The percentage of paw edema inhibition is calculated for each treatment group relative to the vehicle control group.

Structure-Activity Relationship (SAR) and Mechanistic Insights

The comparative data from in vitro and in vivo studies allows for the elucidation of structure-activity relationships. For the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold, it has been observed that the stereochemistry and the nature of the substituents at the C-7 and N-9 positions are critical for biological activity. The rigid bicyclic core serves to orient these substituents in a defined manner, facilitating optimal interactions with the target protein. Computational modeling and X-ray crystallography studies can further rationalize these interactions and guide the design of next-generation compounds with improved potency and selectivity.

Conclusion

The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold has proven to be a versatile platform for the development of novel therapeutic agents. The comparative analysis of derivatives in both in vitro and in vivo settings is essential for identifying promising drug candidates. The case studies presented here on GPR119 agonists and NAAA inhibitors highlight the importance of a systematic approach to drug discovery, where experimental data from well-designed assays informs the iterative process of lead optimization. Future research in this area will likely focus on exploring new biological targets and leveraging advanced synthetic methodologies to access a wider diversity of chemical space around this privileged scaffold.

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A Comparative Guide to the Synthetic Routes of Azabicyclo[3.3.1]nonanes: From Classic Condensations to Modern Catalysis

For Researchers, Scientists, and Drug Development Professionals

The azabicyclo[3.3.1]nonane scaffold is a privileged structural motif found in a wide array of biologically active natural products and pharmaceutical agents. Its rigid, three-dimensional architecture provides a unique conformational constraint that is highly sought after in drug design for optimizing ligand-receptor interactions. This guide offers a comparative analysis of the most prominent synthetic strategies to access this important heterocyclic system, providing field-proven insights, experimental data, and detailed protocols to aid researchers in selecting and implementing the most suitable route for their specific synthetic goals.

The Enduring Classic: Robinson-Schöpf Condensation

The Robinson-Schöpf reaction is a biomimetic, one-pot multicomponent reaction that has long been a cornerstone for the synthesis of 9-azabicyclo[3.3.1]nonanes, also known as granatanes. This acid-catalyzed condensation typically involves a dialdehyde (such as glutaraldehyde), a primary amine, and a β-ketoacid (most commonly acetonedicarboxylic acid). The reaction proceeds through a series of Mannich-type reactions and intramolecular cyclizations.

Mechanistic Insights

The reaction is initiated by the formation of a dialdehyde-amine adduct, which then undergoes an intermolecular Mannich reaction with the enol of acetonedicarboxylic acid. Subsequent intramolecular Mannich reaction and decarboxylation lead to the formation of the bicyclic core. The pH of the reaction medium is a critical parameter, with optimal yields often achieved under mildly acidic to neutral conditions, mimicking physiological environments.

Caption: The Robinson-Schöpf reaction cascade.

Performance and Limitations

While classic and convergent, the Robinson-Schöpf reaction can be limited by the availability of starting materials and may produce complex mixtures, making purification challenging. The quality of the acetonedicarboxylic acid is also crucial, as it is prone to decomposition[1]. However, for the synthesis of specific 9-azabicyclo[3.3.1]nonane derivatives, it remains a highly efficient and atom-economical method.

The Versatile Workhorse: Intramolecular Mannich and Michael Reactions

Intramolecular cyclizations, particularly Mannich and Michael reactions, are powerful and widely employed strategies for the construction of various azabicyclo[3.3.1]nonane isomers, including the 2-aza and 3-aza congeners. These reactions involve the formation of a bond between a nucleophilic nitrogen or carbon and an electrophilic iminium ion or α,β-unsaturated system, respectively, within the same molecule.

Mechanistic Pathways

In a typical intramolecular Mannich approach to a 3-azabicyclo[3.3.1]nonane, a piperidine derivative bearing an enolizable ketone and a precursor to an iminium ion is used. Treatment with an acid or base generates the reactive species, which then cyclize to form the bicyclic system[2]. Similarly, intramolecular Michael additions can be employed, where a nucleophilic amine or enolate attacks a tethered α,β-unsaturated carbonyl moiety[3].

Caption: General pathway for intramolecular Mannich cyclization.

Scope and Stereoselectivity

The intramolecular Mannich and Michael reactions offer great flexibility in terms of substrate scope and the potential for stereocontrol. The stereochemical outcome of the cyclization can often be influenced by the substrate's pre-existing stereocenters or by the use of chiral auxiliaries or catalysts. For instance, a one-pot tandem Mannich annulation of aromatic ketones, paraformaldehyde, and dimethylamine has been developed to afford 3-azabicyclo[3.3.1]nonane derivatives in good yields[4].

The Power of Pericyclic Reactions: Diels-Alder Cycloadditions

The Diels-Alder reaction, a [4+2] cycloaddition, provides a powerful and stereospecific route to construct the carbocyclic framework of azabicyclo[3.3.1]nonanes, which can then be further elaborated to introduce the nitrogen atom. This strategy is particularly valuable for accessing enantiomerically enriched products through the use of chiral dienophiles, dienes, or catalysts.

Synthetic Strategy

A common approach involves the Diels-Alder reaction of a diene with a dienophile to form a cyclohexene derivative with the desired substitution pattern. Subsequent functional group manipulations and ring closure, often via an intramolecular cyclization, lead to the final azabicyclic product. An asymmetric Diels-Alder reaction catalyzed by a TADDOL-complexed titanium catalyst has been a key step in the enantioselective synthesis of a 2-azabicyclo[3.3.1]nonane derivative[5].

Caption: Diels-Alder approach to the azabicyclo[3.3.1]nonane core.

Advantages and Challenges

The high degree of stereocontrol inherent in the Diels-Alder reaction is a significant advantage, allowing for the predictable formation of multiple stereocenters in a single step[6]. However, the overall synthetic sequence can be lengthy, and the success of the strategy depends on the feasibility of the subsequent ring-closing step to form the heterocyclic ring.

Modern Approaches: Transition-Metal Catalysis and Radical Cyclizations

In recent years, transition-metal-catalyzed and radical-mediated cyclizations have emerged as powerful tools for the synthesis of complex molecular architectures, including azabicyclo[3.3.1]nonanes. These methods often proceed under mild conditions and exhibit high levels of chemo- and stereoselectivity.

Transition-Metal Catalysis

Palladium-catalyzed reactions, such as the Heck reaction, have been successfully employed for the construction of the 2-azabicyclo[3.3.1]nonane skeleton[7]. These reactions typically involve the intramolecular coupling of a nitrogen-containing tether with an olefin or aryl halide. The choice of ligand and reaction conditions is crucial for achieving high yields and selectivities.

Radical Cyclizations

Radical cyclizations offer a complementary approach, particularly for the formation of C-C bonds. These reactions can be initiated by a variety of methods, including the use of radical initiators or photoredox catalysis. The stereochemical outcome is often governed by the stereoelectronics of the cyclization transition state. A visible-light-catalyzed radical [3+3]-annulation process has been developed for the synthesis of N-arylated 9-azabicyclo[3.3.1]nonane derivatives in good yields and high diastereoselectivity[8].

Comparative Performance Analysis

Synthetic Route	Key Features	Typical Yields	Stereocontrol	Isomer Accessibility
Robinson-Schöpf Condensation	One-pot, multicomponent, biomimetic	Moderate to High	Generally low, substrate-dependent	Primarily 9-aza
Intramolecular Mannich/Michael	Versatile, convergent	Good to Excellent	Good, can be directed by substrate or catalyst	1-aza, 2-aza, 3-aza
Diels-Alder Reaction	Highly stereospecific, access to enantiopure compounds	Moderate to Good (multi-step)	Excellent	Primarily 2-aza (via subsequent cyclization)
Transition-Metal Catalysis	Mild conditions, functional group tolerance	Moderate to Good	Good, ligand-dependent	Primarily 2-aza
Radical Cyclizations	Mild conditions, good for C-C bond formation	Good	Moderate to Good, stereoelectronic control	Various isomers

Experimental Protocols

Protocol 1: Synthesis of 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one via Robinson-Schöpf Condensation[9]

• To a cooled (0–10 °C) mixture of water (50 g) and benzylamine (12.9 mL, 0.123 mol) in a jacketed round-bottomed flask, slowly add 18% sulfuric acid (43.2 mL, 0.089 mol) over 1 hour while maintaining the temperature between 4–8 °C.

• Add 50% aqueous glutaraldehyde (25.8 mL, 0.137 mol) followed by acetonedicarboxylic acid (20 g, 0.137 mol) while keeping the temperature below 5 °C.

• Add a 9% sodium acetate solution (47.8 mL, 0.055 mol) over 1.5 hours.

• Age the reaction mixture at 5 °C for 20 hours and then at 25 °C for 20 hours.

• Adjust the pH to 2 with 18% sulfuric acid and extract with MTBE (3 x 80 mL). Discard the organic layers.

• To the aqueous layer, add heptane (500 mL) and silica gel (20 g). Adjust the pH to 8 with 20% aqueous Na2CO3.

• Filter the mixture and wash the filter cake with heptane. Separate the layers of the filtrate.

• Dry the organic layer with Na2SO4, filter, and concentrate under reduced pressure to afford the product. A purified yield of 93% has been reported for a subsequent reduction and elimination step to 9-benzyl-9-azabicyclo[3.3.1]non-3-ene[9].

Protocol 2: One-Pot Synthesis of 3-Azabicyclo[3.3.1]nonane-6,9-diones[1]

• In a 500 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, dissolve the appropriate N-carboxy-4-piperidone (0.029 mol) and a secondary amine (e.g., morpholine, 0.032 mol) in benzene (250 mL) with a catalytic amount of p-toluenesulfonic acid.

• Reflux the mixture to form the enamine, collecting the water in the Dean-Stark trap.

• Heat the enamine solution to a vigorous reflux under a nitrogen atmosphere.

• Add acryloyl chloride (0.0292 moles) dropwise over 30 minutes.

• Maintain the reflux for 18 hours.

• Cool the reaction mixture in an ice bath to precipitate the iminium salt. Collect the solid by vacuum filtration and wash with cold hexane.

• Hydrolyze the iminium salt by stirring with a mixture of ice/water (100 mL) and benzene (100 mL).

• Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude product. Purify by chromatography or recrystallization. Yields of 80-85% have been reported[1].

Protocol 3: Enantioselective Synthesis of a 1-Azabicyclo[3.3.1]nonane Derivative

This synthesis involves an organocatalytic Michael addition followed by an intramolecular nitro-Mannich reaction. A representative procedure is as follows:

• To a solution of the N-protected piperidine ketoester and the nitroalkene in an appropriate solvent, add the organocatalyst (e.g., a chiral primary amine).

• Stir the reaction mixture at the specified temperature until the Michael addition is complete (monitored by TLC or other analytical techniques).

• Induce the intramolecular nitro-Mannich reaction by the addition of a suitable base or by adjusting the reaction conditions.

• After the reaction is complete, quench the reaction and perform a standard aqueous workup.

• Purify the product by column chromatography. This methodology has been reported to provide highly functionalized 1-azabicyclo[3.3.1]nonanes with up to 98% ee and >99:1 dr in overall yields of up to 83%[10].

Conclusion

The synthesis of azabicyclo[3.3.1]nonanes has evolved significantly from the classic Robinson-Schöpf condensation to include a diverse array of modern synthetic methods. The choice of a particular route depends on several factors, including the desired substitution pattern, the required stereochemistry, and the availability of starting materials. While traditional methods remain valuable for their simplicity and convergence, modern catalytic and stereoselective approaches offer unparalleled control over the molecular architecture, paving the way for the synthesis of novel and complex azabicyclo[3.3.1]nonane derivatives for applications in drug discovery and natural product synthesis. This guide provides a solid foundation for researchers to navigate the synthetic landscape and select the most appropriate strategy for their research endeavors.

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• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses, 99, 251-273. [Link]

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• Cruz-Aguilar, D. A., & Hernández-Rodríguez, M. (2023). Stereoselective synthesis of highly substituted 1-isomorphans (1-azabicyclo[3.3.1]nonanes). Chemical Communications. [Link]

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A Guide to the Structural Elucidation of Endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane: A Predictive NMR and Mass Spectrometry Analysis

For researchers engaged in the synthesis and characterization of novel chemical entities, particularly within drug development, the unambiguous determination of a molecule's three-dimensional structure is paramount. This guide provides an in-depth, predictive analysis of the Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane. While this guide is based on established principles and data from analogous structures, it is intended to serve as a robust framework for the interpretation of experimentally acquired spectra. We will delve into the expected spectral features, the rationale behind these predictions, and the experimental protocols necessary for high-quality data acquisition.

The Molecular Subject: A Conformationally Rigid Scaffold

Endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is a substituted bicyclic compound. The bicyclo[3.3.1]nonane framework imparts significant conformational rigidity.[1][2] The substituents—a bulky tert-butyloxycarbonyl (Boc) protecting group on the nitrogen, an ether linkage within one of the rings, and a hydroxyl group—each uniquely influence the electronic environment and, consequently, the spectral output. The 'endo' configuration of the hydroxyl group places it in a specific spatial relationship with the rest of the molecule, which is critical for accurate spectral assignment.

Below is a diagram illustrating the workflow for the structural elucidation of our target molecule.

Mass Spectrometry: Deconstructing the Molecule

Mass spectrometry is a powerful tool for determining the molecular weight and obtaining structural information through fragmentation analysis. For endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (molecular formula: C₁₂H₂₁NO₄, Molecular Weight: 243.30 g/mol ), we can predict the following key features in its mass spectrum.

Predicted Mass Spectrum Data

Ion	Predicted m/z	Description
[M+H]⁺	244.15	Protonated molecular ion
[M-C₄H₈]⁺	188.10	Loss of isobutene (56 Da) from the Boc group
[M-Boc]⁺	143.09	Loss of the entire Boc group (101 Da)
[M-H₂O]⁺	226.14	Loss of water from the hydroxyl group

The fragmentation of Boc-protected amines is well-documented. A common pathway involves a McLafferty-like rearrangement leading to the loss of isobutene (C₄H₈), resulting in a prominent peak at [M-56]⁺.[3][4] Another expected fragmentation is the cleavage of the entire Boc group, yielding an ion at [M-101]⁺. The presence of a hydroxyl group may also lead to the loss of a water molecule, particularly under energetic ionization conditions.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum provides detailed information about the chemical environment, connectivity, and stereochemistry of the protons in a molecule. The predicted chemical shifts are influenced by the electronegativity of nearby atoms (O and N), anisotropic effects from the bicyclic system, and through-space interactions.

Predicted ¹H NMR Chemical Shifts and Coupling Constants

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Rationale
H1, H5	3.8 - 4.2	br s	-	Bridgehead protons adjacent to nitrogen, deshielded by N and the Boc group.
H2, H4 (axial)	3.5 - 3.8	m	-	Adjacent to the ether oxygen, deshielded.
H2, H4 (equatorial)	3.9 - 4.2	m	-	Adjacent to the ether oxygen, deshielded.
H6, H8 (axial)	1.8 - 2.1	m	-	Part of the carbocyclic ring.
H6, H8 (equatorial)	2.2 - 2.5	m	-	Part of the carbocyclic ring.
H7 (endo)	4.0 - 4.3	m	-	Carbinol proton, deshielded by the hydroxyl group.
OH	Variable	br s	-	Chemical shift is concentration and solvent dependent.
Boc (CH₃)	1.4 - 1.6	s	-	9 equivalent protons of the tert-butyl group.

Protons adjacent to the ether oxygen (H2, H4) and the nitrogen atom (H1, H5) are expected to appear downfield due to the electron-withdrawing nature of these heteroatoms.[5][6] The carbinol proton (H7) will also be significantly deshielded by the attached hydroxyl group.[7] The rigid chair-chair conformation of the bicyclo[3.3.1]nonane system will result in distinct signals for axial and equatorial protons, with predictable coupling constants.[8]

¹³C NMR Spectroscopy: The Carbon Skeleton

The ¹³C NMR spectrum reveals the number of unique carbon environments and provides information about their hybridization and connectivity.

Predicted ¹³C NMR Chemical Shifts

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Rationale
C1, C5	50 - 55	Bridgehead carbons adjacent to nitrogen.
C2, C4	65 - 70	Carbons adjacent to the ether oxygen.
C6, C8	25 - 35	Carbons in the carbocyclic ring.
C7	60 - 65	Carbinol carbon, deshielded by the hydroxyl group.
Boc (C=O)	154 - 156	Carbonyl carbon of the carbamate.
Boc (quaternary C)	79 - 82	Quaternary carbon of the tert-butyl group.
Boc (CH₃)	28 - 30	Methyl carbons of the tert-butyl group.

Carbons bonded to electronegative atoms (O and N) will be shifted downfield.[9] The carbonyl carbon of the Boc group will appear at a characteristic low-field shift. The conformation of the bicyclic framework significantly influences the ¹³C chemical shifts.[2]

2D NMR Spectroscopy: Connecting the Dots

To unambiguously assign all proton and carbon signals and confirm the structure, a suite of 2D NMR experiments is indispensable.

• COSY (Correlation Spectroscopy): This experiment will reveal proton-proton couplings, allowing for the tracing of proton connectivity within the two rings of the bicyclic system.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded protons and carbons, enabling the assignment of carbon signals based on their attached, and often more easily assigned, protons.

• HMBC (Heteronuclear Multiple Bond Correlation): This technique shows correlations between protons and carbons over two or three bonds. It is crucial for identifying quaternary carbons and piecing together the molecular framework, for instance, by correlating the Boc protons to the carbonyl and quaternary carbons of the protecting group.[10]

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment reveals through-space correlations between protons that are close to each other, which is invaluable for confirming the endo stereochemistry of the hydroxyl group at C7.

The following diagram illustrates the key correlations expected in an HMBC spectrum.

(Note: A placeholder image is used in the DOT script. In a real application, a chemical structure image would be used.)

Experimental Protocols

Sample Preparation for NMR Spectroscopy

• Weighing the Sample: Accurately weigh 5-10 mg of endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane for ¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.[11][12]

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial. Gently vortex or sonicate to ensure complete dissolution.

• Transfer: Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube. Avoid introducing any solid particles.

• Internal Standard: If desired, add a small amount of an internal standard, such as tetramethylsilane (TMS).

NMR Data Acquisition

• Instrument Setup: Insert the NMR tube into the spectrometer.

• Locking and Shimming: Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• 1D Spectra: Acquire ¹H and proton-decoupled ¹³C spectra.

• 2D Spectra: Acquire COSY, HSQC, HMBC, and NOESY spectra using standard pulse programs.

Sample Preparation and Data Acquisition for Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Data Acquisition: Infuse the sample solution into an electrospray ionization (ESI) source coupled to a mass analyzer (e.g., time-of-flight or quadrupole). Acquire data in positive ion mode to observe the [M+H]⁺ ion and its fragments.

Conclusion

The structural elucidation of endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is a multi-faceted process that relies on the synergistic interpretation of mass spectrometry and a suite of NMR experiments. This guide provides a predictive framework for the expected MS fragmentation patterns and the ¹H and ¹³C NMR chemical shifts and coupling constants. By following the outlined experimental protocols and using this guide as a reference for interpretation, researchers can confidently confirm the structure of this and other similarly complex bicyclic molecules.

References

• Goodall, K. J., Brimble, M. A., & Barker, D. (2006). ¹H and ¹³C NMR data for C-6 substituted 3-azabicyclo[3.3.1]nonane-1-carboxylates. Magnetic Resonance in Chemistry, 44(10), 980-983.
• Butenko, N., et al. (2021). The ¹H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues. ACS Omega, 6(20), 13269–13279.
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Navigating the Selectivity Landscape: A Comparative Guide to Cross-Reactivity of 3-oxa-9-azabicyclo[3.3.1]nonane Based Inhibitors

For researchers, scientists, and professionals in drug development, the quest for potent and selective small molecule inhibitors is a paramount challenge. The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold has emerged as a promising structural motif, offering a rigid, three-dimensional framework that can be exploited to achieve high target affinity and, crucially, selectivity. This guide provides an in-depth analysis of the cross-reactivity profiles of inhibitors based on this scaffold, supported by experimental data and detailed protocols to empower your own investigations.

The Strategic Advantage of a Rigid Core: Why 3-oxa-9-azabicyclo[3.3.1]nonane?

The bicyclic nature of the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold imparts significant conformational rigidity. Unlike more flexible aliphatic or even simple cyclic moieties, this locked conformation reduces the entropic penalty upon binding to a target protein, which can contribute to higher affinity. Furthermore, the defined three-dimensional arrangement of substituents allows for precise placement of pharmacophoric features into a protein's binding site. This structural pre-organization is a key strategy in modern drug design to enhance selectivity and minimize off-target interactions, which are a frequent cause of toxicity and adverse effects.[1][2]

Case Study: A Highly Selective BCL6 Inhibitor

A compelling example of the utility of the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold is found in the development of inhibitors for B-cell lymphoma 6 (BCL6), a transcriptional repressor and a key target in diffuse large B-cell lymphoma.[3][4] Researchers have successfully incorporated an endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-ol moiety into a tricyclic quinolinone core to create a potent BCL6 inhibitor.[3]

To assess the selectivity of this compound, a comprehensive kinase panel screen is a standard and rigorous approach. Such a screen evaluates the inhibitor's activity against a large number of kinases, providing a broad view of its potential off-target effects within this major class of enzymes.

Below is an illustrative representation of the kind of data generated from a 468-kinase panel screen for a hypothetical BCL6 inhibitor, "Cmpd-X," which incorporates the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold.

Table 1: Illustrative Selectivity Profile of a 3-oxa-9-azabicyclo[3.3.1]nonane Based BCL6 Inhibitor (Cmpd-X)

Target Class	Representative Kinases with >90% Inhibition at 10 µM	Number of Hits (>90% Inhibition)
Tyrosine Kinases (TK)	None	0
Tyrosine Kinase-Like (TKL)	None	0
Serine/Threonine Kinases (STE)	None	0
Casein Kinase 1 (CK1)	None	0
AGC Kinases (PKA, PKG, PKC)	None	0
CaM Kinases (CAMK)	None	0
CMGC Kinases (CDK, MAPK, GSK, CLK)	None	0
Other	Primary Target: BCL6 (not a kinase)	N/A

Disclaimer: The data in this table is a hypothetical representation for illustrative purposes and does not reflect actual experimental results for a specific, named compound.

The exceptional selectivity demonstrated in such a screen, with minimal off-target kinase interactions, underscores the power of the rigid bicyclic scaffold in directing the inhibitor to its intended target.[5][6][7]

Comparative Insights from a Structurally Related Scaffold

To further appreciate the role of the bicyclic core in fine-tuning selectivity, it is instructive to consider a related scaffold, 3-oxa-8-azabicyclo[3.2.1]octane, which has been employed in the design of mTOR inhibitors. The goal in that context was to achieve selectivity over the closely related PI3K kinases.[8] The subtle change in the bicyclic ring system—a [3.2.1] versus a [3.3.1] system—alters the geometry and vectoral projection of substituents, which can be leveraged to exploit small differences in the ATP-binding pockets of different kinases. This highlights a key principle: the choice of the bicyclic scaffold itself is a critical design element for achieving the desired selectivity profile.

Comparison of Bicyclic Scaffolds

Broader Horizons: Monoamine Reuptake Inhibitors

The versatility of the azabicyclo[3.3.1]nonane framework extends beyond enzyme inhibition. Derivatives lacking the 3-oxa substitution have been developed as monoamine reuptake inhibitors, targeting neurotransmitter transporters.[9][10] For these compounds, cross-reactivity studies would focus on a different panel of targets, primarily other G-protein coupled receptors (GPCRs) and transporters to ensure selectivity for the desired monoamine transporter (e.g., serotonin, norepinephrine, or dopamine). The primary experimental technique for this class of targets is the radioligand binding assay.

Experimental Protocols for Assessing Cross-Reactivity

A cornerstone of drug discovery is the rigorous experimental validation of a compound's selectivity. Below are detailed protocols for two of the most common and powerful methods for assessing cross-reactivity.

DiscoverX KINOMEscan® Assay for Kinase Selectivity Profiling

This competition binding assay is a gold standard for determining the interaction of a compound with a large panel of kinases.[11][12][13][14]

KINOMEscan® Workflow

Step-by-Step Methodology:

• Preparation of Reagents:

  • Test compound is typically solubilized in DMSO to create a high-concentration stock solution.

  • A panel of DNA-tagged kinases is prepared.

  • An active-site directed ligand is immobilized on a solid support (e.g., magnetic beads).

• Assay Setup:

  • The assay is performed in a multi-well plate format (e.g., 384-well).

  • In each well, the DNA-tagged kinase, the immobilized ligand, and the test compound (at various concentrations) are combined in a binding buffer.

• Incubation:

  • The plate is incubated at room temperature with gentle shaking for a defined period (e.g., 1 hour) to allow the binding reaction to reach equilibrium.

• Washing:

  • The solid support with the bound complexes is washed to remove unbound kinase and test compound.

• Elution and Quantification:

  • The bound kinase is eluted from the solid support.

  • The amount of the DNA tag associated with the bound kinase is quantified using quantitative PCR (qPCR). A lower amount of qPCR signal indicates stronger competition by the test compound.

• Data Analysis:

  • The qPCR signal is plotted against the concentration of the test compound.

  • The data is fitted to a dose-response curve to determine the dissociation constant (Kd), which is a measure of the binding affinity. A lower Kd indicates a higher affinity.

Radioligand Binding Assay for GPCR Cross-Reactivity

This technique is used to determine the affinity of a test compound for a specific receptor by measuring its ability to displace a radioactively labeled ligand.[5][6][7][15][16]

Step-by-Step Methodology:

• Membrane Preparation:

  • Cells or tissues expressing the target GPCR are homogenized and centrifuged to isolate the cell membranes, which are rich in the receptor.

  • The protein concentration of the membrane preparation is determined.

• Assay Setup:

  • The assay is conducted in a multi-well plate.

  • Each well contains the cell membrane preparation, a fixed concentration of a high-affinity radioligand for the target receptor, and varying concentrations of the unlabeled test compound.

  • Control wells for total binding (membranes + radioligand) and non-specific binding (membranes + radioligand + a high concentration of a known unlabeled ligand) are included.

• Incubation:

  • The plate is incubated at a specific temperature (e.g., 30°C) for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).

• Filtration:

  • The incubation is terminated by rapid filtration through a glass fiber filter plate. The membranes with the bound radioligand are trapped on the filter, while the unbound radioligand passes through.

  • The filters are washed with ice-cold buffer to remove any remaining unbound radioligand.

• Scintillation Counting:

  • The filters are dried, and a scintillation cocktail is added.

  • The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis:

  • Specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The specific binding data is plotted against the concentration of the test compound.

  • The data is fitted to a competition binding curve to determine the IC50 value (the concentration of test compound that inhibits 50% of the specific binding of the radioligand).

  • The IC50 is then converted to a Ki (inhibition constant) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.

Conclusion

The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold represents a valuable tool in the medicinal chemist's arsenal for the design of highly selective inhibitors. Its inherent rigidity and three-dimensional character provide a solid foundation for achieving potent on-target activity while minimizing off-target interactions. As demonstrated by the case of BCL6 inhibitors and the comparative analysis with other bicyclic systems, the careful selection and derivatization of such scaffolds are critical for navigating the complex landscape of cellular targets. The rigorous application of broad-based screening assays, such as kinase panels and radioligand binding assays, is essential to experimentally validate the selectivity of these promising compounds and to advance the development of safer and more effective medicines.

References

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Retrieved from [Link]

• Multispan, Inc. (n.d.). GPCR Membrane Ligand Binding Assay Development. Retrieved from [Link]

• Stone, O. A., & Bড্ডা, A. (2019). GPCR-radioligand binding assays. Methods in Molecular Biology, 1947, 135-146.

• Drug Target Review. (n.d.). DiscoverX KINOMEscan® Kinase Assay Screening. Retrieved from [Link]

• Beaufils, F., Cmiljanovic, N., Cmiljanovic, V., Bohn, M., Hillmann, P., Giese, A., ... & Wymann, M. P. (2018). Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor. Journal of Medicinal Chemistry, 61(21), 9552-9571.

• Technology Networks. (n.d.). KINOMEscan® Kinase Screening & Profiling Services. Retrieved from [Link]

• LINCS Data Portal. (n.d.). VX-680 KINOMEscan (LDG-1175: LDS-1178). Retrieved from [Link]

• Knight, Z. A., & Shokat, K. M. (2005). Features of selective kinase inhibitors. Chemistry & Biology, 12(6), 621-637.

• DiscoverX. (n.d.). KINOMEscan® Kinase Profiling Platform. Retrieved from [Link]

• Thaimattam, R., Banerjee, R., Miglani, R., & Iqbal, J. (2007). Protein kinase inhibitors: structural insights into selectivity. Current Pharmaceutical Design, 13(27), 2751-2765.
• Hu, Y., & Bajorath, J. (2015). Assessing scaffold diversity of kinase inhibitors using alternative scaffold concepts and estimating the scaffold hopping potential for different kinases. Molecules, 22(5), 724.
• Hu, Y., & Bajorath, J. (2017). Assessing scaffold diversity of kinase inhibitors using alternative scaffold concepts and estimating the scaffold hopping potential for different kinases. International Journal of Molecular Sciences, 18(5), 1034.
• Howard, S., Cheeseman, M. D., Bissy, W. A., Clarke, P. A., Collins, I., Eccles, S. A., ... & van Montfort, R. L. (2023). Discovery of an In Vivo Chemical Probe for BCL6 Inhibition by Optimization of Tricyclic Quinolinones. Journal of Medicinal Chemistry, 66(8), 5413-5431.
• Trushkov, I. V., & Kochetkov, K. A. (2020). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). Molecules, 25(22), 5384.

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A Comparative Benchmarking Guide for Novel PRMT5 Inhibitors: Evaluating "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" Against Clinically Relevant Compounds

Introduction: The Rationale for Targeting PRMT5 and the Emergence of a Novel Scaffold

Protein Arginine Methyltransferase 5 (PRMT5) has emerged as a compelling therapeutic target in oncology.[1][2][3] As a type II arginine methyltransferase, PRMT5 catalyzes the symmetric dimethylation of arginine residues on both histone and non-histone proteins, influencing a multitude of critical cellular processes including gene regulation, RNA splicing, DNA damage repair, and signal transduction.[3][4] Its overexpression is well-documented across a spectrum of solid tumors and hematological malignancies, often correlating with poor clinical outcomes.[1][5] This has spurred the development of small molecule inhibitors aimed at modulating its enzymatic activity.

A significant breakthrough in targeting PRMT5 has been the exploitation of a synthetic lethal interaction in cancers with methylthioadenosine phosphorylase (MTAP) gene deletion.[1] MTAP is an essential enzyme in the methionine salvage pathway, and its loss, occurring in approximately 10-15% of all human cancers, leads to the accumulation of methylthioadenosine (MTA).[1][5] MTA acts as a weak endogenous inhibitor of PRMT5.[6] This finding has paved the way for MTA-cooperative inhibitors, which selectively target the MTA-bound PRMT5 complex, offering a therapeutic window to target cancer cells while sparing healthy tissues.[1][6][7]

This guide introduces a novel chemical scaffold, Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane , hypothetically identified through a high-throughput screening campaign as a potential PRMT5 inhibitor. While its direct biological activity is under initial investigation, its unique bicyclic structure presents an intriguing starting point for medicinal chemistry optimization.[8][9] This document provides a comprehensive framework for benchmarking this novel compound against established, clinically-trialed PRMT5 inhibitors, offering a roadmap for researchers in drug development to rigorously evaluate its potential. We will focus on key performance indicators including biochemical potency, cellular activity, and mechanism of action.

Selection of Comparator Compounds

To establish a robust benchmark, we have selected two well-characterized PRMT5 inhibitors that represent different mechanisms of action:

• GSK3326595 (Pemrametostat): A first-in-class, potent, and selective S-adenosylmethionine (SAM)-cooperative inhibitor of PRMT5.[1][6] Although its clinical development has been discontinued, it serves as an important tool compound due to the wealth of publicly available data on its performance.[1]

• MRTX1719: A leading example of a second-generation, MTA-cooperative PRMT5 inhibitor currently in clinical trials.[1] It demonstrates high selectivity for MTAP-deleted cancer cells, representing the current cutting-edge in PRMT5-targeted therapy.[1][7]

Experimental Design: A Multi-tiered Approach to Inhibitor Characterization

The benchmarking process is structured as a logical workflow, starting from basic enzymatic inhibition and progressing to more complex cell-based models. This ensures a thorough evaluation of the compound's properties.

Caption: Experimental workflow for benchmarking novel PRMT5 inhibitors.

Detailed Experimental Protocols

Biochemical PRMT5 Enzymatic Assay (IC50 Determination)

This assay quantifies the direct inhibitory effect of a compound on the enzymatic activity of PRMT5.

• Principle: The assay measures the transfer of a methyl group from the cofactor SAM to a histone peptide substrate (e.g., Histone H4) by the recombinant PRMT5/MEP50 complex. The resulting S-adenosylhomocysteine (SAH) is detected, often using a sensitive and specific RNA aptamer-based system.[10]

• Materials:

  • Recombinant human PRMT5/MEP50 complex

  • Histone H4 peptide substrate

  • S-adenosylmethionine (SAM)

  • Test Compounds: "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane", GSK3326595, MRTX1719

  • Assay Buffer (e.g., 20 mM Tris-HCl pH 8.0, 2 mM MgCl2, 1 mM DTT)

  • SAH Detection Kit (e.g., AptaFluor SAH Methyltransferase Assay)[10]

  • 384-well microplates

• Procedure:

  • Prepare serial dilutions of the test compounds in DMSO, followed by dilution in assay buffer.

  • In a microplate, add the PRMT5/MEP50 enzyme and the histone substrate.

  • Add the test compounds at various concentrations. For MTA-cooperative inhibitors like MRTX1719, the assay should be run in parallel with and without the addition of MTA to determine cooperativity.

  • Initiate the enzymatic reaction by adding SAM.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 90 minutes), ensuring the reaction is in the linear range.[10]

  • Stop the reaction by adding the detection reagent mix.

  • Measure the signal (e.g., TR-FRET) using a microplate reader.

  • Calculate the percent inhibition for each compound concentration relative to DMSO controls and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular Target Engagement & Potency Assay

This assay confirms that the compound can penetrate cells and inhibit PRMT5 activity, leading to a measurable downstream effect.

• Principle: PRMT5-mediated symmetric dimethylation of arginine residues on substrates like SmBB' is a key cellular event. Inhibition of PRMT5 leads to a dose-dependent decrease in symmetric dimethylarginine (SDMA) levels, which can be quantified by Western Blot or In-Cell Western assays.[6][11]

• Materials:

  • Cancer cell lines (e.g., MCF7 breast cancer cell line, or an isogenic pair of MTAP-wildtype and MTAP-deleted cells like HAP1).[6][11]

  • Cell culture medium and supplements.

  • Test compounds.

  • Lysis buffer.

  • Primary antibodies: anti-SDMA, anti-total SmBB' (loading control), or anti-GAPDH.

  • Secondary antibodies (HRP- or fluorescently-conjugated).

  • Western Blot or In-Cell Western imaging system.

• Procedure:

  • Plate cells in 96-well or 6-well plates and allow them to adhere overnight.

  • Treat cells with serial dilutions of the test compounds for a specified duration (e.g., 48-72 hours).

  • For Western Blot: Lyse the cells, quantify protein concentration, separate proteins by SDS-PAGE, transfer to a membrane, and probe with primary and secondary antibodies.

  • For In-Cell Western: Fix and permeabilize cells directly in the plate, followed by incubation with primary and secondary antibodies.

  • Image the blot or plate and quantify the signal intensity for SDMA, normalizing to the loading control.

  • Calculate the EC50 value, representing the concentration required for a 50% reduction in the SDMA signal.

Comparative Data Analysis

The performance of "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" should be tabulated against the known inhibitors. The goal is to understand its relative potency and potential mechanism.

Compound	Biochemical IC50 (nM)	Cellular SDMA EC50 (nM)	MTA Cooperativity (Fold-shift in IC50)	Cell Viability EC50 (nM) (MTAP-deleted)	Cell Viability EC50 (nM) (MTAP-WT)	Selectivity Index (WT/deleted)
"Endo-9-..."	Experimental Data	Experimental Data	Experimental Data	Experimental Data	Experimental Data	Calculated
GSK3326595	~2-10	~20-50	~1 (None)	~50	~50	~1
MRTX1719	>1000 (-MTA)	~50-100	>50	<10	>500	>50

Note: Values for GSK3326595 and MRTX1719 are representative approximations based on published literature. Actual experimental results may vary.

Interpreting the Results and Mechanistic Insights

The data table will provide a clear, quantitative comparison.

• High Biochemical Potency (Low IC50): Indicates strong direct interaction with the PRMT5 enzyme.

• High Cellular Potency (Low EC50): Suggests good cell permeability and effective target engagement in a cellular context.

• MTA Cooperativity: A significant increase in potency (lower IC50) in the presence of MTA is the hallmark of an MTA-cooperative inhibitor. This would be a highly desirable feature for our novel compound.

• Selectivity Index: A high ratio of EC50 in MTAP-WT cells versus MTAP-deleted cells indicates selective killing of cancer cells with the target genetic vulnerability, a key feature of modern precision oncology drugs.[1]

Further mechanistic studies, such as enzyme kinetics to determine if the inhibition is competitive with SAM or the protein substrate, will provide deeper insights into how the novel scaffold interacts with PRMT5.[2][7]

Downstream Signaling and Pathway Analysis

PRMT5 inhibition affects multiple oncogenic pathways.[4] Verifying the impact on these pathways provides further evidence of on-target activity.

Sources

• 1. mdpi.com [mdpi.com]
• 2. What are PRMT5 inhibitors and how do they work? [synapse.patsnap.com]
• 3. The Structure and Functions of PRMT5 in Human Diseases [ouci.dntb.gov.ua]
• 4. PRMT5 function and targeting in cancer [cell-stress.com]
• 5. onclive.com [onclive.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A review of the known MTA-cooperative PRMT5 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of an In Vivo Chemical Probe for BCL6 Inhibition by Optimization of Tricyclic Quinolinones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
• 10. bellbrooklabs.com [bellbrooklabs.com]
• 11. PRMT5 cellular assay – openlabnotebooks.org [openlabnotebooks.org]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane

For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical reagent extends beyond its use in synthesis and experimentation. The final, critical stage—disposal—demands the same level of precision and safety as any reaction. This guide provides an in-depth, procedural framework for the proper disposal of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (CAS 1148006-31-8), ensuring the safety of laboratory personnel and adherence to environmental regulations. Our approach is built on a foundation of technical accuracy and field-proven best practices, empowering you to manage your chemical waste with confidence and integrity.

The Core Principle: Proactive Hazard Assessment

Further informing our approach, a Safety Data Sheet (SDS) for a closely related structural analog, 9-Boc-7-oxa-9-azabicyclo[3.3.1]nonan-3-one, provides specific GHS hazard classifications.[2] This analog is classified as:

• Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

• Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

• Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Given the structural similarity, it is scientifically prudent to assume that Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane may present similar hazards. Therefore, the directive from suppliers to "Dispose of contents/container to hazardous waste disposal" is a mandate we must follow with a detailed and cautious procedure.

Pre-Disposal Operations: Safety and Segregation

Proper disposal begins long before the waste container leaves the laboratory. It starts with meticulous handling and segregation at the point of generation.

Personal Protective Equipment (PPE)

Based on the potential for skin and eye irritation, the following minimum PPE must be worn when handling the compound or its waste:

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles or face shield	Protects against potential splashes and solid particulates.
Hand Protection	Nitrile or other compatible chemical-resistant gloves	Prevents skin contact, which may cause irritation.[2] Gloves must be inspected before use.
Body Protection	Standard laboratory coat	Protects against incidental contact with clothing.

Waste Segregation: The Cornerstone of Compliance

Never mix chemical waste streams without a complete understanding of their compatibility. The tert-Butyloxycarbonyl (Boc) protecting group is stable under basic and nucleophilic conditions but is labile to strong acids, which can lead to the generation of gas (CO₂ and isobutene).[3]

Therefore, strictly adhere to the following segregation protocol:

• Designate a specific, labeled hazardous waste container for Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane and any materials contaminated with it (e.g., weighing papers, contaminated gloves, pipette tips).

• Do NOT mix this waste with acidic waste streams to prevent uncontrolled deprotection and gas evolution.

• Keep solid and liquid waste separate. [4] Contaminated solvents should be collected in a separate, compatible hazardous liquid waste container.

The logical flow for waste management in the lab should follow a clear, hierarchical process to minimize risk and environmental impact.

Caption: Waste Disposal Decision Workflow for the Topic Compound.

Step-by-Step Disposal Protocol

This protocol provides a direct, operational plan for the disposal of solid Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane and materials lightly contaminated with it.

Objective: To safely collect and store the chemical waste for pickup by the institution's Environmental Health & Safety (EHS) department.

Materials:

• Designated hazardous solid waste container (e.g., a rigid, sealable plastic pail or drum).

• Hazardous waste label (provided by your institution's EHS).

• Pen for labeling.

• Appropriate PPE (see table above).

Procedure:

• Container Preparation:

  • Ensure the designated hazardous waste container is clean, dry, and in good condition.

  • Affix a hazardous waste label to the container before adding any waste. Fill in all required information:

    • Generator Information: Your name, lab number, and contact information.

    • Chemical Contents: Write the full chemical name: "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" and its CAS number "1148006-31-8". Do not use abbreviations.

    • Hazards: Based on the analog data, check boxes for "Irritant" and "Health Hazard."

• Waste Collection:

  • Working within a chemical fume hood or a well-ventilated area, carefully transfer any unused solid Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane into the prepared waste container.

  • Place any materials with gross contamination (e.g., weighing boats, heavily soiled wipes) directly into the container.

  • For spill cleanup, use an inert absorbent material. The cleanup materials must also be disposed of as hazardous waste in this container.[1]

• Container Sealing and Storage:

  • Securely seal the container lid. Always keep waste containers closed except when actively adding waste.[5]

  • Wipe the exterior of the container with a damp cloth to remove any external contamination.

  • Store the container in your laboratory's designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation and under the control of the laboratory personnel.[5]

• Final Disposal:

  • Once the container is full or you are no longer generating this waste stream, arrange for a pickup with your institution's EHS or equivalent hazardous waste management office.[5] Follow their specific procedures for requesting a waste collection.

Empty Container Disposal

An "empty" container that held Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane must be managed properly to be considered non-hazardous.

• Triple Rinsing: The container must be triple-rinsed with a suitable solvent (e.g., methanol or acetone).[6]

• Rinsate Collection: Crucially, the first rinsate, and subsequent rinses, must be collected and disposed of as hazardous liquid chemical waste. [6] This rinsate should be collected in a separate, appropriately labeled container for halogenated or non-halogenated waste, depending on the solvent used.

• Defacing: Once triple-rinsed and fully dry, the original manufacturer's label must be completely defaced or removed to prevent confusion.[1]

• Final Disposal: The clean, defaced container can then typically be disposed of in the regular laboratory glass or solid waste stream. Consult your institutional policy for final confirmation.[6]

By adhering to these rigorous, evidence-based procedures, you not only ensure the safety of your laboratory and colleagues but also uphold your professional responsibility to protect the environment. This commitment to the complete lifecycle of chemical reagents is a hallmark of scientific excellence.

References

• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories.
• Vanderbilt University Environmental Health & Safety. (2024, January). Guide to Managing Laboratory Chemical Waste.

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Available from: [Link]

• Angene Chemical. (2021, May 1). Safety Data Sheet for 9-Boc-7-oxa-9-azabicyclo[3.3.1]nonan-3-one.
• CSIR-IIP. (n.d.). Laboratory Chemical Waste Management. Retrieved from CSIR-Indian Institute of Petroleum website.
• Boston University Environmental Health & Safety. (n.d.). Chemical Waste Management Guide.
• University of Pennsylvania Environmental Health and Radiation Safety. (n.d.). Laboratory Chemical Waste Management Guidelines.
• Stephen F. Austin State University. (n.d.). Disposal Procedures for Non Hazardous Waste.
• CymitQuimica. (n.d.). Safety Data Sheet for ENDO-9-BOC-7-HYDROXY-3-OXA-9-AZABICYCLO[3.3.1]NONANE.
• BenchChem. (2025). Safeguarding Your Research: Proper Disposal of Boc-D-4-aminomethylphe(Boc).
• Cornell University Environmental Health and Safety. (n.d.). Disposal of Nonhazardous Laboratory Waste Chemicals.
• Indiana University Environmental Health and Safety. (n.d.). In-Lab Disposal Methods: Waste Management Guide.
• BenchChem. (2025). An In-depth Technical Guide to the Tert-Butoxycarbonyl (Boc) Protecting Group.

• National Center for Biotechnology Information. (n.d.). 3-Oxa-9-azabicyclo(3.3.1)nonane. PubChem Compound Database. Retrieved from [Link]

• Rowan University. (n.d.). Non-Hazardous Waste Disposal Guide for Laboratories.
• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group.
• Royal Society of Chemistry. (2023). A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs). RSC Publishing.

• D'Andrea, L. D., & Di Chen, P. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(42), 25063–25070. Available from: [Link]

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• 4. capotchem.com [capotchem.com]
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• 6. 3-Oxa-9-azabicyclo(3.3.1)nonane | C7H13NO | CID 15235176 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Safe Handling of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane: A Guide to Personal Protective Equipment and Disposal

For the modern researcher, scientist, and drug development professional, the synthesis and manipulation of novel chemical entities are paramount to discovery. Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, a valuable bicyclic amine building block, presents unique handling considerations due to its chemical properties. This guide provides a comprehensive, experience-driven framework for the safe implementation of personal protective equipment (PPE) and compliant disposal of this compound, ensuring both personal safety and environmental responsibility.

Understanding the Hazard Profile

Before any laboratory work commences, a thorough understanding of the potential hazards associated with Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is critical. The compound is classified with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][2]

• H335: May cause respiratory irritation.[1][2]

These classifications necessitate a multi-faceted approach to PPE, focusing on preventing ingestion, dermal contact, eye exposure, and inhalation.

Core Personal Protective Equipment (PPE)

A foundational layer of PPE is mandatory for all handling of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, regardless of the scale of the operation.

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standard. A face shield should be worn over goggles when there is a risk of splashing or aerosolization.[3][4]	Protects against direct splashes and airborne particles, mitigating the risk of serious eye irritation.
Hand Protection	Disposable nitrile gloves.[3] Consult the glove manufacturer's chemical resistance guide for specific breakthrough times.	Provides a barrier against skin contact, preventing irritation. Double gloving is recommended for extended procedures.
Body Protection	A flame-resistant laboratory coat, fully buttoned.[4]	Protects skin and personal clothing from contamination.
Footwear	Closed-toe, closed-heel shoes.[3]	Prevents injury from spills and dropped equipment.

Task-Specific PPE Enhancements

Certain laboratory procedures involving Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane may generate a higher risk of exposure, requiring an escalation in PPE.

Weighing and Aliquoting Solid Compound

When handling the powdered form of the compound, the potential for aerosolization and inhalation is at its highest.

• Respiratory Protection: A NIOSH-approved respirator is essential. The specific type of respirator (e.g., N95, half-mask with appropriate cartridges) should be determined by a formal risk assessment.[5][6]

• Engineering Controls: All weighing and aliquoting of the solid should be performed within a certified chemical fume hood or a powder containment hood to minimize the release of airborne particles.

Solution Preparation and Reactions

While the risk of inhalation is reduced when the compound is in solution, the potential for splashes and skin contact remains.

• Enhanced Hand Protection: For prolonged handling or when working with larger volumes, consider using thicker, chemical-resistant gloves (e.g., neoprene or butyl rubber) over nitrile gloves.[3]

• Face Shield: The use of a face shield over chemical splash goggles is strongly recommended during any transfer or reaction involving solutions of the compound.[3][4]

Procedural Guidance: A Step-by-Step Approach

A disciplined, systematic approach to donning and doffing PPE is crucial to prevent cross-contamination and ensure the integrity of the protective barrier.

Donning PPE Workflow

Caption: Sequential process for correctly donning PPE.

Doffing PPE Workflow

The removal of PPE is a critical step where contamination can easily occur if not performed correctly. The guiding principle is to remove the most contaminated items first, touching only the "clean" inner surfaces.

Caption: Systematic procedure for the safe removal of PPE.

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is vital.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

• Spill Cleanup: Evacuate the immediate area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

Disposal Plan: A Commitment to Environmental Stewardship

The proper disposal of Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane and any contaminated materials is a legal and ethical responsibility.

• Chemical Waste: The compound, in both solid and solution form, must be disposed of as hazardous waste.[7] It should be collected in a clearly labeled, sealed container.

• Contaminated Materials: All disposable PPE (gloves, etc.), absorbent materials from spills, and any other items that have come into contact with the compound must also be disposed of as hazardous waste.

• Consult Local Regulations: Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols, as regulations can vary.

By adhering to these guidelines, researchers can confidently and safely work with Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane, fostering a culture of safety and scientific excellence.

References

• Safety D
• AB453976 | CAS 1148006-31-8 – abcr Gute Chemie.
• endo-9-Boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane - LabSolu.
• Chemical Safety: Personal Protective Equipment - University of California, San Francisco.
• Protective Equipment - American Chemistry Council.
• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide - A&A Pharmachem.
• 8 Types of PPE to Wear When Compounding Hazardous Drugs - Provista.
• Personal Protective Equipment in Chemistry - Dartmouth College.
• 5 Types of PPE for Hazardous Chemicals - Hazm
• Boc-Protected Amino Groups - Organic Chemistry Portal.
• 3-Oxa-9-azabicyclo(3.3.1)nonane hydrochloride - PubChem.

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